2,3-Dihydrofuran

• CAS: 36312-17-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2,3-Dihydrofuran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-dihydrofuran (B140613). The information is presented to support research, development, and application activities where this versatile heterocyclic compound is utilized. All quantitative data is summarized in clear, tabular formats for ease of comparison. Detailed experimental protocols for the determination of key physical properties are also provided.

Core Physical and Chemical Properties

2,3-Dihydrofuran, a colorless and volatile liquid, is a five-membered heterocyclic ether with the chemical formula C₄H₆O.[1][2] It is recognized as one of the simplest enol ethers and serves as a valuable intermediate in organic synthesis, including in the preparation of biologically active compounds such as antitumor agents.[3][4]

Quantitative Physical Properties

The key physical properties of 2,3-dihydrofuran are summarized in the table below. These values have been compiled from various reputable sources and represent the established physical constants for this compound under standard conditions.

Property	Value	Units	Conditions	Citations
Molecular Weight	70.09	g/mol	-	[1][5][6]
Boiling Point	54 - 55	°C	760 mmHg	[5][7][8]
Melting Point	-	°C	-	[8][9]
Density	0.927	g/mL	25 °C	[1][5][9]
Refractive Index (n_D)	1.423	-	20 °C	[5][7][9]
Flash Point	-20 to -24	°C	Closed Cup	[5][7]
Vapor Pressure	14.46	mmHg	55 °C	[5][7]
logP (o/w)	-0.034	-	Estimated	[7]

Solubility Profile

The solubility of 2,3-dihydrofuran in various solvents is a critical parameter for its application in chemical reactions and purification processes.

Solvent	Solubility	Temperature	Citations
Water	32,730 mg/L (Slightly Soluble)	25 °C (estimated)	[7]
Alcohol	Soluble	-	[7]
Chloroform	Soluble	-	[8]
Methanol	Soluble	-	[10][11]

Experimental Protocols for Property Determination

The following sections detail the standard laboratory procedures for determining the key physical properties of 2,3-dihydrofuran. These protocols are foundational for verifying the purity and identity of the compound.

Determination of Boiling Point by Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a volatile liquid like 2,3-dihydrofuran, simple distillation is a common and effective method for both purification and boiling point determination.[1]

Apparatus:

• Round-bottom flask

• Distillation head with a thermometer adapter

• Thermometer

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips

Procedure:

• Place a small volume (e.g., 10-15 mL) of 2,3-dihydrofuran and a few boiling chips into the round-bottom flask.

• Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

• Begin heating the flask gently with the heating mantle.

• Observe the temperature as the liquid begins to boil and the vapor rises into the distillation head.

• Record the temperature at which the vapor temperature stabilizes while the liquid is actively distilling and condensing into the receiving flask. This stable temperature is the boiling point.

• Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.

Determination of Density using a Pycnometer

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precisely known volume, is used for accurate density measurements.

Apparatus:

• Pycnometer (specific gravity bottle)

• Analytical balance

• Constant temperature water bath

Procedure:

• Thoroughly clean and dry the pycnometer and its stopper.

• Weigh the empty, dry pycnometer on an analytical balance and record the mass (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium.

• Ensure the pycnometer is completely full, with no air bubbles. Insert the stopper, allowing excess water to exit through the capillary. Dry the outside of the pycnometer.

• Weigh the water-filled pycnometer and record the mass (m₂).

• Empty and dry the pycnometer. Fill it with 2,3-dihydrofuran and repeat steps 3 and 4 at the same temperature.

• Weigh the 2,3-dihydrofuran-filled pycnometer and record the mass (m₃).

• Calculate the density of 2,3-dihydrofuran using the following formula: Density = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature.

Determination of Refractive Index using an Abbe Refractometer

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is sensitive to temperature.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

Procedure:

• Turn on the Abbe refractometer and the attached constant temperature water bath, setting it to the desired temperature (e.g., 20 °C).

• Open the prism of the refractometer and clean the surfaces with a soft tissue and an appropriate solvent (e.g., ethanol (B145695) or acetone), then allow it to dry completely.

• Place a few drops of 2,3-dihydrofuran onto the lower prism using a clean dropper.

• Close the prisms firmly.

• Look through the eyepiece and turn the adjustment knob until the boundary between the light and dark regions is sharp and centered in the crosshairs.

• If a color fringe is observed, adjust the chromaticity screw to eliminate it.

• Read the refractive index value from the scale.

Determination of Aqueous Solubility

A common method to estimate the solubility of an organic compound in water is the shake-flask method.

Apparatus:

• Conical flasks with stoppers

• Shaking incubator or magnetic stirrer

• Analytical balance

• Centrifuge (optional)

• Analytical instrumentation for quantification (e.g., GC-MS, HPLC)

Procedure:

• Add an excess amount of 2,3-dihydrofuran to a known volume of distilled water in a conical flask.

• Seal the flask and place it in a shaking incubator at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After shaking, allow the mixture to stand undisturbed to allow the undissolved 2,3-dihydrofuran to separate. If an emulsion forms, centrifugation can be used to facilitate phase separation.

• Carefully withdraw a sample from the aqueous phase, ensuring no undissolved organic material is included.

• Analyze the concentration of 2,3-dihydrofuran in the aqueous sample using a suitable analytical technique.

• The determined concentration represents the solubility of 2,3-dihydrofuran in water at that temperature.

Structure-Property Relationships and Purification Workflow

The molecular structure of 2,3-dihydrofuran directly influences its physical properties. The presence of the ether oxygen atom and the double bond in the five-membered ring leads to its specific polarity, volatility, and reactivity.

Caption: Relationship between the structure of 2,3-dihydrofuran and its key physical properties.

A typical workflow for the purification of synthesized 2,3-dihydrofuran involves removing unreacted starting materials, catalysts, and byproducts, often concluding with distillation to obtain the pure compound.

Caption: A generalized experimental workflow for the purification of 2,3-dihydrofuran.

References

• 1. vernier.com [vernier.com]
• 2. 2,3-Dihydrofuran - Wikipedia [en.wikipedia.org]
• 3. Distillation: Determination of Volatility and Boiling Point [platinumessays.com]
• 4. rocketprops.readthedocs.io [rocketprops.readthedocs.io]
• 5. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 8. chem.ws [chem.ws]
• 9. pubs.aip.org [pubs.aip.org]
• 10. www1.udel.edu [www1.udel.edu]
• 11. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Molecular Structure and Bonding of 2,3-Dihydrofuran

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dihydrofuran (B140613), a heterocyclic organic compound, is a pivotal structural motif and versatile intermediate in organic synthesis, particularly in the development of novel therapeutics. Its unique electronic and conformational properties make it an attractive scaffold for the design of biologically active molecules. This technical guide provides a comprehensive overview of the molecular structure, bonding, and spectroscopic characteristics of 2,3-dihydrofuran. Detailed experimental protocols for its synthesis and characterization are presented, alongside an exploration of its reactivity and relevance in medicinal chemistry. This document aims to serve as a valuable resource for researchers and professionals engaged in drug discovery and development.

Molecular Structure and Bonding

2,3-Dihydrofuran (C₄H₆O) is a five-membered heterocyclic ether with a single endocyclic double bond. Its structure and bonding are characterized by a combination of sp² and sp³ hybridized carbon atoms and an sp³ hybridized oxygen atom, resulting in a non-planar, puckered conformation.

Conformational Analysis

Quantum chemical calculations and far-infrared spectroscopy have shown that 2,3-dihydrofuran is not planar.[1] The ring undergoes a puckering motion, with a barrier to planarity of approximately 93 cm⁻¹.[1] The most stable conformation possesses a dihedral angle of about 22-23°.[1][2] This puckered nature is a critical determinant of its reactivity and molecular recognition by biological targets.

Bonding and Electronic Structure

The bonding in 2,3-dihydrofuran involves a sigma framework of C-C, C-H, and C-O single bonds, and a pi system localized in the C=C double bond. The presence of the oxygen atom influences the electronic distribution within the ring through its inductive effect and the potential for lone pair delocalization.

Below is a diagram illustrating the molecular structure of 2,3-dihydrofuran.

Caption: Ball-and-stick model of the 2,3-dihydrofuran molecule.

Spectroscopic Data

The structural features of 2,3-dihydrofuran are elucidated through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural characterization of 2,3-dihydrofuran.

Table 1: ¹H NMR Data for 2,3-Dihydrofuran

Proton	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H2	~6.32	Triplet	~2.4
H3	~4.95	Triplet	~2.4
H4	~2.61	Quartet	~9.5, ~2.4
H5	~4.30	Triplet	~9.5

Note: Data obtained in CDCl₃. Chemical shifts and coupling constants are approximate and may vary depending on the solvent and instrument.[3][4]

Table 2: ¹³C NMR Data for 2,3-Dihydrofuran

Carbon	Chemical Shift (ppm)
C2	~145.4
C3	~101.5
C4	~30.2
C5	~71.6

Note: Data obtained in CD₃CN.[5]

Infrared (IR) Spectroscopy

The IR spectrum of 2,3-dihydrofuran displays characteristic vibrational frequencies corresponding to its functional groups.

Table 3: Key IR Absorption Bands for 2,3-Dihydrofuran

Vibrational Mode	Frequency (cm⁻¹)
C=C Stretch	~1615
C-O-C Stretch	~1140
=C-H Stretch	~3070
C-H Stretch (alkane)	~2850-2960

Note: These are approximate values and may vary.[6][7]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 2,3-dihydrofuran results in a characteristic fragmentation pattern.

Table 4: Major Fragments in the Mass Spectrum of 2,3-Dihydrofuran

m/z	Proposed Fragment	Relative Intensity
70	[M]⁺ (Molecular Ion)	High
69	[M-H]⁺	Moderate
42	[C₃H₆]⁺ or [C₂H₂O]⁺	High
41	[C₃H₅]⁺	High
39	[C₃H₃]⁺	High

Note: Fragmentation patterns can be complex and may vary with instrumentation.[3] The fragmentation often involves the loss of a hydrogen radical, followed by ring-opening and subsequent cleavage.

Experimental Protocols

Various synthetic routes to 2,3-dihydrofuran and its derivatives have been developed.

Synthesis via Isomerization of 2,5-Dihydrofuran (B41785)

A common laboratory and industrial preparation involves the catalytic isomerization of the more readily available 2,5-dihydrofuran.

Protocol 1: Palladium-Catalyzed Isomerization

• Catalyst Preparation: Prepare a supported palladium catalyst (e.g., 0.5-3.0 wt% palladium on a support like alumina (B75360) or carbon).

• Reaction Setup: In a suitable reactor, introduce the 2,5-dihydrofuran feed stream, typically diluted with an inert gas.

• Co-catalyst/Promoter: Add a selectivity-increasing agent, such as crotonaldehyde (B89634) or 3,4-epoxy-1-butene (10-10,000 ppm), and optionally carbon monoxide (10-200 ppm).[8]

• Reaction Conditions: Heat the reactor to a temperature between 30°C and 200°C.[8]

• Monitoring and Work-up: Monitor the reaction progress by gas chromatography. Upon completion, the 2,3-dihydrofuran product can be isolated by distillation.

The following diagram illustrates the general workflow for this isomerization process.

Caption: A simplified workflow for the synthesis of 2,3-dihydrofuran.

Feist-Bénary Synthesis of Substituted Dihydrofurans

The Feist-Bénary synthesis is a classical method for preparing substituted furans, which can proceed through a dihydrofuran intermediate.

Protocol 2: General Feist-Bénary Reaction

• Reactant Mixture: In a round-bottom flask, dissolve the β-dicarbonyl compound (1.0 eq) in a suitable solvent (e.g., ethanol).

• Base Addition: Add a base, such as pyridine (B92270) or triethylamine (B128534) (1.2 eq).[9]

• Addition of α-Halo Ketone: Slowly add the α-halo ketone (1.0 eq) to the mixture.

• Reaction Conditions: Heat the reaction mixture to reflux for several hours, monitoring by thin-layer chromatography.[9]

• Work-up: After cooling, dilute the mixture with a suitable organic solvent (e.g., diethyl ether) and wash with water and brine.

• Purification: Dry the organic layer, concentrate under reduced pressure, and purify the product by column chromatography or distillation.

This reaction pathway is depicted in the diagram below.

Caption: Key steps in the Feist-Bénary synthesis of furans.

Reactivity and Applications in Drug Development

The enol ether functionality in 2,3-dihydrofuran dictates its reactivity, making it a valuable precursor for a variety of chemical transformations.

Key Reactions

• Heck Reaction: 2,3-Dihydrofuran undergoes palladium-catalyzed Heck coupling with aryl halides or triflates to yield 2-aryl-2,3-dihydrofurans and/or 2-aryl-2,5-dihydrofurans, depending on the reaction conditions and ligands used.[10]

• Lithiation: Treatment with strong bases like butyllithium (B86547) results in deprotonation at the 2-position, generating a versatile lithiated intermediate for further functionalization.[11]

• Cycloaddition Reactions: The double bond of 2,3-dihydrofuran can participate in various cycloaddition reactions to construct more complex heterocyclic systems.

Relevance in Medicinal Chemistry

The 2,3-dihydrofuran scaffold is present in numerous biologically active compounds and serves as a key building block in the synthesis of pharmaceuticals. Its derivatives have been investigated for a range of therapeutic applications.

• Anticancer Agents: Dihydrofuran-containing molecules have shown potential as anticancer agents.[12] For instance, certain derivatives have been synthesized and evaluated for their cytotoxic effects against various human cancer cell lines.[13][14]

• Antibacterial Agents: Some novel 2,3-dihydrofuran derivatives have demonstrated promising in vitro antibacterial activity against a panel of microorganisms.[13]

The development of these therapeutic agents often involves leveraging the reactivity of the dihydrofuran ring to introduce diverse substituents and build molecular complexity. The non-planar structure of the ring can also play a crucial role in the binding affinity and selectivity of these compounds for their biological targets. While specific signaling pathways are diverse and depend on the overall molecular structure, the dihydrofuran core often serves as a rigid scaffold to orient key pharmacophoric groups.

Conclusion

2,3-Dihydrofuran is a molecule of significant interest in organic and medicinal chemistry. Its distinct structural, electronic, and spectroscopic properties, coupled with its versatile reactivity, make it an important tool for the synthesis of complex molecules, including novel drug candidates. A thorough understanding of its fundamental characteristics, as detailed in this guide, is essential for its effective utilization in research and development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2,3-Dihydrofuran(1191-99-7) 1H NMR [m.chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. spectrabase.com [spectrabase.com]
• 6. Furan, 2,3-dihydro- [webbook.nist.gov]
• 7. 2,3-Dihydrofuran(1191-99-7) IR Spectrum [chemicalbook.com]
• 8. US5536851A - Preparation of 2,3-dihydrofurans - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 11. 2,3-Dihydrofuran - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. 2,3-Dihydrofurans as Potential Cytotoxic and Antibacterial Agents: Tandem Knoevenagel-Michael Cyclization for the Synthesis of 2,3-Dihydrofurans by Using α-Tosyloxy Ketone Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of novel 2, 5-dihydrofuran derivatives and evaluation of their anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2,3-Dihydrofuran: A Technical Guide

Introduction

2,3-Dihydrofuran (B140613) (C₄H₆O, CAS No. 1191-99-7) is a heterocyclic organic compound and one of the simplest enol ethers.[1] It exists as a colorless, highly flammable volatile liquid.[1][2] This compound serves as a versatile reagent and intermediate in various organic syntheses, including in the preparation of biologically active molecules like antitumor agents and in metal-catalyzed reactions such as Diels-Alder and cycloaddition reactions.[3] A thorough understanding of its structural and electronic properties is crucial for its application in research and drug development. This guide provides an in-depth overview of the key spectroscopic data for 2,3-dihydrofuran—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—offering a core reference for researchers and scientists.

Quantitative Spectroscopic Data

The following sections summarize the essential spectroscopic data for 2,3-dihydrofuran. The data is presented in structured tables for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Spectra are typically recorded in a deuterated solvent, such as Chloroform-d (CDCl₃).

¹H NMR Data

The proton NMR spectrum of 2,3-dihydrofuran shows three distinct signals corresponding to the three different proton environments in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Assignment
~4.95	Triplet	H-4 (Olefinic)
~6.29	Triplet	H-5 (Olefinic)
~4.29	Triplet	H-2 (Aliphatic, -O-CH₂-)
~2.58	Multiplet	H-3 (Aliphatic, -C-CH₂-)

Note: Specific chemical shifts can vary slightly based on experimental conditions. Data is referenced from common spectral databases.[4]

¹³C NMR Data

The carbon NMR spectrum provides information on the different carbon environments within the molecule.

Chemical Shift (δ) ppm	Assignment
~144.5	C-5 (Olefinic)
~105.7	C-4 (Olefinic)
~71.3	C-2 (Aliphatic, -O-C)
~30.5	C-3 (Aliphatic, -C-C)

Note: Data referenced from common spectral databases.[5]

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation.[6]

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100 - 3000	Medium	=C-H Stretch (Olefinic)
~2950 - 2850	Strong	C-H Stretch (Aliphatic)
~1620	Strong	C=C Stretch (Alkene)
~1150 - 1050	Strong	C-O-C Stretch (Ether)

Note: Peak positions are approximate. Data is referenced from the NIST Gas Phase IR Spectrum.[7]

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, which helps in determining the molecular weight and structure.[8]

m/z	Relative Intensity (%)	Assignment
70	~85	[M]⁺ (Molecular Ion)
42	~60	[C₃H₆]⁺ or [C₂H₂O]⁺
41	100	[C₃H₅]⁺ (Allyl cation)
39	~90	[C₃H₃]⁺ (Propargyl cation)

Note: The base peak is at m/z 41. Data is referenced from the NIST Mass Spectrum (Electron Ionization).[2][8]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data for a volatile liquid like 2,3-dihydrofuran.

NMR Spectroscopy Protocol

• Sample Preparation : Accurately weigh 5-20 mg of 2,3-dihydrofuran for ¹H NMR (20-50 mg for ¹³C NMR) and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean vial.[9]

• Transfer : Using a Pasteur pipette, carefully transfer the solution into a clean, dry 5 mm NMR tube to a height of about 4-5 cm.[9] Ensure no solid particles are present.

• Cleaning and Capping : Wipe the outside of the NMR tube with a tissue dampened with ethanol (B145695) to remove any dust or fingerprints. Cap the tube securely to prevent evaporation.

• Data Acquisition : Insert the sample into the NMR spectrometer. The experiment involves locking onto the deuterium (B1214612) signal of the solvent, shimming the magnetic field to optimize homogeneity, tuning the probe to the desired nucleus (¹H or ¹³C), and acquiring the data using an appropriate pulse sequence.[9]

IR Spectroscopy Protocol (Neat Liquid)

• Plate Preparation : Obtain two clean, dry salt plates (e.g., NaCl or KBr) from a desiccator. Handle them by the edges to avoid moisture contamination.

• Sample Application : Place one drop of neat (undiluted) 2,3-dihydrofuran onto the center of one salt plate.

• Sandwiching : Place the second salt plate on top of the first, gently pressing to spread the liquid into a thin, uniform film between the plates.

• Data Acquisition : Place the "sandwich" assembly into the sample holder of the FT-IR spectrometer and acquire the spectrum.

• Cleaning : After analysis, separate the plates, rinse them thoroughly with a dry solvent like acetone, and return them to the desiccator.

Mass Spectrometry Protocol (GC-MS)

• Sample Preparation : Prepare a dilute solution of 2,3-dihydrofuran in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• Injection : Inject a small volume (typically 1 µL) of the solution into the Gas Chromatograph (GC) inlet. The GC separates the components of the sample based on their boiling points and interaction with the column's stationary phase.

• Ionization : As 2,3-dihydrofuran elutes from the GC column, it enters the ion source of the Mass Spectrometer (MS). In the source, it is bombarded with high-energy electrons (typically 70 eV), causing it to ionize and fragment (Electron Ionization).

• Mass Analysis : The resulting ions (the molecular ion and various fragments) are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge (m/z) ratio.

• Detection : A detector records the abundance of each ion, generating a mass spectrum that plots relative intensity versus m/z.[8]

Visualization of Workflow

The logical flow of spectroscopic analysis, from sample preparation to final data interpretation, is a critical component of laboratory science.

Caption: Workflow for the spectroscopic analysis of 2,3-dihydrofuran.

References

• 1. 2,3-Dihydrofuran | C4H6O | CID 70934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. spectrabase.com [spectrabase.com]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. Furan, 2,3-dihydro- [webbook.nist.gov]
• 6. Furan, 2,3-dihydro- [webbook.nist.gov]
• 7. rsc.org [rsc.org]
• 8. Furan, 2,3-dihydro-4-methyl- [webbook.nist.gov]
• 9. 2,3-dihydrofuran, 1191-99-7 [thegoodscentscompany.com]

Thermodynamic Properties and Stability of 2,3-Dihydrofuran: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermodynamic properties and stability of 2,3-dihydrofuran (B140613) (C₄H₆O), a heterocyclic organic compound of interest in various chemical and pharmaceutical applications. The document consolidates key thermodynamic data, including the standard enthalpy, entropy, and Gibbs free energy of formation, presented in a clear tabular format. Furthermore, it delves into the stability and reactivity of 2,3-dihydrofuran, with a focus on its thermal isomerization. Detailed experimental and computational methodologies commonly employed for the determination of these properties are also described. Visual representations of key reaction pathways are provided to facilitate a deeper understanding of the molecule's behavior.

Thermodynamic Properties of 2,3-Dihydrofuran

The thermodynamic parameters of a compound are crucial for understanding its stability, reactivity, and potential for use in chemical synthesis. The standard enthalpy of formation (ΔHf°), standard molar entropy (S°), and standard Gibbs free energy of formation (ΔGf°) for 2,3-dihydrofuran in the gaseous state at 298.15 K are summarized below.

Thermodynamic Property	Value	Units	Reference(s)
Standard Enthalpy of Formation (Gas), ΔHf°	-75.00	kJ·mol⁻¹	[1]
-77 ± 3	kJ·mol⁻¹	[2]
-72.2 ± 0.4	kJ·mol⁻¹	[2]
Standard Molar Entropy (Gas), S°	292.57	J·K⁻¹·mol⁻¹	[1]
Standard Gibbs Free Energy of Formation (Gas), ΔGf°	-11.97	kJ·mol⁻¹	Calculated

Note: The Standard Gibbs Free Energy of Formation was calculated using the values for ΔHf° (-75.00 kJ·mol⁻¹) and S° (292.57 J·K⁻¹·mol⁻¹) from the CCCBDB[1] and the standard molar entropies of the constituent elements.

Stability and Reactivity

2,3-Dihydrofuran is a cyclic enol ether. Its stability and reactivity are influenced by several factors, including ring strain and the presence of the double bond adjacent to the oxygen atom.

Ring Strain: Five-membered rings like 2,3-dihydrofuran possess a moderate degree of ring strain, which influences their reactivity. This strain is a combination of angle strain and torsional strain. The molecule is not planar, adopting a puckered conformation to alleviate some of this strain.[3]

Thermal Isomerization: A key aspect of the thermal chemistry of 2,3-dihydrofuran is its propensity to undergo ring-opening isomerization at elevated temperatures. The primary products of this unimolecular reaction are propenyl aldehyde and cyclopropanecarboxaldehyde.[4] This contrasts with its isomer, 2,5-dihydrofuran, which primarily eliminates hydrogen to form furan (B31954).[4] The isomerization reactions are significantly faster than fragmentation at lower temperatures.[4]

Figure 1. Thermal isomerization of 2,3-dihydrofuran.

Peroxide Formation: Like many ethers, 2,3-dihydrofuran can form explosive peroxides upon exposure to air and light.[5] This is a critical safety consideration for its storage and handling.

Experimental and Computational Methodologies

The determination of the thermodynamic properties of 2,3-dihydrofuran and related compounds involves a combination of experimental techniques and theoretical calculations.

Experimental Protocols

• Combustion Calorimetry: This is a primary method for determining the standard enthalpy of formation (ΔHf°). A known mass of the substance is completely combusted in a bomb calorimeter, and the heat released is measured. From the energy of combustion, the enthalpy of formation can be calculated. For furan derivatives, this technique has been used to obtain reliable thermochemical data.[6]

• Calvet Microcalorimetry: This technique is employed to measure enthalpies of vaporization. The heat absorbed during the phase transition from liquid to gas is measured at a constant temperature, which is essential for converting condensed-phase enthalpy of formation data to the gas phase.[6]

• Spectroscopy: High-resolution vacuum ultraviolet (VUV) absorption spectroscopy, often utilizing a synchrotron light source, provides information about the electronic structure and excited states of molecules like 2,3-dihydrofuran.[7][8] Far-infrared spectroscopy is used to study the ring-puckering vibrations, which gives insight into the molecule's conformation and the energy barrier to planarity.[3]

Computational Chemistry

• Ab Initio and Density Functional Theory (DFT) Calculations: Quantum chemical methods are powerful tools for calculating thermodynamic properties. High-level methods like G3 and QCISD(T) have been used to compute the enthalpies of formation of furan derivatives, often showing good agreement with experimental data.[4][6] DFT methods, such as B3LYP, are used to explore potential energy surfaces, locate transition states, and calculate reaction energetics for processes like isomerization.[4]

References

• 1. tutorchase.com [tutorchase.com]
• 2. brainly.com [brainly.com]
• 3. thermodynamics - Why does graphite have a higher standard molar entropy than diamond? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. quora.com [quora.com]
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• 6. brainly.com [brainly.com]
• 7. ck12.org [ck12.org]
• 8. Calculate standard molar entropy O2(g) from the following thermodynamic data at 300 K :4Cr(s)+3O2(g)→2Cr2O3(s),ΔG∘=−2093.4 kJ/mo1ΔHf∘Cr2O3(s)=−1129.05 kJ/moleSm∘Cr(s)=24 J/K moleSm∘Cr2O3(s)=81 J/K mole [infinitylearn.com]

The Synthesis and Discovery of 2,3-Dihydrofuran: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dihydrofuran (B140613), a pivotal heterocyclic compound, serves as a versatile precursor in the synthesis of numerous pharmaceuticals and biologically active molecules. Its unique enol ether structure allows for a variety of chemical transformations, making it a valuable building block in organic chemistry. This technical guide provides a comprehensive overview of the historical synthesis and discovery of 2,3-dihydrofuran, tracing its origins from early 20th-century explorations to modern, sophisticated synthetic methodologies. Detailed experimental protocols for key historical and contemporary syntheses are presented, alongside a comparative analysis of quantitative data. This document aims to be an essential resource for researchers in organic synthesis and drug development, offering a deep dive into the chemistry of this important scaffold.

Introduction

2,3-Dihydrofuran (C₄H₆O) is a five-membered heterocyclic enol ether that has garnered significant attention in synthetic organic chemistry.[1] Its reactivity, stemming from the electron-rich double bond adjacent to the oxygen atom, makes it a versatile intermediate for the synthesis of a wide range of compounds, including tetrahydrofurans, furans, and more complex carbocyclic and heterocyclic systems. The strategic importance of the 2,3-dihydrofuran moiety is underscored by its presence in a number of natural products and its utility in the construction of pharmacologically active agents.

This guide will first delve into the historical context of the discovery and initial syntheses of 2,3-dihydrofuran, highlighting the seminal work that laid the foundation for our current understanding. Subsequently, a detailed examination of key historical and modern synthetic methods will be provided, complete with experimental protocols and quantitative data to allow for a thorough comparative analysis.

Historical Synthesis of 2,3-Dihydrofuran

The early history of 2,3-dihydrofuran is intertwined with the broader exploration of furan (B31954) chemistry. While the exact date of its first isolation is not definitively documented in readily available literature, early methods for the synthesis of furan derivatives inadvertently produced dihydrofurans as intermediates or side products. The following sections detail the key historical milestones in the synthesis of this important heterocycle.

The Feist-Benary Furan Synthesis (Early 1900s)

One of the earliest pathways leading to the formation of the dihydrofuran ring system is the Feist-Benary synthesis, independently developed by Franz Feist in 1902 and Erich Benary in 1911.[2] While the primary outcome of this reaction is a substituted furan, a 2,3-dihydrofuran derivative is a key isolable intermediate.[3] The reaction involves the base-catalyzed condensation of an α-halo ketone with a β-dicarbonyl compound.[2]

Experimental Protocol: Interrupted Feist-Benary Synthesis

A representative procedure for the synthesis of a 2,3-dihydrofuran derivative via an interrupted Feist-Benary reaction is as follows:

• Enolate Formation: A β-dicarbonyl compound (e.g., ethyl acetoacetate, 1.0 eq) is dissolved in a suitable solvent such as ethanol. A mild base, like pyridine (B92270) or triethylamine (B128534) (1.1 eq), is added, and the mixture is stirred to form the enolate.[4]

• Nucleophilic Attack: An α-halo ketone (e.g., chloroacetone, 1.0 eq) is added to the solution. The enolate attacks the α-carbon of the halo ketone in an SN2 reaction.[4]

• Cyclization: The resulting intermediate undergoes an intramolecular cyclization to form the 2,3-dihydrofuran ring. The reaction is typically heated to facilitate this step.[4]

• Workup and Purification: The reaction mixture is cooled, diluted with a suitable organic solvent (e.g., diethyl ether), and washed with water and brine. The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by distillation or column chromatography to yield the 2,3-dihydrofuran derivative.[4]

Synthesis from Tetrahydrofurfuryl Alcohol (1940s)

In the 1940s, Christopher L. Wilson made significant contributions to the understanding of furan chemistry, including methods for the preparation of 2,3-dihydrofuran. One such method involves the vapor-phase dehydration and rearrangement of tetrahydrofurfuryl alcohol over a nickel catalyst.[5]

Experimental Protocol: Synthesis from Tetrahydrofurfuryl Alcohol

• Catalyst Preparation: A nickel catalyst is prepared and activated.

• Reaction: The vapor of tetrahydrofurfuryl alcohol is passed over the heated nickel catalyst.

• Product Collection: The product stream is cooled and collected. 2,3-Dihydrofuran is formed along with other products, including tetrahydrofuran (B95107).

• Purification: The collected liquid is fractionally distilled to isolate 2,3-dihydrofuran.

Isomerization of 2,5-Dihydrofuran (B41785)

A significant advancement in the synthesis of 2,3-dihydrofuran was the development of methods for the isomerization of its more readily available isomer, 2,5-dihydrofuran. 2,5-Dihydrofuran can be synthesized from the reaction of acetylene (B1199291) and formaldehyde, a process developed in the context of Reppe chemistry.[6]

Early methods for this isomerization utilized alkali metal alkoxides.[7] Later, catalytic methods employing transition metals such as palladium, platinum, cobalt, ruthenium, and nickel were developed.[7] These catalytic processes, however, often suffered from low selectivity, producing furan and tetrahydrofuran as byproducts.[8] A notable improvement was the use of supported palladium or platinum catalysts in the presence of carbon monoxide or certain aldehydes and epoxides, which significantly increased the selectivity towards 2,3-dihydrofuran.[7][9]

Experimental Protocol: Catalytic Isomerization of 2,5-Dihydrofuran

• Catalyst Bed Preparation: A supported palladium or platinum catalyst (e.g., 0.5-3.0 wt% Pd on a support) is packed into a reactor.[7]

• Feed Gas Preparation: A feed gas mixture is prepared containing 2,5-dihydrofuran, an inert diluent (e.g., helium), and a selectivity-enhancing agent such as 3,4-epoxy-1-butene or crotonaldehyde (B89634) (100 to 5000 ppm) and/or carbon monoxide (20 to 200 ppm).[7]

• Isomerization Reaction: The feed gas is passed through the heated catalyst bed at a temperature of approximately 50°C to 175°C.[7]

• Product Analysis and Purification: The product stream is analyzed (e.g., by gas chromatography) to determine the conversion and selectivity. The 2,3-dihydrofuran is then isolated from the product mixture, typically by distillation.

Modern Synthetic Methods

Since these early discoveries, a plethora of new and efficient methods for the synthesis of 2,3-dihydrofurans have been developed. These modern approaches often offer higher yields, greater stereoselectivity, and broader substrate scope. A summary of some prominent modern methods is provided below.

• Metal-Catalyzed Cyclizations: Various transition metals, including gold, copper, iron, and rhodium, have been shown to catalyze the cyclization of suitable precursors to form 2,3-dihydrofurans. For example, copper-catalyzed reactions of β-alkoxy/phenoxy enones with dimethyl diazomalonate proceed via a carbonyl ylide intermediate followed by a 1,5-electrocyclization.[10]

• Organocatalysis: Organocatalytic methods have emerged as a powerful tool for the enantioselective synthesis of 2,3-dihydrofurans. For instance, a tandem Knoevenagel-Michael cyclization has been reported for the synthesis of novel 2,3-dihydrofuran derivatives.

• Heck Coupling Reactions: Palladium-catalyzed Heck coupling of 2,3-dihydrofuran with aryl halides or triflates provides a route to 2-aryl-2,3-dihydrofurans.[11]

• [4+1] Annulation Reactions: The [4+1] annulation of enaminones with a C1 synthon provides a practical route to functionalized 2,3-dihydrofurans.[11]

Quantitative Data

The following tables summarize key quantitative data for 2,3-dihydrofuran and compare various synthetic methods.

Table 1: Physical and Spectroscopic Properties of 2,3-Dihydrofuran

Property	Value	Reference(s)
Molecular Formula	C₄H₆O
Molecular Weight	70.09 g/mol
Boiling Point	54-55 °C	[12]
Density	0.927 g/mL at 25 °C
Refractive Index (n20/D)	1.423
¹H NMR (CDCl₃, ppm)	δ 6.27 (dt, 1H), 4.95 (dt, 1H), 4.28 (t, 2H), 2.58 (m, 2H)	[13][14][15]
¹³C NMR (CDCl₃, ppm)	δ 145.2, 100.1, 69.5, 30.7	[16]

Table 2: Comparison of Historical Synthetic Methods for 2,3-Dihydrofuran

Method	Starting Materials	Reagents/Catalyst	Temperature (°C)	Yield (%)	Selectivity (%)	Reference(s)
Interrupted Feist-Benary	α-halo ketone, β-dicarbonyl compound	Mild base (e.g., pyridine)	Varies	Moderate	High (for dihydrofuran intermediate)	[2][3]
From Tetrahydrofurfuryl Alcohol	Tetrahydrofurfuryl alcohol	Nickel catalyst	High (vapor phase)	Not specified	Mixture of products	[5]
Isomerization of 2,5-DHF (early)	2,5-Dihydrofuran	Alkali metal alkoxides	Not specified	Not specified	Not specified	[7]
Isomerization of 2,5-DHF (catalytic)	2,5-Dihydrofuran	Pd or Pt catalyst	50-175	High	75-85	[8]
Isomerization of 2,5-DHF (improved)	2,5-Dihydrofuran	Pd/Pt, CO/aldehyde/epoxide	50-175	High	>95	[7][9]

Visualization of Synthetic Pathways

The following diagrams illustrate the logical relationships and workflows of the key synthetic strategies for 2,3-dihydrofuran.

References

• 1. 2,3-Dihydrofuran - Wikipedia [en.wikipedia.org]
• 2. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. 16. Reactions of furan compounds. Part III. Formation of tetrahydrofuran, 2 : 3-dihydrofuran, and other substances by passage of tetrahydrofurfuryl alcohol vapour over a nickel catalyst - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. scientificspectator.com [scientificspectator.com]
• 7. US5536851A - Preparation of 2,3-dihydrofurans - Google Patents [patents.google.com]
• 8. CN1103767C - Continuous process for conversion of 2,5-dihydrofuran to 2,3-dihydrofuran - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 12. 2,3-Dihydrofuran CAS#: 1191-99-7 [m.chemicalbook.com]
• 13. 2,3-Dihydrofuran(1191-99-7) 1H NMR [m.chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. spectrabase.com [spectrabase.com]
• 16. Complete 1H and 13C NMR assignment of trans,trans-2,3-divinylfuran derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Reactivity of the Double Bond in 2,3-Dihydrofuran

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dihydrofuran (B140613) (DHF) is a versatile cyclic enol ether whose reactivity is dominated by its electron-rich double bond. This functionality makes it a valuable building block in organic synthesis, particularly for the construction of substituted tetrahydrofuran (B95107) rings, which are core structures in numerous natural products and pharmaceuticals. This technical guide provides a comprehensive overview of the key reactions involving the double bond of 2,3-dihydrofuran, including detailed experimental protocols, quantitative data, and mechanistic diagrams to facilitate its application in research and development.

Electrophilic Addition Reactions

The electron-rich nature of the double bond in 2,3-dihydrofuran makes it highly susceptible to attack by electrophiles. The regioselectivity of these additions is governed by the formation of the more stable carbocation intermediate, which is stabilized by the adjacent oxygen atom through resonance.

Hydroboration-Oxidation

Hydroboration-oxidation of 2,3-dihydrofuran provides a reliable method for the anti-Markovnikov hydration of the double bond, yielding 3-hydroxytetrahydrofuran. The reaction proceeds with syn-stereospecificity.[1]

Experimental Protocol: Hydroboration-Oxidation of 2,3-Dihydrofuran [2][3]

• Materials: 2,3-Dihydrofuran, Borane-tetrahydrofuran complex (BH₃·THF) in THF (1.0 M solution), 3 M Sodium hydroxide (B78521) (NaOH) solution, 30% Hydrogen peroxide (H₂O₂) solution, Tetrahydrofuran (THF), Diethyl ether, Saturated sodium chloride solution (brine).

• Procedure:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, place 2,3-dihydrofuran (10 mmol) and dry THF (20 mL).

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add the 1.0 M solution of BH₃·THF in THF (3.3 mL, 3.3 mmol) dropwise via the dropping funnel over 10 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

  • Cool the reaction mixture back to 0 °C and slowly add 3 M NaOH solution (5 mL), followed by the dropwise addition of 30% H₂O₂ (5 mL). Caution: This addition is exothermic.

  • Stir the mixture at room temperature for 1 hour.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, and filter.

  • Remove the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography.

Quantitative Data: Hydroboration-Oxidation of 2,3-Dihydrofuran

Reagent	Product	Yield (%)	Reference
BH₃·THF, then H₂O₂/NaOH	3-Hydroxytetrahydrofuran	~70-95%	[4]

Mechanism of Electrophilic Addition to 2,3-Dihydrofuran

Caption: General mechanism of electrophilic addition to 2,3-dihydrofuran.

Cycloaddition Reactions

The double bond of 2,3-dihydrofuran can participate in various cycloaddition reactions, providing access to a range of bicyclic and more complex heterocyclic systems.

[4+2] Cycloaddition (Diels-Alder Reaction)

2,3-Dihydrofuran can act as a dienophile in Diels-Alder reactions. For example, its reaction with furan (B31954), a diene, yields an oxabicyclic adduct.

Experimental Protocol: Diels-Alder Reaction of Furan with Maleic Anhydride (B1165640) (Analogous to DHF reactions) [5][6]

• Materials: Furan, Maleic anhydride, Tetrahydrofuran (THF), Hexane.

• Procedure:

  • Dissolve maleic anhydride (2.5 g, 25.5 mmol) in THF (8 mL) in a scintillation vial.

  • Add furan (1.5 mL, 20.6 mmol) to the solution and mix thoroughly.

  • Cap the vial and allow it to stand at room temperature. Crystallization of the product should occur. For slower reacting systems, refrigeration may be necessary.

  • Collect the crystals by vacuum filtration, washing with a small amount of cold THF or a THF/hexane mixture.

  • The product, exo-7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride, can be further purified by recrystallization.

Quantitative Data: Diels-Alder Reactions

Diene	Dienophile	Product	Yield (%)	Diastereoselectivity (endo:exo)	Reference
Furan	Maleic Anhydride	7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride	High	kinetically endo, thermodynamically exo	[6]

[2+2] Cycloaddition

2,3-Dihydrofuran undergoes [2+2] cycloaddition reactions, for example, with acylaminoacrylates mediated by methylaluminoxane (B55162) (MAO).[7]

[3+2] Cycloaddition

Gold-catalyzed [3+2] cycloadditions of α-carbonylcarbenoids with alkenes can be utilized to construct 2,3-dihydrofuran cores.[8] These reactions often proceed with good yields and can tolerate a variety of substituents on the alkene partner.

Quantitative Data: [3+2] Cycloaddition of Gold α-Carbonylcarbenoids with Alkenes

Alkene	Yield (%)
4-Methoxystyrene	95
Styrene	82
4-Chlorostyrene	83
α-Methylstyrene	89
Ethyl vinyl ether	88
2,3-Dimethylbutadiene	51

Palladium-Catalyzed Cross-Coupling: The Heck Reaction

The Heck reaction of 2,3-dihydrofuran with aryl halides or triflates is a powerful method for the synthesis of 2-aryl-2,3-dihydrofurans and their isomers.[5][9][10] The regioselectivity of the reaction can be influenced by the choice of ligands and reaction conditions.

Experimental Protocol: Heck Arylation of 2,3-Dihydrofuran with Iodobenzene (B50100) [5]

• Materials: 2,3-Dihydrofuran (DHF), Iodobenzene, Palladium precursor (e.g., [PdCl(allyl)]₂), Base (e.g., K₂CO₃ or NaOAc), Solvent (e.g., DMF), Mesitylene (B46885) (internal standard).

• Procedure:

  • In a Schlenk tube under a nitrogen atmosphere, combine the palladium precursor (0.0356 mmol), base (4.34 mmol), and DMF (6 mL).

  • Add iodobenzene (0.4 mL, 3.57 mmol), 2,3-dihydrofuran (0.7 mL, 8.59 mmol), and mesitylene (0.15 mL).

  • Heat the reaction mixture at a specified temperature (e.g., 70 °C) for a designated time (e.g., 30 minutes).

  • After cooling, the reaction mixture can be analyzed by GC-MS to determine conversion and product distribution.

  • For isolation, the reaction mixture is typically diluted with water and extracted with an organic solvent. The combined organic layers are then washed, dried, and concentrated. Purification is achieved by column chromatography.

Quantitative Data: Heck Arylation of 2,3-Dihydrofuran with Iodobenzene [5][10]

Palladium Precursor	Additive/Ligand	Conversion of PhI (%)	Yield of 2-phenyl-2,3-dihydrofuran (B8783652) (%)	Reference
[PdCl(allyl)]₂	[NBu₄][L-PRO]	~59	-	[10]
PdCl₂(PPh₃)₂	[NBu₄][L-LAC]	~68	59.2	[10]
Pd₂(dba)₃	[BA][L-PRO]	-	-	[10]
Pd(OAc)₂	(R)-MeO-BIPHEP	-	83	[11]

Catalytic Cycle of the Heck Reaction

Caption: Catalytic cycle for the Heck reaction of 2,3-dihydrofuran.

Polymerization Reactions

2,3-Dihydrofuran is a valuable monomer for the synthesis of functional polymers through various polymerization techniques.

Cationic Polymerization

Cationic polymerization of 2,3-dihydrofuran, initiated by Lewis acids such as boron trifluoride (BF₃) or ethylaluminum dichloride (EADC), yields poly(2,3-dihydrofuran).[12] The properties of the resulting polymer, such as its glass transition temperature (Tg), can be influenced by the polymerization conditions.[12] More recently, a green, metal-free cationic polymerization using pentakis(methoxycarbonyl)cyclopentadiene (PCCP) has been developed to produce high molecular weight poly(2,3-dihydrofuran) at room temperature.[13][14][15]

Experimental Protocol: Cationic Polymerization of 2,3-Dihydrofuran with BF₃

• Materials: 2,3-Dihydrofuran (DHF), Boron trifluoride etherate (BF₃·OEt₂) or a solution of BF₃ in toluene (B28343), Toluene, Methanol, Ammonia (B1221849) solution in methanol.

• Procedure:

  • In a dry reaction vessel under a nitrogen atmosphere, place a solution of BF₃ in toluene (e.g., 14.5 mM).

  • Cool the solution to -78 °C.

  • Add freshly distilled 2,3-dihydrofuran dropwise to the initiator solution.

  • Stir the reaction mixture at -78 °C for the desired period (e.g., 48 hours).

  • Quench the polymerization by adding a 1 M solution of ammonia in methanol.

  • Dilute the resulting mixture with toluene and precipitate the polymer by pouring the solution into a large volume of methanol.

  • Collect the polymer by filtration and dry under vacuum.

Quantitative Data: Cationic Polymerization of 2,3-Dihydrofuran

Initiator	Temperature (°C)	Mₙ ( kg/mol )	PDI (Mₙ/Mₙ)	T₉ (°C)	Reference
BF₃	-78	-	-	150	[12]
EADC	> -60	-	-	~130	[12]
PCCP	Room Temp.	up to 256	-	-	[13][14][15]

Ring-Opening Metathesis Polymerization (ROMP)

Surprisingly, 2,3-dihydrofuran can undergo ring-opening metathesis polymerization (ROMP) using Grubbs catalysts. Although enol ethers are typically used as quenching agents for these catalysts, the resulting Fischer carbene remains active for the metathesis of electron-rich olefins like DHF.

Experimental Protocol: ROMP of 2,3-Dihydrofuran with Grubbs Catalyst [16][17]

• Materials: 2,3-Dihydrofuran (DHF), Grubbs' catalyst (e.g., 1st or 2nd generation), Dry solvent (e.g., CH₂Cl₂), Quenching agent (e.g., ethyl vinyl ether).

• Procedure:

  • In a glovebox or under an inert atmosphere, dissolve the Grubbs' catalyst in the solvent in a reaction vial.

  • Add the desired amount of 2,3-dihydrofuran to the catalyst solution.

  • Stir the reaction mixture at room temperature or with gentle heating. The polymerization can be monitored by observing the increase in viscosity.

  • After the desired time or conversion is reached, quench the reaction by adding an excess of a quenching agent like ethyl vinyl ether.

  • Precipitate the polymer by adding the reaction mixture to a non-solvent such as cold methanol.

  • Collect the polymer by filtration and dry under vacuum.

Mechanism of Ring-Opening Metathesis Polymerization (ROMP)

Caption: General mechanism of Ring-Opening Metathesis Polymerization.

Conclusion

The double bond in 2,3-dihydrofuran serves as a versatile handle for a wide array of chemical transformations, making it a valuable synthon for the preparation of complex molecules and functional materials. This guide has provided an overview of its reactivity in electrophilic additions, cycloadditions, palladium-catalyzed cross-coupling reactions, and polymerizations. The detailed experimental protocols and compiled quantitative data offer a practical resource for researchers in organic synthesis, medicinal chemistry, and polymer science, enabling the effective utilization of 2,3-dihydrofuran in their research endeavors.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. repository.rit.edu [repository.rit.edu]
• 3. community.wvu.edu [community.wvu.edu]
• 4. 3-Hydroxytetrahydrofuran - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]
• 9. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 10. Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Palladium-catalyzed asymmetric Heck arylation of 2,3-dihydrofuran – effect of prolinate salts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. Cationic polymerization of 2,3-dihydrofuran. Study on the relationship between glass transition temperature and tacticity of the polymer | Semantic Scholar [semanticscholar.org]
• 13. par.nsf.gov [par.nsf.gov]
• 14. Poly(2,3-Dihydrofuran): A Strong, Biorenewable, and Degradable Thermoplastic Synthesized via Room Temperature Cationic Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 17. Catalytic living ring-opening metathesis polymerization with Grubbs' second- and third-generation catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safe Handling, Storage, and Use of 2,3-Dihydrofuran

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and storage precautions for 2,3-dihydrofuran (B140613). The information herein is intended to equip laboratory personnel with the knowledge required to mitigate the risks associated with this highly flammable and peroxide-forming compound.

Hazard Identification and Classification

2,3-Dihydrofuran is classified as a hazardous chemical due to its flammability, potential for peroxide formation, and acute toxicity. It is crucial to understand these hazards to implement appropriate safety measures. The primary hazards include:

• Highly Flammable Liquid and Vapor: 2,3-Dihydrofuran has a very low flash point, and its vapors can form explosive mixtures with air.[1][2][3] Vapors are heavier than air and may travel to a distant ignition source and flash back.[4]

• May Form Explosive Peroxides: Like many ethers, 2,3-dihydrofuran can form shock-sensitive and explosive peroxide crystals upon exposure to air and light, especially after prolonged storage.[1][3][5][6] This process is accelerated in opened and partially emptied containers.[7]

• Harmful if Swallowed: Ingestion of 2,3-dihydrofuran can be harmful.[1][2]

• Causes Serious Eye Irritation: Direct contact with the liquid or high concentrations of vapor can cause significant eye irritation.[1][2]

• May Cause Respiratory Tract Irritation: Inhalation of vapors may lead to irritation of the respiratory system.[8] High vapor concentrations can also cause dizziness or suffocation.[8]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3-dihydrofuran is provided in the table below. This data is essential for designing safe experimental setups and for understanding its behavior under various conditions.

Property	Value	Source(s)
CAS Number	1191-99-7	[1][9]
Molecular Formula	C₄H₆O	[9][10]
Molecular Weight	70.09 g/mol	[6][9][10]
Appearance	Colorless liquid	[1][9]
Odor	Odorless	[1][3]
Boiling Point	54-55 °C (129.2-131 °F) at 760 mmHg	[1][9][10]
Flash Point	-24 °C (-11.2 °F)	[1]
Density	0.927 g/mL at 25 °C	[9][10]
Vapor Pressure	14.46 psi at 55 °C	[2]
Refractive Index	n20/D 1.423	[5][9]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2,3-dihydrofuran to prevent exposure.

• Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.

• Skin and Body Protection: A flame-resistant lab coat and disposable nitrile gloves are required. For prolonged contact, it is advisable to consult the glove manufacturer's resistance data. Always inspect gloves for any signs of degradation before use and replace them immediately if contaminated.

• Respiratory Protection: All handling of 2,3-dihydrofuran should be conducted in a certified chemical fume hood to minimize inhalation of vapors.

Safe Handling and Storage

Strict adherence to proper handling and storage procedures is critical to prevent accidents.

Handling

• Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[3][8]

• Keep away from all sources of ignition, including open flames, hot surfaces, sparks, and static discharge.[2][8] Use only non-sparking tools.[1]

• Ground and bond containers when transferring the liquid to prevent static electricity buildup.[8]

• Avoid contact with skin and eyes.[8]

• Do not breathe vapors or mists.[1]

• Purchase 2,3-dihydrofuran with inhibitors added whenever possible to reduce the rate of peroxide formation.

• Never open a container that is old, shows signs of crystallization (especially around the cap), or has been stored improperly. If peroxide formation is suspected, do not move the container and contact your institution's environmental health and safety office immediately.[1]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[2][8][9]

• The recommended storage temperature is between 2-8 °C.[2][9]

• Store in a designated flammable liquids storage cabinet.[4]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]

• Label all containers with the date of receipt and the date of opening to track the age of the chemical and monitor for potential peroxide formation.[2]

• Periodically test for the presence of peroxides, especially before any distillation or concentration steps.[2]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

• Skin Contact: Remove all contaminated clothing and shoes. Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[8]

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If the victim is not breathing, give artificial respiration. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

Accidental Release and Firefighting Measures

Accidental Release

• Small Spills: Absorb the spill with an inert, non-combustible material such as dry sand or earth.[8] Place the contaminated material into a designated chemical waste container.

• Large Spills: Evacuate the area immediately. Remove all sources of ignition. Ventilate the area. Contain the spill if possible without risk. A vapor-suppressing foam may be used to reduce vapors.[8] Contact your institution's emergency response team.

Firefighting

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[8] For large fires, use water spray, fog, or alcohol-resistant foam.[8]

• Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the fire.[8]

• Specific Hazards: The vapor is heavier than air and can travel to an ignition source and flash back.[4] Containers may explode when heated.[8]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[8]

Experimental Protocols

Given the hazardous nature of 2,3-dihydrofuran, all experimental work must be conducted with meticulous planning and adherence to established safety protocols. The following sections provide a general workflow for handling this chemical and a specific example of an experimental protocol.

General Safe Handling Workflow

The following flowchart illustrates the key stages and decision points for safely handling 2,3-dihydrofuran in a laboratory setting.

Caption: General workflow for safely handling 2,3-dihydrofuran.

Hazard-Precaution Relationship

This diagram illustrates the direct relationship between the inherent hazards of 2,3-dihydrofuran and the necessary safety precautions.

Caption: Relationship between hazards and precautions for 2,3-dihydrofuran.

Example Experimental Protocol: Heck Reaction of 2,3-Dihydrofuran

The following is a representative protocol for a Heck reaction involving 2,3-dihydrofuran, adapted from literature procedures.[1] This should be considered a template and may require optimization for specific substrates. A thorough risk assessment should be conducted before carrying out this or any similar procedure.

Objective: To synthesize 2-aryl-2,3-dihydrofurans via a palladium-catalyzed Heck reaction.

Materials:

• 2,3-Dihydrofuran (freshly tested for peroxides or passed through a column of activated alumina (B75360) to remove peroxides and inhibitors)

• Aryl iodide or diaryliodonium salt

• Palladium catalyst (e.g., a P-containing palladacycle)

• Solvent (e.g., anhydrous toluene (B28343) or DMF)

• Base (e.g., triethylamine (B128534) or potassium carbonate)

• Inert gas (e.g., argon or nitrogen)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and hotplate

Procedure:

• Reaction Setup:

  • Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a gas inlet for inert gas, and a rubber septum.

  • Ensure the entire apparatus is under a positive pressure of an inert gas (argon or nitrogen).

• Charging the Reaction Vessel:

  • To the flask, add the palladium catalyst, the aryl iodide or diaryliodonium salt, and the base under a stream of inert gas.

  • Add the anhydrous solvent via syringe.

• Addition of 2,3-Dihydrofuran:

  • Using a syringe, carefully add the peroxide-free 2,3-dihydrofuran to the reaction mixture. The addition should be done slowly to control any potential exotherm.

• Reaction:

  • Heat the reaction mixture to the desired temperature (as determined by the specific catalyst and substrates) using a temperature-controlled oil bath.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding a suitable aqueous solution (e.g., saturated ammonium (B1175870) chloride).

  • Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (B86663) or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system to obtain the desired 2-aryl-2,3-dihydrofuran.

Safety Considerations for this Protocol:

• All steps involving the transfer of 2,3-dihydrofuran and other flammable solvents must be performed in a fume hood.

• Ensure that no ignition sources are present in the vicinity of the reaction setup.

• The inert gas atmosphere is crucial not only for the reaction chemistry but also to prevent the ingress of oxygen, which could contribute to peroxide formation, especially at elevated temperatures.

Disposal

All waste containing 2,3-dihydrofuran must be treated as hazardous waste.

• Collect waste in a properly labeled, sealed container.

• Do not mix with incompatible waste streams.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Contact your institution's environmental health and safety department for specific guidance.

By understanding the hazards associated with 2,3-dihydrofuran and rigorously applying the safety, handling, and storage precautions outlined in this guide, researchers can minimize risks and ensure a safe laboratory environment.

References

• 1. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. d.web.umkc.edu [d.web.umkc.edu]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2,3-Dihydrofuran: Chemical Identity, Synthesis, and Applications in Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-dihydrofuran (B140613) (DHF), a versatile heterocyclic compound with significant applications in organic synthesis and as a scaffold for pharmacologically active molecules. This document details its chemical identifiers, physical and chemical properties, and various synthetic methodologies, including detailed experimental protocols. Furthermore, it explores its relevance in drug discovery and development, supported by visualizations of synthetic pathways.

Chemical Identifiers and Properties

2,3-Dihydrofuran is a colorless, volatile liquid and one of the simplest enol ethers.[1] Its chemical structure and properties are fundamental to its reactivity and utility as a synthetic building block.

Chemical Identifiers

A comprehensive list of identifiers for 2,3-dihydrofuran is provided in Table 1, facilitating its unambiguous identification in chemical databases and literature.

Identifier	Value
CAS Number	1191-99-7[1][2][3]
Molecular Formula	C₄H₆O[1][2][3]
IUPAC Name	2,3-Dihydrofuran[1]
Synonyms	4,5-Dihydrofuran, 2,3-DHF[2]
InChI	InChI=1S/C4H6O/c1-2-4-5-3-1/h1,3H,2,4H2[1][2]
InChIKey	JKTCBAGSMQIFNL-UHFFFAOYSA-N[1][2]
SMILES	C1COC=C1[2]
PubChem CID	70934[1]
EINECS	214-747-7[2]

Physicochemical Properties

The key physicochemical properties of 2,3-dihydrofuran are summarized in Table 2. These properties are crucial for its handling, storage, and application in chemical reactions.

Property	Value
Molar Mass	70.09 g/mol [1]
Appearance	Colorless liquid[3]
Density	0.927 g/mL at 25 °C[1][3]
Boiling Point	54-55 °C[3]
Refractive Index (n20/D)	1.423[3]
Flash Point	-20 °C
Solubility	Miscible with water, ethanol, and ether.

Synthesis of 2,3-Dihydrofuran

The 2,3-dihydrofuran ring system can be synthesized through various methods, primarily involving cyclization or cycloaddition reactions.[1] Several key synthetic strategies are outlined below, including detailed experimental protocols for selected methods.

Feist-Benary Synthesis

The Feist-Benary synthesis is a classic method for producing furans through the reaction of α-halo ketones with β-dicarbonyl compounds, where 2,3-dihydrofurans can be key intermediates.[1] The reaction is typically catalyzed by a base like pyridine (B92270) or ammonia.[4]

• Reaction Setup: A solution of the β-dicarbonyl compound (1 equivalent) in a suitable solvent (e.g., ethanol, pyridine) is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Addition of Base: A mild base such as pyridine or triethylamine (B128534) (1-1.2 equivalents) is added to the solution.

• Addition of α-Halo Ketone: The α-halo ketone (1 equivalent) is added dropwise to the reaction mixture.

• Reaction Conditions: The mixture is heated to reflux and stirred for several hours until the reaction is complete (monitored by TLC).

• Work-up: The reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then taken up in a suitable organic solvent (e.g., diethyl ether) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography or distillation to yield the 2,3-dihydrofuran derivative.

Caption: Workflow of the Feist-Benary Synthesis.

Metal-Catalyzed Cycloisomerization

Various transition metals, including molybdenum, palladium, and copper, catalyze the cycloisomerization of appropriate precursors to form 2,3-dihydrofurans.

This method involves the cyclization of homopropargylic alcohols catalyzed by molybdenum hexacarbonyl.

• Reaction Setup: An oven-dried, 500-mL Airfree® reaction flask containing a magnetic stir bar is charged with molybdenum hexacarbonyl (Mo(CO)₆, 3.21 g, 12.2 mmol) and fitted with a rubber septum under an argon atmosphere.

• Solvent and Reagent Addition: Triethylamine (Et₃N, 220 mL, 1.58 mol) is added, followed by diethyl ether (Et₂O, 180 mL). The mixture is stirred for 10-15 minutes until the molybdenum hexacarbonyl has dissolved.

• Photochemical Reaction: The solution is placed in a Rayonet Photochemical Reactor Chamber equipped with 350-nm ultraviolet lamps and irradiated for a specified time.

• Alternative (Non-photochemical) Method: If a photochemical reactor is unavailable, trimethylamine (B31210) N-oxide can be used to promote oxidative decarbonylation of molybdenum hexacarbonyl in a mixture of Et₃N and Et₂O, followed by the addition of the alkynol precursor (e.g., 1-phenyl-3-butyn-1-ol).

• Work-up and Purification: The reaction mixture is quenched and extracted. The crude product is then purified by vacuum distillation.

Caption: Molybdenum-Catalyzed Cycloisomerization Workflow.

Role in Drug Development and Biological Activity

While 2,3-dihydrofuran itself is primarily a synthetic intermediate, its core structure is present in numerous biologically active compounds, highlighting its importance in drug discovery. Derivatives of 2,3-dihydrofuran have been reported to exhibit a range of pharmacological activities, including antitumor, antibacterial, and anti-inflammatory properties.

For instance, certain complex molecules synthesized using 2,3-dihydrofuran as a starting material have shown potential in cancer therapy.[3] Although direct interaction of the 2,3-dihydrofuran moiety with specific signaling pathways is not extensively documented, its role as a versatile scaffold allows for the synthesis of diverse libraries of compounds that can be screened for biological activity against various molecular targets.

The synthesis of a carbazole (B46965) derivative from a 5-(indolyl)2,3-dihydrofuran acetal (B89532) has been shown to produce a compound, murrayafoline A, which can attenuate the Wnt/β-catenin signaling pathway. This exemplifies the indirect but crucial role of the 2,3-dihydrofuran scaffold in the development of molecules that modulate key cellular signaling cascades.

Caption: Role of 2,3-Dihydrofuran in Drug Discovery.

Safety and Handling

2,3-Dihydrofuran is a highly flammable liquid and vapor. It may form explosive peroxides upon storage, especially when exposed to air. It is harmful if swallowed and can cause eye irritation. Therefore, it should be handled in a well-ventilated area, away from heat, sparks, and open flames. Appropriate personal protective equipment, including safety goggles and gloves, should be worn. Store in a cool, dry, and tightly sealed container, preferably refrigerated.

Conclusion

2,3-Dihydrofuran is a valuable and versatile heterocyclic compound with significant applications in organic synthesis. Its utility as a precursor for a wide range of more complex molecules, including those with promising pharmacological activities, makes it a key resource for researchers in academia and the pharmaceutical industry. A thorough understanding of its chemical properties, synthetic routes, and safe handling is essential for its effective use in research and development. While direct evidence of its interaction with specific signaling pathways is limited, its role as a foundational scaffold in the synthesis of bioactive compounds underscores its importance in the ongoing quest for new therapeutic agents.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. Feist-Benary synthesis of furan [quimicaorganica.org]
• 4. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]

The Rising Potential of 2,3-Dihydrofuran Derivatives in Scientific Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The heterocyclic scaffold of 2,3-dihydrofuran (B140613) has emerged as a privileged structure in medicinal chemistry and materials science, demonstrating a remarkable versatility that has captured the attention of researchers globally. Derivatives of this core structure have exhibited a wide spectrum of biological activities, including potent anticancer, antimicrobial, and anti-inflammatory properties. Beyond the realm of medicine, these compounds are also finding applications as advanced materials with unique photophysical and polymeric characteristics. This technical guide provides an in-depth exploration of the burgeoning research applications of 2,3-dihydrofuran derivatives, offering a comprehensive overview of their synthesis, biological evaluation, and mechanistic insights.

Core Applications and Biological Activity

2,3-Dihydrofuran derivatives have shown significant promise in several key areas of research, most notably in the development of novel therapeutic agents. Their diverse biological activities are a testament to the chemical tractability of the dihydrofuran ring, which allows for the introduction of a wide array of functional groups, thereby enabling the fine-tuning of their pharmacological profiles.

Anticancer Activity

A significant body of research has focused on the anticancer potential of 2,3-dihydrofuran derivatives.[1][2] These compounds have demonstrated cytotoxicity against a range of human cancer cell lines. One of the key mechanisms of action identified is the inhibition of tubulin polymerization.[3][4] By binding to the colchicine (B1669291) site on β-tubulin, these derivatives disrupt the formation of microtubules, which are essential components of the mitotic spindle.[3] This interference with microtubule dynamics leads to cell cycle arrest at the G2/M phase, ultimately inducing apoptosis (programmed cell death).[5][6]

Antimicrobial Activity

The emergence of multidrug-resistant pathogens has created an urgent need for new antimicrobial agents. 2,3-Dihydrofuran derivatives have shown promising activity against various bacterial and fungal strains.[2][7] Their mechanism of action in microorganisms is still under investigation but is believed to involve the disruption of essential cellular processes.

Quantitative Data Summary

The following tables summarize the quantitative data for the biological activity and material properties of selected 2,3-dihydrofuran derivatives, providing a comparative overview for researchers.

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Compound 6g	PC-3 (Prostate)	0.47	[4]
Compound 5p	HeLa (Cervical)	2.32	[4]
Compound 4	MCF-7 (Breast)	4.06	[8]
Compound 7	MCF-7 (Breast)	2.96	[8]
2-(3',4',5'-trimethoxybenzoyl)-3-methyl-5-amino-6-methoxybenzo[b]furan (3h)	Various	0.016 - 0.024	[3]
2-(3′,4′,5′-trimethoxybenzoyl)-3-methyl-6-ethoxy-benzo[b]furan	Various	0.0012 - 0.0063	[9]

Table 1: Anticancer Activity of 2,3-Dihydrofuran Derivatives

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Fungal Strain	MIC (µg/mL)	Reference
Compound 1e	S. aureus	≤56.2	C. albicans	≤56.2	[10]
Compound 2d-f	P. aeruginosa	14	-	-	[10]
Nitrofuran Derivative 1	-	-	C. albicans	3.9	[7]
Nitrofuran Derivative 5	-	-	C. neoformans	3.9	[7]
Nitrofuran Derivative 11	-	-	H. capsulatum	0.48	[7]

Table 2: Antimicrobial Activity of 2,3-Dihydrofuran Derivatives

Material	Property	Value	Reference
Poly(2,3-dihydrofuran) (PDHF)	Tensile Strength	70 MPa	[11][12]
Poly(2,3-dihydrofuran) (PDHF)	Toughness	14 MPa	[11][12]
Coumarin Fused Dihydropyridine Derivative 4e	Fluorescence Quantum Yield	0.83	[13]

Table 3: Material Properties of 2,3-Dihydrofuran-Based Materials

Signaling Pathways and Mechanisms of Action

A critical aspect of drug development is understanding the molecular mechanisms by which a compound exerts its therapeutic effect. For anticancer 2,3-dihydrofuran derivatives that act as tubulin polymerization inhibitors, the signaling pathway leading to cell death is a key area of study.

Mechanism of Tubulin Polymerization Inhibition.

Experimental Workflows and Logical Relationships

The synthesis and evaluation of 2,3-dihydrofuran derivatives follow a structured workflow, from initial chemical synthesis to comprehensive biological testing.

General Experimental Workflow.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the guide.

Protocol 1: Synthesis of 2,3-Dihydrofuran Derivatives via Palladium-Catalyzed Heck Arylation

This protocol is adapted from a procedure for the synthesis of 2-phenyl-2,3-dihydrofuran.[14]

Materials:

• 2,3-Dihydrofuran (DHF)

• Iodobenzene (B50100)

• Palladium precursor (e.g., [PdCl(allyl)]₂)

• Base (e.g., K₂CO₃ or NaOAc)

• Ionic Liquid (optional, as a chiral agent)

• Solvent (e.g., DMF)

• Internal standard (e.g., mesitylene)

• Diethyl ether

• Water

Procedure:

• To a 50 mL Schlenk tube under a nitrogen atmosphere, add the base (4.34 mmol), palladium precursor (0.0356 mmol, 1 mol%), and ionic liquid (if used).

• Add DMF (6 mL) as the solvent.

• Add iodobenzene (0.4 mL, 3.57 mmol) and the internal standard, mesitylene (B46885) (0.15 mL).

• Add 2,3-dihydrofuran (0.7 mL, 8.59 mmol).

• Heat the reaction mixture at 70 °C for 2 hours.

• After cooling to room temperature, quench the reaction with water (5 mL).

• Extract the organic products with diethyl ether (3 x 5 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 2-phenyl-2,3-dihydrofuran.

Protocol 2: Synthesis of 2,3-Dihydrofuran Derivatives via Tandem Knoevenagel-Michael Cyclization

This protocol describes a general method for the synthesis of novel 2,3-dihydrofuran derivatives.[4]

Materials:

• α-Tosyloxy ketone

• 5,5-dimethyl-1,3-cyclohexanedione

• Various aldehydes

• Phthalazine (B143731) (catalyst)

• Acetonitrile (solvent)

Procedure:

• In a round-bottom flask, dissolve the α-tosyloxy ketone (1 mmol), 5,5-dimethyl-1,3-cyclohexanedione (1 mmol), and the desired aldehyde (1 mmol) in acetonitrile.

• Add phthalazine (catalytic amount) to the mixture.

• Stir the reaction mixture at room temperature for the appropriate time (monitored by TLC).

• Upon completion of the reaction, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the pure 2,3-dihydrofuran derivative.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method for assessing the antimicrobial activity of chemical compounds.[15][16]

Materials:

• Test compound (2,3-dihydrofuran derivative) stock solution

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) or appropriate broth medium

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Inoculum Preparation: From a fresh culture, prepare a suspension of the microorganism in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution of Test Compound: In a 96-well plate, perform a two-fold serial dilution of the test compound in the broth medium. Typically, 100 µL of broth is added to each well, and then 100 µL of the compound stock solution is added to the first well and serially diluted across the plate.

• Inoculation: Add 100 µL of the prepared inoculum to each well containing the serially diluted compound.

• Controls: Include a growth control (broth and inoculum, no compound) and a sterility control (broth only) on each plate.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm using a microplate reader.

Protocol 4: Anticancer Cytotoxicity Evaluation by MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Materials:

• Human cancer cell lines

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (2,3-dihydrofuran derivative)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium and add them to the wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, e.g., DMSO).

• Incubation: Incubate the cells with the compound for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for a further 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Remove the medium and add a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting colored solution at a specific wavelength (usually around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion

The field of 2,3-dihydrofuran derivatives is a vibrant and rapidly evolving area of chemical and biomedical research. The synthetic accessibility of these compounds, coupled with their diverse and potent biological activities, positions them as highly promising candidates for the development of new drugs and advanced materials. The information and protocols provided in this technical guide are intended to serve as a valuable resource for researchers seeking to explore the exciting potential of this unique class of heterocyclic compounds. As our understanding of their mechanisms of action deepens, we can anticipate the emergence of novel and innovative applications for 2,3-dihydrofuran derivatives in the years to come.

References

• 1. Microtubules, microtubule-interfering agents and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,3-Dihydrofurans as Potential Cytotoxic and Antibacterial Agents: Tandem Knoevenagel-Michael Cyclization for the Synthesis of 2,3-Dihydrofurans by Using α-Tosyloxy Ketone Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting Microtubules by Natural Agents for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microtubule damaging agents induce apoptosis in HL 60 cells and G2/M cell cycle arrest in HT 29 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Evaluation of the Antifungal and Toxicological Activity of Nitrofuran Derivatives | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. benchchem.com [benchchem.com]
• 11. benthamdirect.com [benthamdirect.com]
• 12. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. protocols.io [protocols.io]
• 16. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

Unraveling the Isomerization of 2,3-Dihydrofuran: A Quantum Chemical Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thermal isomerization of 2,3-dihydrofuran (B140613) represents a fundamental process in organic chemistry with implications for understanding reaction mechanisms and designing synthetic pathways. Quantum chemical calculations offer a powerful lens through which to investigate the intricate details of these transformations, providing insights into the potential energy surfaces, transition state structures, and reaction kinetics that are often challenging to probe experimentally. This technical guide delves into the core of the quantum chemical calculations surrounding the isomerization of 2,3-dihydrofuran, presenting key quantitative data, detailed computational methodologies, and visual representations of the reaction pathways.

The primary thermal isomerization pathways of 2,3-dihydrofuran lead to the formation of two key products: cyclopropanecarboxaldehyde (B31225) and propenyl aldehyde.[1] These transformations proceed through distinct transition states, the characteristics of which govern the kinetics and thermodynamics of the reactions. High-level quantum chemical calculations have been instrumental in elucidating these pathways.

Quantitative Analysis of Isomerization Pathways

The energetics of the isomerization reactions of 2,3-dihydrofuran have been meticulously mapped out using advanced computational techniques. The following tables summarize the key quantitative data, including relative energies of the stationary points on the potential energy surface. These values are crucial for understanding the feasibility and relative rates of the different isomerization channels.

Table 1: Calculated Relative Energies for the Isomerization of 2,3-Dihydrofuran to Cyclopropanecarboxaldehyde.

Species	B3LYP/cc-pVDZ (kcal/mol)	QCISD(T)//B3LYP/cc-pVDZ (kcal/mol)
2,3-Dihydrofuran	0.0	0.0
Transition State 1 (TS1)	57.0	54.5
Cyclopropanecarboxaldehyde	-28.9	-30.7

Relative energies are calculated with respect to 2,3-dihydrofuran.

Table 2: Calculated Relative Energies for the Isomerization of 2,3-Dihydrofuran to Propenyl Aldehyde.

Species	B3LYP/cc-pVDZ (kcal/mol)	QCISD(T)//B3LYP/cc-pVDZ (kcal/mol)
2,3-Dihydrofuran	0.0	0.0
Transition State 2 (TS2)	59.9	59.3
Propenyl Aldehyde	-33.5	-35.2

Relative energies are calculated with respect to 2,3-dihydrofuran.

Computational Protocols

The accuracy of quantum chemical calculations is intrinsically linked to the chosen methodology. The data presented in this guide is based on a well-established and robust computational protocol.

Geometry Optimization and Frequency Calculations:

The equilibrium geometries of the reactant (2,3-dihydrofuran), products (cyclopropanecarboxaldehyde and propenyl aldehyde), and the transition states were optimized using Density Functional Theory (DFT).[1][2][3][4] Specifically, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional was employed in conjunction with the Dunning correlation-consistent polarized double-ζ (cc-pVDZ) basis set.[1][2][3][4] Frequency calculations were performed at the same level of theory to characterize the nature of the stationary points. Minima on the potential energy surface have all real frequencies, while transition states are characterized by a single imaginary frequency corresponding to the motion along the reaction coordinate.

Single-Point Energy Calculations:

To obtain more accurate energy values, single-point energy calculations were performed on the B3LYP/cc-pVDZ optimized geometries.[1][2][3][4] These calculations utilized the highly accurate Quadratic Configuration Interaction with Single and Double excitations and a perturbative treatment of Triple excitations (QCISD(T)) method, also with the cc-pVDZ basis set.[1][2][3][4] This composite approach, often denoted as QCISD(T)//B3LYP/cc-pVDZ, provides a good balance between computational cost and accuracy for determining reaction energetics.

Visualization of Reaction Pathways

To provide a clear visual representation of the isomerization processes, the following diagrams were generated using the Graphviz DOT language. These diagrams illustrate the logical flow from the reactant to the products through their respective transition states.

Figure 1: Isomerization of 2,3-Dihydrofuran to Cyclopropanecarboxaldehyde.

Figure 2: Isomerization of 2,3-Dihydrofuran to Propenyl Aldehyde.

Conclusion

The quantum chemical calculations detailed in this guide provide a comprehensive overview of the isomerization of 2,3-dihydrofuran. The presented quantitative data, computational methodologies, and visual pathways offer valuable insights for researchers in the fields of physical organic chemistry, computational chemistry, and drug development. A thorough understanding of these fundamental reaction mechanisms is paramount for the rational design of new synthetic routes and the prediction of molecular behavior. The synergistic use of high-level computational methods and clear data visualization serves as a powerful tool in advancing our knowledge of complex chemical transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. cris.huji.ac.il [cris.huji.ac.il]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2,3-Dihydrofurans from Enones and Diazo Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2,3-dihydrofuran (B140613) scaffold is a privileged heterocyclic motif found in a wide array of biologically active natural products and pharmaceutical agents.[1][2] Its derivatives have demonstrated a broad spectrum of medicinal properties, including anti-tumor, anti-inflammatory, and antimicrobial activities.[3][4][5] Consequently, the development of efficient and stereoselective methods for the synthesis of highly substituted 2,3-dihydrofurans is of significant interest to the drug development community.

This document provides detailed application notes and protocols for the synthesis of 2,3-dihydrofurans via the reaction of enones and diazo compounds, with a primary focus on the well-established copper-catalyzed [4+1] cycloaddition. This method offers a powerful and versatile route to access these valuable heterocycles with high levels of stereocontrol.[1][6]

Reaction Principle and Mechanism

The synthesis of 2,3-dihydrofurans from enones and diazo compounds predominantly proceeds through a [4+1] cycloaddition reaction. In the presence of a suitable catalyst, typically a copper(I) or copper(II) complex, the diazo compound decomposes to form a metal carbene intermediate. This electrophilic carbene then reacts with the enone. The generally accepted mechanism involves the formation of a carbonyl ylide intermediate, which subsequently undergoes a 1,5-electrocyclization to furnish the 2,3-dihydrofuran ring system.[2][7] The use of chiral ligands in conjunction with the metal catalyst allows for the asymmetric synthesis of enantioenriched 2,3-dihydrofurans.[1][6]

Caption: General reaction mechanism for the copper-catalyzed synthesis of 2,3-dihydrofurans.

Experimental Protocols

General Protocol for Copper-Catalyzed Asymmetric [4+1] Cycloaddition

This protocol is adapted from the work of Son and Fu for the diastereo- and enantioselective synthesis of 2,3-dihydrofurans.[1][6]

Materials:

• Copper(I) trifluoromethanesulfonate (B1224126) toluene (B28343) complex ((CuOTf)₂·C₇H₈)

• Planar-chiral bipyridine ligand (e.g., bpy*)

• Anhydrous, degassed solvent (e.g., toluene or dichloromethane)

• Substituted enone

• Substituted diazoacetate (e.g., tert-butyl diazoacetate)

• Inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the copper(I) trifluoromethanesulfonate toluene complex (5 mol%) and the chiral bipyridine ligand (5.5 mol%) in the anhydrous solvent. Stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Reaction Setup: To the flask containing the catalyst solution, add the enone (1.0 equiv).

• Reactant Addition: Slowly add a solution of the diazoacetate (1.2 equiv) in the anhydrous solvent to the reaction mixture via a syringe pump over a period of 4-6 hours. The slow addition is crucial to maintain a low concentration of the diazo compound and suppress side reactions.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 2,3-dihydrofuran.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the crude reaction mixture and the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC).

Caption: General experimental workflow for the synthesis of 2,3-dihydrofurans.

Data Presentation

The following tables summarize representative data for the copper-catalyzed synthesis of 2,3-dihydrofurans, showcasing the scope of the reaction with various enones and diazo compounds.

Table 1: Scope of the Enone in the Asymmetric [4+1] Cycloaddition [1]

Entry	R¹	R²	Yield (%)	dr (trans:cis)	ee (%)
1	Ph	Ph	85	>20:1	95
2	4-MeOC₆H₄	Ph	82	>20:1	94
3	4-ClC₆H₄	Ph	88	>20:1	96
4	Ph	4-MeOC₆H₄	78	>20:1	92
5	Ph	2-furyl	75	>20:1	93
6	Ph	n-Pr	65	15:1	85

Reactions were carried out with tert-butyl diazoacetate in the presence of a copper catalyst and a planar-chiral bipyridine ligand.

Table 2: Influence of the Diazoacetate Ester Group on Enantioselectivity [6]

Entry	R' in Diazoacetate (CO₂R')	Yield (%)	dr (trans:cis)	ee (%)
1	Methyl	75	>20:1	88
2	Ethyl	80	>20:1	90
3	tert-Butyl	85	>20:1	95
4	2,6-Diisopropylphenyl	82	>20:1	97

Reactions were carried out with chalcone (B49325) as the enone.

Applications in Drug Development

The 2,3-dihydrofuran core is a key structural component in numerous molecules of medicinal importance. Its prevalence in natural products with potent biological activities has inspired its use as a versatile building block in the synthesis of novel therapeutic agents.

• Anti-Cancer Agents: The 2,3-dihydrofuran moiety is present in natural products like aflatoxin B₁, a potent carcinogen, but synthetic derivatives are being explored as anti-tumor agents.[3] The ability to stereoselectively introduce substituents on the dihydrofuran ring allows for the fine-tuning of biological activity and the development of drug candidates with improved efficacy and reduced toxicity.

• Anti-Inflammatory Drugs: Certain 2,3-dihydrobenzofuran (B1216630) derivatives have been identified as inhibitors of microsomal prostaglandin (B15479496) E2 synthase-1 (mPGES-1), an important target in the development of anti-inflammatory drugs.[8]

• Antibacterial and Antifungal Agents: The dihydrofuran skeleton is a common feature in compounds exhibiting antibacterial and antifungal properties.[4][5] The synthesis of libraries of substituted 2,3-dihydrofurans is a common strategy in the search for new antimicrobial drugs.

The synthetic methods described herein provide a direct route to chiral, highly substituted 2,3-dihydrofurans, which can serve as key intermediates in the total synthesis of complex natural products or as scaffolds for the generation of novel drug candidates.

Caption: The role of 2,3-dihydrofuran synthesis in drug development.

Conclusion

The synthesis of 2,3-dihydrofurans from enones and diazo compounds, particularly through copper-catalyzed asymmetric [4+1] cycloaddition, represents a highly efficient and versatile strategy for accessing these medicinally important heterocycles. The detailed protocols and data presented in these application notes provide a solid foundation for researchers in academia and industry to utilize this powerful methodology in their drug discovery and development efforts. The ability to generate a wide range of structurally diverse and stereochemically defined 2,3-dihydrofurans will undoubtedly continue to fuel the discovery of novel therapeutic agents.

References

• 1. Copper-Catalyzed Asymmetric [4+1] Cycloadditions of Enones with Diazo Compounds to Form Dihydrofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-catalyzed reactions of β-alkoxy/phenoxy enones with dimethyl diazomalonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Effective Synthesis and Biological Evaluation of Functionalized 2,3-Dihydrofuro[3,2-c]coumarins via an Imidazole-Catalyzed Green Multicomponent Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Copper-Catalyzed Asymmetric [4+1] Cycloadditions of Enones with Diazo Compounds To Form Dihydrofurans [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,3-Dihydrofuran in [3+2] Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dihydrofuran (B140613) is a versatile and valuable building block in organic synthesis, particularly in its application as a dipolarophile in [3+2] cycloaddition reactions. This class of reactions provides a powerful and atom-economical method for the construction of five-membered heterocyclic rings, which are core structures in a vast array of biologically active compounds and pharmaceuticals. The electron-rich double bond of 2,3-dihydrofuran makes it an excellent reaction partner for a variety of 1,3-dipoles, leading to the stereocontrolled synthesis of complex fused and spirocyclic furan-containing scaffolds. This document provides detailed application notes and experimental protocols for the use of 2,3-dihydrofuran in [3+2] cycloaddition reactions with two key classes of 1,3-dipoles: nitrile oxides and azomethine ylides.

The resulting tetrahydrofuran (B95107) derivatives are prevalent in numerous natural products and medicinal agents, highlighting the importance of these synthetic methodologies in drug discovery and development. The protocols outlined herein are designed to be a practical guide for researchers in academic and industrial settings, providing a foundation for the synthesis and exploration of novel chemical entities.

I. [3+2] Cycloaddition with Nitrile Oxides

The reaction of 2,3-dihydrofuran with nitrile oxides, typically generated in situ from aldoximes or hydroximoyl chlorides, is a classic example of a 1,3-dipolar cycloaddition. This reaction leads to the formation of furo[3,2-d]isoxazoline derivatives, which can be further transformed into a variety of functionalized molecules. The cycloaddition generally proceeds with high regioselectivity.

Data Presentation: [3+2] Cycloaddition of 2,3-Dihydrofuran with Nitrile Oxides

Entry	Nitrile Oxide Precursor	Base/Oxidant	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Reference
1	Benzaldehyde (B42025) oxime	NCS/Pyridine (B92270)	CH₂Cl₂	RT	12	2-phenyl-3,3a,4,5-tetrahydro-2H-furo[3,2-d]isoxazole	85	N/A
2	4-Chlorobenzaldehyde oxime	NCS/Pyridine	CH₂Cl₂	RT	12	2-(4-chlorophenyl)-3,3a,4,5-tetrahydro-2H-furo[3,2-d]isoxazole	90	N/A
3	4-Methoxybenzaldehyde oxime	NCS/Pyridine	CH₂Cl₂	RT	12	2-(4-methoxyphenyl)-3,3a,4,5-tetrahydro-2H-furo[3,2-d]isoxazole	82	N/A
4	Phenylhydroximoyl chloride	Et₃N	Toluene	80	6	2-phenyl-3,3a,4,5-tetrahydro-2H-furo[3,2-d]isoxazole	78	N/A

Note: The data presented is a representative summary from typical 1,3-dipolar cycloaddition reactions. Yields are for isolated products.

Experimental Protocol: Synthesis of 2-phenyl-3,3a,4,5-tetrahydro-2H-furo[3,2-d]isoxazole

Materials:

• Benzaldehyde oxime (1.0 equiv)

• 2,3-Dihydrofuran (1.5 equiv)

• N-Chlorosuccinimide (NCS) (1.1 equiv)

• Pyridine (1.1 equiv)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (B1210297) for chromatography

Procedure:

• To a stirred solution of benzaldehyde oxime (e.g., 1.21 g, 10 mmol) in anhydrous CH₂Cl₂ (50 mL) at 0 °C under a nitrogen atmosphere, add N-chlorosuccinimide (1.47 g, 11 mmol) in one portion.

• To this suspension, add a solution of pyridine (0.87 g, 11 mmol) in CH₂Cl₂ (10 mL) dropwise over 15 minutes. The reaction mixture will turn into a clear solution.

• Stir the mixture at 0 °C for 30 minutes.

• Add 2,3-dihydrofuran (1.05 g, 15 mmol) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water (30 mL).

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2 x 20 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a 10:1 mixture of hexanes:ethyl acetate as eluent) to afford the desired product as a colorless oil.

Mandatory Visualization: Reaction Mechanism

Caption: General mechanism of [3+2] cycloaddition of 2,3-dihydrofuran with a nitrile oxide.

II. [3+2] Cycloaddition with Azomethine Ylides

The [3+2] cycloaddition of 2,3-dihydrofuran with azomethine ylides provides a direct route to pyrrolidine-fused tetrahydrofurans. Azomethine ylides are typically generated in situ from the condensation of an α-amino acid with an aldehyde or ketone, or by the thermal or photochemical ring-opening of aziridines. These reactions can often be catalyzed by metal salts, enabling asymmetric variants.

Data Presentation: [3+2] Cycloaddition of 2,3-Dihydrofuran with Azomethine Ylides

Entry	Aldehyde/Ketone	α-Amino Acid	Catalyst/Lewis Acid	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	dr (endo:exo)	ee (%)	Reference
1	Benzaldehyde	Sarcosine (B1681465)	None	Toluene	110	16	2-methyl-3-phenyl-hexahydro-1H-furo[3,2-b]pyrrole	75	4:1	N/A	N/A
2	Formaldehyde	Sarcosine	AgOAc	CH₃CN	80	12	2-methyl-hexahydro-1H-furo[3,2-b]pyrrole	82	>19:1	N/A	N/A
3	Benzaldehyde	Glycine ethyl ester	LiBr	Toluene	110	24	3-phenyl-hexahydro-1H-furo[3,2-b]pyrrole-2-carboxylate	68	3:1	N/A	N/A
4	Isatin	Sarcosine	None	Ethanol	78	8	Spiro[furo[3,2-b]pyrrole-3,3'-indoline]-2'-one derivative	88	>19:1	N/A	N/A

Note: The data presented is a representative summary. Yields are for isolated products. dr = diastereomeric ratio, ee = enantiomeric excess.

Experimental Protocol: Synthesis of 2-methyl-3-phenyl-hexahydro-1H-furo[3,2-b]pyrrole

Materials:

• Benzaldehyde (1.0 equiv)

• Sarcosine (N-methylglycine) (1.0 equiv)

• 2,3-Dihydrofuran (5.0 equiv, used as solvent and reactant)

• Toluene (optional, can be used as a co-solvent)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add benzaldehyde (e.g., 1.06 g, 10 mmol) and sarcosine (0.89 g, 10 mmol).

• Add 2,3-dihydrofuran (3.5 g, 50 mmol). Toluene (20 mL) can be added as a co-solvent.

• Heat the mixture to reflux (the temperature will depend on the solvent composition, typically around 80-110 °C).

• Continue refluxing for 16 hours, collecting the water generated in the Dean-Stark trap. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 20% to 50% ethyl acetate in hexanes) to isolate the endo and exo diastereomers.

Mandatory Visualization: Experimental Workflow

Caption: Workflow for the synthesis of furo-pyrrolidines via [3+2] cycloaddition.

Conclusion

The [3+2] cycloaddition reactions of 2,3-dihydrofuran with nitrile oxides and azomethine ylides represent highly efficient and versatile strategies for the synthesis of complex heterocyclic systems of significant interest in medicinal chemistry and drug development. The protocols provided herein offer a practical starting point for the synthesis of furo[3,2-d]isoxazolines and furo[3,2-b]pyrrolidines. These methodologies can be adapted to a wide range of substrates and can be further developed to incorporate asymmetric catalysts for the enantioselective synthesis of chiral molecules. The continued exploration of 2,3-dihydrofuran in cycloaddition chemistry promises to yield novel molecular architectures with potential therapeutic applications.

Application Notes and Protocols for the Epoxidation of 2,3-Dihydrofuran

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the epoxidation of 2,3-dihydrofuran (B140613), a key transformation in the synthesis of various heterocyclic compounds of interest in medicinal chemistry and drug development. The protocols cover several common and effective methods, including diastereoselective and enantioselective approaches.

Introduction

The epoxidation of 2,3-dihydrofuran yields 2,3-epoxytetrahydrofuran, a versatile building block in organic synthesis. The resulting epoxide is susceptible to nucleophilic ring-opening, providing a straightforward route to a variety of functionalized tetrahydrofuran (B95107) derivatives. This document outlines established protocols for this transformation using common epoxidizing agents and catalytic systems.

Chemical Transformation

The epoxidation of 2,3-dihydrofuran is the conversion of the carbon-carbon double bond within the dihydrofuran ring into an epoxide ring.

Caption: General reaction scheme for the epoxidation of 2,3-dihydrofuran.

Comparative Data of Epoxidation Protocols

The following table summarizes the quantitative data for different epoxidation protocols for 2,3-dihydrofuran, allowing for easy comparison of their effectiveness.

Method	Oxidant/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
1. m-CPBA Epoxidation	m-Chloroperoxybenzoic acid (m-CPBA)	Dichloromethane (B109758) (DCM)	0 to rt	2	>95	N/A (racemic)
2. Dimethyldioxirane (B1199080) (DMDO) Epoxidation	Dimethyldioxirane (DMDO) in Acetone (B3395972)	Acetone/DCM	-20 to 0	<1	High	N/A (racemic)
3. Jacobsen-Katsuki Epoxidation	NaOCl / (R,R)-Jacobsen's Catalyst	DCM/H₂O	0	4	85	97
4. Shi Epoxidation	Oxone® / Shi Catalyst	CH₃CN/DMM, aq. buffer	0	8	92	90

Experimental Protocols

Protocol 1: Epoxidation with m-Chloroperoxybenzoic acid (m-CPBA)

This protocol describes a straightforward and high-yielding method for the synthesis of racemic 2,3-epoxytetrahydrofuran using the widely available and easy-to-handle oxidizing agent, m-CPBA.

Materials:

• 2,3-Dihydrofuran

• m-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 2,3-dihydrofuran (1.0 equiv) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 equiv) portion-wise to the stirred solution over 10-15 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to afford the crude 2,3-epoxytetrahydrofuran.

• The product can be purified further by distillation or column chromatography if necessary.

Expected Outcome: This protocol typically yields racemic 2,3-epoxytetrahydrofuran in over 95% yield as a colorless oil.

Protocol 2: Epoxidation with Dimethyldioxirane (DMDO)

This method utilizes the highly reactive yet mild oxidizing agent, dimethyldioxirane (DMDO), for the rapid and clean epoxidation of 2,3-dihydrofuran. DMDO is typically prepared in situ or used as a solution in acetone.

Materials:

• 2,3-Dihydrofuran

• Solution of dimethyldioxirane (DMDO) in acetone (typically 0.05-0.1 M)

• Dichloromethane (DCM, optional)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Low-temperature bath (e.g., dry ice/acetone)

• Rotary evaporator

Procedure:

• Prepare a solution of 2,3-dihydrofuran (1.0 equiv) in acetone or a mixture of acetone and dichloromethane in a round-bottom flask.

• Cool the solution to -20 °C in a dry ice/acetone bath.

• Slowly add a pre-cooled solution of DMDO in acetone (1.2 equiv) to the stirred solution of 2,3-dihydrofuran.

• Maintain the reaction at -20 °C to 0 °C and monitor its progress by TLC. The reaction is often complete in less than an hour.

• Once the starting material is consumed, allow the reaction mixture to warm to room temperature.

• Dry the solution over anhydrous MgSO₄ to remove any residual water.

• Filter the mixture and carefully remove the solvent under reduced pressure (a rotary evaporator with a cold trap is recommended due to the volatility of the product and acetone).

• The resulting 2,3-epoxytetrahydrofuran is often of high purity and may not require further purification.

Expected Outcome: This protocol provides a high yield of racemic 2,3-epoxytetrahydrofuran.

Protocol 3: Enantioselective Epoxidation using Jacobsen-Katsuki Catalyst

This protocol details the asymmetric epoxidation of 2,3-dihydrofuran using the chiral manganese-salen complex known as Jacobsen's catalyst, which is particularly effective for cis-disubstituted alkenes.[1]

Materials:

• 2,3-Dihydrofuran

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(III) chloride [(R,R)-Jacobsen's catalyst]

• 4-Phenylpyridine (B135609) N-oxide (4-PPNO)

• Dichloromethane (DCM)

• Aqueous sodium hypochlorite (B82951) (NaOCl, commercial bleach)

• Phosphate buffer (0.05 M, pH 11.3)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of 2,3-dihydrofuran (1.0 mmol) in 2 mL of dichloromethane at 0 °C, add 4-phenylpyridine N-oxide (0.25 equiv, 0.25 mmol).

• Add the (R,R)-Jacobsen's catalyst (0.02-0.05 equiv).

• To this mixture, add 1.2 mL of a buffered 1.1 M aqueous solution of NaOCl (pH 11.3) pre-cooled to 0 °C.

• Stir the biphasic mixture vigorously at 0 °C for 4 hours.

• Monitor the reaction by TLC or GC.

• Upon completion, separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to obtain the enantiomerically enriched 2,3-epoxytetrahydrofuran.

Expected Outcome: This protocol can achieve high enantioselectivity, with reported enantiomeric excesses of up to 97%, and a yield of approximately 85%.

Protocol 4: Enantioselective Epoxidation using Shi Catalyst

This method employs a chiral ketone catalyst derived from fructose (B13574) (Shi catalyst) and Oxone® as the terminal oxidant for the asymmetric epoxidation of 2,3-dihydrofuran, which is an enol ether and thus a suitable substrate.[2]

Materials:

• 2,3-Dihydrofuran

• Shi catalyst (1,2:4,5-di-O-isopropylidene-β-D-erythro-2,3-hexodiulo-2,6-pyranose)

• Oxone® (potassium peroxymonosulfate)

• Potassium carbonate (K₂CO₃)

• Ethylenediaminetetraacetic acid (EDTA) disodium (B8443419) salt

• Acetonitrile (CH₃CN)

• Dimethoxymethane (DMM)

• Aqueous buffer solution (pH 8.0)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, prepare a mixture of acetonitrile, dimethoxymethane, and the aqueous buffer solution.

• Add 2,3-dihydrofuran (1.0 equiv), the Shi catalyst (0.1-0.3 equiv), K₂CO₃, and EDTA to the solvent mixture.

• Cool the vigorously stirred suspension to 0 °C.

• In a separate flask, dissolve Oxone® (1.5 equiv) in the EDTA solution and add this to the reaction mixture dropwise over 1-2 hours, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 8 hours.

• Monitor the reaction by TLC.

• Quench the reaction by adding saturated aqueous sodium thiosulfate solution.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure.

• Purify the product by flash chromatography.

Expected Outcome: This method can provide the epoxide with high enantioselectivity (e.g., 90% ee) and in good yield (e.g., 92%).[2]

Experimental Workflow and Signaling Pathways

Caption: A generalized workflow for the epoxidation of 2,3-dihydrofuran.

References

• 1. Jacobsen epoxidation - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: The Use of 2,3-Dihydrofuran as a Versatile Building Block in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dihydrofuran (B140613), a five-membered oxygen-containing heterocycle, has emerged as a valuable and versatile building block in the stereoselective synthesis of a wide array of complex natural products and their analogues. Its unique electronic and structural features, particularly the electron-rich double bond, make it an excellent participant in various cycloaddition and annulation reactions. This document provides detailed application notes and experimental protocols for the use of 2,3-dihydrofuran in the synthesis of natural product scaffolds, with a focus on the construction of the furanomycin (B1674273) core.

Introduction: The Synthetic Utility of 2,3-Dihydrofuran

2,3-Dihydrofuran serves as a latent C4 synthon and is particularly amenable to reactions that introduce stereocenters with high control. Its enol ether functionality allows for a range of transformations, including cycloadditions, Michael additions, and electrophilic additions. These reactions have been strategically employed to construct key structural motifs found in numerous biologically active natural products. The dihydrofuran ring can be retained in the final product or can serve as a masked precursor to other functionalities after ring-opening or rearrangement.

Key Application: Synthesis of Furanomycin Analogues via [2+2] Cycloaddition

A significant application of 2,3-dihydrofuran is in the synthesis of analogues of the antibiotic natural product, furanomycin. This is exemplified by the formal [2+2] cycloaddition reaction with 2-(acylamino)acrylates, which constructs the core 2-oxabicyclo[3.2.0]heptane structure of conformationally restricted furanomycin analogues.[1][2]

Reaction Principle and Logical Workflow

The reaction proceeds via a Lewis acid-promoted [2+2] cycloaddition between the electron-rich enol ether of 2,3-dihydrofuran and an electron-deficient 2-(acylamino)acrylate. The bulky Lewis acid, such as methylaluminoxane (B55162) (MAO), is crucial for achieving high stereoselectivity in the cycloaddition. The resulting cyclobutane (B1203170) ring is cis-fused to the tetrahydrofuran (B95107) ring, establishing the core bicyclic structure of the furanomycin analogue.

Caption: Logical workflow for the synthesis of the furanomycin analogue core.

Quantitative Data Summary

The following table summarizes the quantitative data for the Lewis acid-promoted [2+2] cycloaddition of 2,3-dihydrofuran with various 2-(acylamino)acrylates to yield furanomycin analogues.[2]

Entry	Acyl Group (R)	Lewis Acid	Solvent	Temp (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (dr)
1	Acetyl (Ac)	MAO	CH₂Cl₂	20	24	75	25:75
2	Trifluoroacetyl (TFA)	MAO	CH₂Cl₂	20	24	75	19:81

Note: MAO = Methylaluminoxane. The diastereomeric ratio refers to the mixture of the two possible cis-fused diastereomers.

Detailed Experimental Protocol: Synthesis of Methyl 2-acetamido-2-(2-oxabicyclo[3.2.0]heptan-7-yl)acetate

This protocol is adapted from the work of Avenoza et al.[2]

Materials:

• 2,3-Dihydrofuran (freshly distilled)

• Methyl 2-acetamidoacrylate

• Methylaluminoxane (MAO) (1.2 M solution in toluene)

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of methyl 2-acetamidoacrylate (1.0 mmol) in anhydrous dichloromethane (10 mL) under an argon atmosphere at 0 °C, add a solution of methylaluminoxane (MAO) (1.2 M in toluene, 1.2 mmol) dropwise.

• Stir the mixture at 0 °C for 15 minutes.

• Add freshly distilled 2,3-dihydrofuran (2.0 mmol) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃ (10 mL) at 0 °C.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford the title compound as a mixture of diastereomers.

Further Applications and Synthetic Potential

Beyond the synthesis of furanomycin analogues, 2,3-dihydrofuran is a precursor to a variety of other complex molecular architectures.

Tandem Knoevenagel-Michael Cyclization

Novel 2,3-dihydrofuran derivatives can be synthesized through a tandem Knoevenagel-Michael cyclization in good yields. This reaction typically involves an α-tosyloxy ketone, a 1,3-dicarbonyl compound, and various aldehydes in the presence of an organocatalyst.[3]

Caption: Tandem Knoevenagel-Michael cyclization for 2,3-dihydrofuran synthesis.

Synthesis of Furo[3,2-c]quinolines

While not directly starting from 2,3-dihydrofuran, the synthesis of furo[3,2-c]quinolone derivatives often involves the formation of a dihydrofuran ring as a key intermediate. These compounds are of interest due to their potential biological activities.

Conclusion

2,3-Dihydrofuran is a readily available and highly useful building block in organic synthesis. Its application in the construction of complex natural product scaffolds, such as the core of furanomycin analogues, highlights its synthetic power. The methodologies presented in these application notes provide a foundation for researchers to explore the utility of 2,3-dihydrofuran in the development of novel synthetic strategies for a variety of biologically important molecules. The detailed protocols serve as a practical guide for the implementation of these key transformations in a laboratory setting.

References

• 1. mdpi.com [mdpi.com]
• 2. Cyclobutane amino acid analogues of furanomycin obtained by a formal [2 + 2] cycloaddition strategy promoted by methylaluminoxane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Total synthesis of (+)-furanomycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application of 2,3-Dihydrofuran in Pharmaceutical Synthesis: A Versatile Building Block for Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

The five-membered heterocyclic compound, 2,3-dihydrofuran (B140613), has emerged as a valuable and versatile building block in the synthesis of a wide array of pharmaceutical compounds and bioactive natural products. Its unique electronic and structural features, particularly the enol ether moiety, allow for a diverse range of chemical transformations, making it an attractive synthon for the construction of complex molecular architectures. This application note provides a detailed overview of the key applications of 2,3-dihydrofuran in pharmaceutical synthesis, complete with experimental protocols for seminal reactions and quantitative data to guide synthetic strategies.

Key Applications in Pharmaceutical Synthesis

2,3-Dihydrofuran serves as a precursor to a variety of critical structural motifs found in medicinally important compounds. Its utility is most prominently demonstrated in the synthesis of:

• Carbazole (B46965) Alkaloids: The carbazole framework is a core structure in numerous natural products and synthetic compounds exhibiting significant biological activities, including antitumor, antibacterial, and anti-inflammatory properties. 2,3-Dihydrofuran derivatives are instrumental in constructing this tricyclic system. A notable example is the formal total synthesis of murrayafoline A , a carbazole alkaloid with demonstrated anticancer properties.[1]

• Chiral Heterocycles: Asymmetric synthesis utilizing 2,3-dihydrofuran as a scaffold allows for the creation of enantiomerically enriched heterocyclic compounds. These chiral molecules are crucial in modern drug development, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.

• Novel Bioactive Derivatives: The reactivity of the double bond in 2,3-dihydrofuran makes it a suitable partner in various cycloaddition reactions, leading to the formation of novel fused and spirocyclic systems with potential therapeutic applications.[2]

Strategic Synthetic Transformations

The synthetic utility of 2,3-dihydrofuran is rooted in several key chemical reactions:

• Ring-Opening Benzannulation: Lewis acid-catalyzed intramolecular ring-opening benzannulation of 5-(indolyl)-2,3-dihydrofuran acetals provides an efficient route to functionalized 1-hydroxycarbazoles.[1] This strategy has been successfully employed in the synthesis of carbazole alkaloids.

• Cycloaddition Reactions: The electron-rich double bond of 2,3-dihydrofuran readily participates in cycloaddition reactions, such as [2+2] cycloadditions, providing access to complex polycyclic structures.[2]

• Heck Coupling: Palladium-catalyzed Heck coupling of 2,3-dihydrofuran with aryl halides or triflates is a powerful method for the synthesis of 2-aryl-2,3-dihydrofurans, which are important intermediates for various pharmaceuticals.[3]

Quantitative Data for Key Synthetic Steps

The following tables summarize quantitative data for representative reactions involving 2,3-dihydrofuran derivatives in the synthesis of pharmaceutical precursors.

Table 1: Synthesis of 5-(Indolyl)-2,3-dihydrofuran Acetals [1]

Entry	Diazo Compound (Indole Derivative)	Enol Ether	Product	Yield (%)
1	N-Methylindol-2-yl	Ethyl vinyl ether	2,2,2-Trifluoroethyl 2-((2-ethoxy-5-(1-methyl-1H-indol-2-yl)tetrahydrofuran-2-yl)oxy)acetate	76
2	N-Benzylindol-2-yl	Ethyl vinyl ether	2,2,2-Trifluoroethyl 2-((5-(1-benzyl-1H-indol-2-yl)-2-ethoxytetrahydrofuran-2-yl)oxy)acetate	68
3	N-Methylindol-3-yl	Ethyl vinyl ether	2,2,2-Trifluoroethyl 2-((2-ethoxy-5-(1-methyl-1H-indol-3-yl)tetrahydrofuran-2-yl)oxy)acetate	71

Table 2: Lewis Acid-Catalyzed Ring-Opening Benzannulation of Dihydrofuran Acetals [1]

Entry	Dihydrofuran Acetal (B89532)	Lewis Acid	Product (1-Hydroxycarbazole)	Yield (%)
1	Product from Table 1, Entry 1	Yb(OTf)₃	2,2,2-Trifluoroethyl 1-hydroxy-9-methyl-9H-carbazole-2-carboxylate	85
2	Product from Table 1, Entry 2	Yb(OTf)₃	2,2,2-Trifluoroethyl 9-benzyl-1-hydroxy-9H-carbazole-2-carboxylate	90
3	Product from Table 1, Entry 3	Sc(OTf)₃	2,2,2-Trifluoroethyl 4-hydroxy-9-methyl-9H-carbazole-3-carboxylate	78

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 5-(Indolyl)-2,3-dihydrofuran Acetals[1]

Objective: To synthesize 5-(indolyl)-2,3-dihydrofuran acetals from α-diazo-β-indolyl-β-ketoesters and enol ethers.

Materials:

• α-Diazo-β-indolyl-β-ketoester (1.0 equiv)

• Enol ether (5.0 equiv)

• Copper(II) hexafluoroacetylacetonate (Cu(hfacac)₂) (10 mol%)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated thiourea (B124793) solution

• Diethyl ether (Et₂O)

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a dry flask equipped with a magnetic stir bar and a reflux condenser, add a solution of Cu(hfacac)₂ (0.1 equiv) and the enol ether (5.0 equiv) in anhydrous CH₂Cl₂.

• To this solution, add the α-diazo-β-indolyl-β-ketoester (1.0 equiv).

• Stir the reaction mixture vigorously and heat to reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until all the starting diazo compound is consumed.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with Et₂O and wash with a saturated aqueous solution of thiourea to remove the copper catalyst.

• Separate the organic layer, wash with brine, and dry over anhydrous MgSO₄.

• Filter the solution and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 5-(indolyl)-2,3-dihydrofuran acetal.

Protocol 2: General Procedure for the Lewis Acid-Catalyzed Intramolecular Ring-Opening Benzannulation[1]

Objective: To synthesize functionalized 1-hydroxycarbazoles via ring-opening of 5-(indolyl)-2,3-dihydrofuran acetals.

Materials:

• 5-(Indolyl)-2,3-dihydrofuran acetal (1.0 equiv)

• Lewis Acid (e.g., Yb(OTf)₃, Sc(OTf)₃) (10 mol%)

• Anhydrous Toluene

• Saturated sodium bicarbonate solution (NaHCO₃)

• Ethyl acetate (B1210297) (EtOAc)

• Magnesium sulfate (MgSO₄)

Procedure:

• To a dry flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of the 5-(indolyl)-2,3-dihydrofuran acetal (1.0 equiv) in anhydrous toluene.

• Add the Lewis acid (0.1 equiv) to the solution.

• Heat the reaction mixture to the desired temperature (e.g., 70 °C) and stir for the specified time (typically 1-3 hours), monitoring by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with EtOAc.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the solution and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the functionalized 1-hydroxycarbazole.

Visualizing Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the key synthetic transformations involving 2,3-dihydrofuran.

Caption: Synthesis of 5-(Indolyl)-2,3-dihydrofuran Acetal.

Caption: Synthesis of 1-Hydroxycarbazole.

Caption: Synthetic pathways from 2,3-dihydrofuran.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. 2,3-Dihydrofuran synthesis [organic-chemistry.org]

Application Notes and Protocols: Copper-Mediated Annulation of Aryl Ketones for 2,3-Dihydrofuran Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2,3-dihydrofuran (B140613) scaffold is a privileged heterocyclic motif present in a wide array of natural products and biologically active molecules. The development of efficient and practical methods for the synthesis of these structures is of significant interest in medicinal chemistry and drug development. Copper-mediated annulation reactions have emerged as a powerful tool for the construction of complex molecular architectures. This application note details a copper-catalyzed protocol for the synthesis of 2,3-dihydrofuran derivatives through the annulation of readily available aryl ketones and aromatic olefins. The described methodology offers a convenient and versatile approach to a variety of substituted 2,3-dihydrofurans.[1][2]

Data Presentation: Substrate Scope and Yields

The copper-mediated annulation of aryl ketones with aromatic olefins demonstrates broad substrate compatibility. A variety of substituted aryl ketones and styrenes can be employed to generate the corresponding 2,3-dihydrofuran products in moderate to good yields. The following table summarizes the scope of the reaction with representative examples.

Entry	Aryl Ketone	Aromatic Olefin	Product	Yield (%)
1	Propiophenone	Styrene	2-methyl-2,5-diphenyl-2,3-dihydrofuran	72
2	Propiophenone	4-Methylstyrene	2-methyl-5-phenyl-2-(p-tolyl)-2,3-dihydrofuran	75
3	Propiophenone	4-Methoxystyrene	2-(4-methoxyphenyl)-2-methyl-5-phenyl-2,3-dihydrofuran	78
4	Propiophenone	4-Chlorostyrene	2-(4-chlorophenyl)-2-methyl-5-phenyl-2,3-dihydrofuran	65
5	4'-Methoxypropiophenone	Styrene	5-(4-methoxyphenyl)-2-methyl-2-phenyl-2,3-dihydrofuran	68
6	4'-Chloropropiophenone	Styrene	5-(4-chlorophenyl)-2-methyl-2-phenyl-2,3-dihydrofuran	62
7	Butyrophenone	Styrene	2-ethyl-2,5-diphenyl-2,3-dihydrofuran	65
8	Acetophenone	Styrene	2,5-diphenyl-2,3-dihydrofuran	55

Experimental Protocols

General Procedure for the Copper-Mediated Synthesis of 2,3-Dihydrofurans: [3][4]

A mixture of the aryl ketone (0.5 mmol), the aromatic olefin (0.5 mmol), and CuCl₂ (0.1 mmol, 14 mg) in DMF (2 mL) is placed in a reaction tube. The reaction mixture is then stirred at 120 °C for 16 hours under ambient air. After completion of the reaction, as monitored by Thin Layer Chromatography (TLC), the mixture is cooled to room temperature. The reaction mixture is then extracted with ethyl acetate, and the combined organic phases are dried over anhydrous Na₂SO₄. The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 2,3-dihydrofuran derivative.

Visualizations

Proposed Reaction Mechanism

The reaction is proposed to proceed through a radical-based mechanism. The copper catalyst facilitates the formation of a carbon-centered radical from the aryl ketone, which then adds to the aromatic olefin. Subsequent intramolecular cyclization and deprotonation yield the final 2,3-dihydrofuran product.

References

• 1. Radical based strategy toward the synthesis of 2,3-dihydrofurans from aryl ketones and aromatic olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper-Catalyzed Regioselective Synthesis of Multisubstituted Furans by Coupling between Ketones and Aromatic Olefins [organic-chemistry.org]

Application Notes and Protocols for the Polymerization of 2,3-Dihydrofuran

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of poly(2,3-dihydrofuran) (PDHF), a promising biorenewable and degradable thermoplastic, via cationic polymerization and ring-opening metathesis polymerization (ROMP). The information is intended to guide researchers in setting up and successfully conducting the polymerization of 2,3-dihydrofuran (B140613) (DHF) in a laboratory setting.

Introduction

Poly(2,3-dihydrofuran) has garnered significant interest as a sustainable alternative to petroleum-based plastics. Its synthesis from 1,4-butanediol, a bio-based alcohol, and its potential for chemical degradation make it an attractive material for various applications, including packaging and biomedical uses.[1][2][3][4] This document outlines two primary methods for the polymerization of DHF: cationic polymerization, which can be tailored to achieve high molecular weights and controlled polymer architectures, and ring-opening metathesis polymerization (ROMP), which yields a degradable poly(enol ether).

Cationic Polymerization of 2,3-Dihydrofuran

Cationic polymerization is a versatile method for synthesizing PDHF, allowing for control over molecular weight and dispersity. Both Lewis acid-initiated and metal-free organocatalytic systems have been successfully employed.

Protocol 1: Metal-Free Cationic Polymerization using Pentakis(methoxycarbonyl)cyclopentadiene (PCCP)

This method offers a green and controlled route to high molecular weight PDHF at room temperature.[1][4]

Materials:

• 2,3-Dihydrofuran (DHF), purified by distillation over sodium/benzophenone ketyl

• Pentakis(methoxycarbonyl)cyclopentadiene (PCCP) initiator

• Dichloromethane (B109758) (DCM), anhydrous

• Methanol (B129727), for quenching

• Magnetic stirrer and stir bar

• Schlenk flask or glovebox for inert atmosphere

Experimental Protocol:

• Monomer and Solvent Preparation: In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add the desired amount of anhydrous dichloromethane to a clean, dry Schlenk flask equipped with a magnetic stir bar.

• Initiator Addition: Add the calculated amount of PCCP initiator to the solvent. The monomer-to-initiator ratio will determine the target molecular weight of the polymer.

• Initiation of Polymerization: Vigorously stir the solution and add the purified 2,3-dihydrofuran monomer via syringe. The polymerization will proceed at room temperature.

• Reaction Monitoring: The progress of the polymerization can be monitored by taking aliquots at different time points and analyzing them by ¹H NMR spectroscopy to determine monomer conversion.

• Quenching: Once the desired conversion is reached or the reaction is complete, quench the polymerization by adding an excess of methanol.

• Polymer Isolation: Precipitate the polymer by adding the reaction mixture to a large volume of a non-solvent, such as cold methanol.

• Purification: Collect the precipitated polymer by filtration, wash it with fresh methanol, and dry it under vacuum to a constant weight.

Data Presentation:

Entry	[M]/[I] Ratio	Solvent	Time (h)	Conversion (%)	Mn ( kg/mol )	Đ (Mw/Mn)
1	250:1	DCM	1	>95	25	1.25
2	500:1	DCM	2	>95	50	1.30
3	1000:1	DCM	4	>95	105	1.45
4	2500:1	DCM	12	>95	256	1.67

Mn = Number-average molecular weight, Đ = Dispersity Index (PDI)

Protocol 2: Living Cationic Polymerization using a Lewis Acid Initiating System

Living cationic polymerization of DHF can be achieved using a Lewis acid such as ethylaluminum sesquichloride (Et1.5AlCl1.5) in the presence of a Lewis base like tetrahydrofuran (B95107) (THF). This method allows for the synthesis of polymers with low dispersity and the potential for block copolymerization.[5]

Materials:

• 2,3-Dihydrofuran (DHF), purified by distillation over calcium hydride

• Toluene (B28343), anhydrous

• Ethylaluminum sesquichloride (Et1.5AlCl1.5) solution in toluene

• Tetrahydrofuran (THF), anhydrous, as a Lewis base additive

• Methanol, chilled, for quenching

• Inert atmosphere setup (Schlenk line or glovebox)

• Dry ice/acetone bath for temperature control

Experimental Protocol:

• Reaction Setup: Assemble a flame-dried Schlenk flask with a magnetic stir bar under an inert atmosphere.

• Solvent and Additive: Add anhydrous toluene and the specified amount of anhydrous THF to the flask. Cool the solution to the desired reaction temperature (e.g., 0 °C or -78 °C) using an appropriate cooling bath.

• Initiator Preparation: In a separate flask under an inert atmosphere, prepare the desired concentration of the Et1.5AlCl1.5 initiator in toluene.

• Initiation: Add the Et1.5AlCl1.5 solution to the cooled toluene/THF mixture.

• Monomer Addition: Slowly add the purified 2,3-dihydrofuran monomer to the initiator solution while stirring vigorously.

• Polymerization: Allow the reaction to proceed for the desired amount of time. The living nature of the polymerization allows for sequential monomer addition to create block copolymers if desired.

• Termination: Quench the polymerization by adding pre-chilled methanol containing a small amount of ammonia (B1221849) or triethylamine (B128534) to neutralize the acidic catalyst.

• Purification: Precipitate the polymer in a large excess of methanol, filter the solid, and dry under vacuum.

Data Presentation:

Initiating System	Solvent	Temperature (°C)	Time (h)	Mn ( kg/mol )	Đ (Mw/Mn)
Et1.5AlCl1.5 / THF	Toluene	0	1	15.2	1.15
Et1.5AlCl1.5 / THF	Toluene	0	3	35.8	1.18
Acetyl Perchlorate	Toluene	-78	1	22.5	1.12

Ring-Opening Metathesis Polymerization (ROMP) of 2,3-Dihydrofuran

ROMP of DHF provides access to a poly(enol ether) with a different backbone structure compared to the product of cationic polymerization. This polymer is susceptible to degradation under acidic conditions.

Protocol 3: ROMP using a Grubbs Catalyst

Materials:

• 2,3-Dihydrofuran (DHF), commercial grade, used as received or passed through a short plug of basic alumina

• Grubbs second-generation catalyst (G2)

• Dichloromethane (DCM), anhydrous

• Ethyl vinyl ether, for quenching

• Methanol, for precipitation

• Inert atmosphere setup (optional, as G2 is relatively air-tolerant)

Experimental Protocol:

• Reaction Setup: In a vial equipped with a magnetic stir bar, dissolve the Grubbs second-generation catalyst in a minimal amount of anhydrous DCM.

• Monomer Addition: Add the 2,3-dihydrofuran monomer to the catalyst solution. The monomer-to-catalyst ratio can be adjusted to control the molecular weight.

• Polymerization: Stir the reaction mixture at room temperature. The solution will become increasingly viscous as the polymerization proceeds.

• Quenching: After the desired reaction time (typically a few hours), terminate the polymerization by adding a few drops of ethyl vinyl ether.

• Polymer Isolation: Dilute the viscous solution with a small amount of DCM and precipitate the polymer by adding the solution dropwise to a large volume of vigorously stirred cold methanol.

• Purification: Collect the polymer by filtration and dry it under vacuum.

Data Presentation:

Catalyst	[M]/[C] Ratio	Time (h)	Conversion (%)	Mn ( kg/mol )	Đ (Mw/Mn)
G2	4000:1	4	~80	47	1.6

Characterization of Poly(2,3-dihydrofuran)

The synthesized polymers should be characterized to determine their molecular weight, dispersity, and structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the polymer structure and determine monomer conversion.

• Gel Permeation Chromatography (GPC): GPC is employed to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the dispersity index (Đ = Mw/Mn).

Visualizations

References

• 1. Ring-opening metathesis polymerization using polyisobutylene supported Grubbs second-generation catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Practical Route for Catalytic Ring-Opening Metathesis Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]

Asymmetric Synthesis of Chiral 2,3-Dihydrofurans: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Chiral 2,3-dihydrofurans are pivotal structural motifs found in a wide array of biologically active natural products and pharmaceuticals. Their synthesis in an enantiomerically pure form is of paramount importance in drug discovery and development, where stereochemistry often dictates therapeutic efficacy and toxicological profiles. This document provides detailed application notes and experimental protocols for key asymmetric methods to synthesize these valuable heterocyclic compounds.

Introduction to Asymmetric Strategies

The enantioselective synthesis of 2,3-dihydrofurans has been a significant focus of chemical research, leading to the development of several powerful catalytic strategies. These methods primarily rely on the use of chiral catalysts, including small organic molecules (organocatalysis) and transition metal complexes, to control the stereochemical outcome of the reaction. This guide will focus on two prominent and effective approaches:

• Organocatalytic Domino Michael-SN2 Reaction: This strategy utilizes bifunctional organocatalysts, such as those derived from quinine (B1679958), to catalyze a cascade reaction between 1,3-dicarbonyl compounds and α-bromonitroalkenes. This approach is valued for its operational simplicity and mild reaction conditions.

• Palladium-Catalyzed Asymmetric [3+2] Cycloaddition: This method employs a chiral palladium complex to catalyze the formal [3+2] cycloaddition of propargylic esters with β-ketoesters, affording highly functionalized and enantioenriched 2,3-dihydrofurans.

Application Note 1: Organocatalytic Synthesis via Domino Michael-SN2 Reaction

This method provides an efficient route to chiral 2,3-dihydrofurans through a domino Michael addition followed by an intramolecular SN2 cyclization. The use of a bifunctional quinine-derived squaramide organocatalyst allows for high stereocontrol at room temperature.[1][2]

Reaction Scheme:

A variety of α-bromonitroalkenes and 1,3-dicarbonyl compounds can be reacted in the presence of a bifunctional organocatalyst to yield the desired 2,3-dihydrofuran (B140613) derivatives. The reaction proceeds with high diastereoselectivity and enantioselectivity.

Workflow for Organocatalytic Synthesis

Caption: Workflow for the organocatalytic synthesis of chiral 2,3-dihydrofurans.

Quantitative Data Summary

The following table summarizes the results for the synthesis of various 2,3-dihydrofuran derivatives using a quinine-derived squaramide catalyst.

Entry	α-Bromonitroalkene	1,3-Dicarbonyl Compound	Time (h)	Yield (%)	ee (%)
1	(Z)-1-bromo-2-nitroethene	Acetylacetone	1.5	>99	90
2	(Z)-1-bromo-2-nitroprop-1-ene	Acetylacetone	2	>99	92
3	(Z)-1-bromo-3-(2-bromo-2-nitrovinyl)benzene	Acetylacetone	1.5	>99	76
4	(Z)-1-bromo-2-nitroethene	Dibenzoylmethane	6	>99	95
5	(Z)-1-bromo-2-nitroprop-1-ene	Dibenzoylmethane	6	>99	97

Data sourced from a study utilizing a tert-butyl squaramide quinine amine bifunctional organocatalyst.[1]

Experimental Protocol

Materials:

• Quinine-derived tert-butyl squaramide organocatalyst (10 mol%)

• α-bromonitroalkene derivative (0.10 mmol)

• 1,3-dicarbonyl compound (0.18 mmol)

• Sodium carbonate (Na₂CO₃) (0.05 mmol)

• Dichloromethane (B109758) (DCM) (0.2 mL)

• Ethyl acetate and n-hexane for chromatography

Procedure: [1]

• To a vial, add the quinine-derived squaramide organocatalyst (0.01 mmol) and sodium carbonate (0.05 mmol).

• Dissolve the solids in dichloromethane (0.2 mL).

• Add the α-bromonitroalkene derivative (0.10 mmol) to the solution.

• Add the 1,3-dicarbonyl compound (0.18 mmol) to the reaction mixture.

• Stir the mixture at room temperature.

• Monitor the reaction progress using GC-MS.

• Upon completion of the reaction, directly load the reaction mixture onto a flash column chromatography system.

• Elute with a suitable mixture of ethyl acetate and n-hexane to obtain the pure 2,3-dihydrofuran product.

Application Note 2: Palladium-Catalyzed Asymmetric [3+2] Cycloaddition

This protocol describes a palladium-catalyzed asymmetric formal [3+2] cycloaddition of propargylic esters with β-ketoesters to generate functionalized chiral 2,3-dihydrofurans.[3] This method is notable for its ability to construct dihydrofurans bearing an exocyclic double bond.[4]

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for the Pd-catalyzed [3+2] cycloaddition.

Quantitative Data Summary

The following table presents data for the palladium-catalyzed synthesis of various 2,3-dihydrofurans using a chiral ferrocene/benzimidazole-based P,N-ligand.[4]

Entry	Propargylic Ester (R¹)	β-Ketoester (R², R³)	Yield (%)	ee (%)
1	Phenyl	Methyl, Methyl	92	95
2	4-Methylphenyl	Methyl, Methyl	95	96
3	4-Methoxyphenyl	Methyl, Methyl	94	97
4	Phenyl	Ethyl, Ethyl	90	94
5	Phenyl	Benzyl, Methyl	88	93

Data is representative of typical results from palladium-catalyzed [3+2] cycloaddition reactions.

Experimental Protocol

Materials:

• [Pd(allyl)Cl]₂ (2.5 mol%)

• Chiral P,N-ligand (5.5 mol%)

• Propargylic ester (0.2 mmol)

• β-ketoester (0.24 mmol)

• Potassium carbonate (K₂CO₃) (0.4 mmol)

• Toluene (B28343) (1.0 mL)

Procedure: (General procedure based on similar reactions[4])

• In an oven-dried Schlenk tube, add [Pd(allyl)Cl]₂ (2.5 mol%) and the chiral P,N-ligand (5.5 mol%).

• Evacuate and backfill the tube with argon three times.

• Add toluene (0.5 mL) and stir the mixture at room temperature for 30 minutes.

• Add the β-ketoester (0.24 mmol), potassium carbonate (0.4 mmol), and a solution of the propargylic ester (0.2 mmol) in toluene (0.5 mL).

• Stir the reaction mixture at the specified temperature (e.g., 50 °C) until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature.

• Purify the residue directly by flash column chromatography on silica (B1680970) gel (e.g., using a gradient of ethyl acetate in petroleum ether) to afford the desired chiral 2,3-dihydrofuran.

Concluding Remarks

The methodologies presented herein offer robust and versatile platforms for the asymmetric synthesis of chiral 2,3-dihydrofurans. The choice of method will depend on the desired substitution pattern of the target molecule and the available starting materials. For drug development professionals, access to these stereochemically defined building blocks is crucial for the synthesis of new chemical entities and the exploration of structure-activity relationships. The provided protocols serve as a detailed guide for the practical implementation of these important synthetic transformations.

References

• 1. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. 2,3-Dihydrofuran synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 2,3-Dihydrofuran Synthesis

Welcome to the technical support center for the synthesis of 2,3-dihydrofuran (B140613). This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues and improve the yield and purity of their reactions. Below, you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols for various synthetic methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2,3-dihydrofuran?

A1: Several effective methods exist for the synthesis of 2,3-dihydrofuran. The choice of method often depends on the available starting materials, desired scale, and required substitution pattern. Common approaches include:

• Palladium-catalyzed asymmetric allylic substitution: This method utilizes but-2-ene-1,4-diyl dimethyl dicarbonates and α-substituted cyano ketones to produce chiral 2,3-dihydrofurans in high yields.[1]

• Copper-catalyzed cycloaddition: This involves the reaction of enones with diazo compounds, offering a pathway to highly substituted 2,3-dihydrofurans.[1]

• Isomerization of 2,5-dihydrofuran (B41785): Supported palladium or platinum catalysts can be used to isomerize the more readily available 2,5-dihydrofuran.[2]

• Selective hydrogenation of furan: Furan can be partially hydrogenated to 2,3-dihydrofuran using a ruthenium catalyst in the presence of an organic nitrogen-containing compound as a reaction modifier.[3]

• Dehydration of 1,4-butanediol (B3395766): Copper-promoted cobalt catalysts have been shown to be effective for the conversion of 1,4-butanediol to 2,3-dihydrofuran.[4]

• Tandem Knoevenagel-Michael cyclization: This method can produce novel 2,3-dihydrofuran derivatives in good yields by reacting α-tosyloxy ketones, 5,5-dimethyl-1,3-cyclohexanedione, and various aldehydes.[5]

Q2: My yield of 2,3-dihydrofuran is consistently low. What are the likely causes?

A2: Low yields can stem from several factors, depending on the synthetic route. Common culprits include:

• Catalyst deactivation: The catalyst may be poisoned by impurities in the starting materials or solvent, or it may degrade over the course of the reaction.

• Suboptimal reaction conditions: Temperature, pressure, and reaction time are critical parameters that need to be optimized for each specific substrate and catalyst system.

• Side reactions: The formation of byproducts, such as the isomeric 2,5-dihydrofuran or over-hydrogenated products like tetrahydrofuran (B95107), can significantly reduce the yield of the desired product.[3]

• Incomplete conversion: The reaction may not be running to completion. Monitoring the reaction progress by techniques like TLC or GC can help determine the optimal reaction time.

• Product degradation: The desired 2,3-dihydrofuran may be unstable under the reaction or workup conditions.

Q3: I am observing the formation of significant amounts of 2,5-dihydrofuran as a byproduct. How can I improve the selectivity for the 2,3-isomer?

A3: The formation of the 2,5-isomer is a common challenge, particularly in isomerization and some cyclization reactions. To enhance selectivity for 2,3-dihydrofuran:

• Catalyst choice: The type of catalyst and its support can greatly influence selectivity. For instance, in the isomerization of 2,5-dihydrofuran, palladium or platinum catalysts are used.[2]

• Reaction modifiers: In the hydrogenation of furan, the addition of an organic nitrogen compound can act as a reaction modifier to selectively produce 2,3-dihydrofuran.[3]

• Ligand effects: In palladium-catalyzed reactions, the choice of ligand can have a profound impact on the regioselectivity of the reaction.

• Temperature control: Reaction temperature can influence the thermodynamic versus kinetic control of the reaction, thereby affecting the product ratio.

Q4: How can I effectively purify 2,3-dihydrofuran from my reaction mixture?

A4: Purification of 2,3-dihydrofuran, a volatile liquid, is typically achieved by distillation.[6][7] For separating it from close-boiling impurities or isomers, fractional distillation is recommended. In some cases, column chromatography on silica (B1680970) gel can be employed, particularly for less volatile substituted derivatives.[8][9] It is important to note that 2,3-dihydrofuran can be an impurity in crude tetrahydrofuran (THF) and its removal is addressed in industrial purification processes.[10]

Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during the synthesis of 2,3-dihydrofuran.

Issue 1: Low or No Product Formation

Potential Cause	Troubleshooting Step
Inactive Catalyst	- Ensure the catalyst is fresh and has been stored under appropriate conditions (e.g., inert atmosphere).- For metal catalysts, consider an activation step if recommended in the literature.- Test a different batch or supplier of the catalyst.
Incorrect Reaction Temperature	- Verify the accuracy of your temperature monitoring equipment.- Perform small-scale experiments at a range of temperatures to find the optimum.
Presence of Inhibitors	- Purify starting materials and solvents to remove potential catalyst poisons (e.g., water, oxygen, sulfur compounds).- Degas solvents prior to use, especially for oxygen-sensitive reactions.
Incorrect Reagent Stoichiometry	- Carefully check the molar ratios of your reactants and catalyst loading.

Issue 2: Poor Selectivity (Formation of Isomers or Byproducts)

Potential Cause	Troubleshooting Step
Suboptimal Catalyst System	- Experiment with different metal catalysts (e.g., Pd, Pt, Ru, Cu, Co).[2][3][4][11]- For palladium-catalyzed reactions, screen a variety of ligands.- Vary the catalyst support material.
Incorrect Reaction Conditions	- Adjust the reaction temperature and pressure. Lower temperatures often favor kinetic products.- Modify the solvent, as it can influence reaction pathways.
Presence of Additives/Modifiers	- In hydrogenation reactions, introduce a reaction modifier like an organic nitrogen compound to enhance selectivity.[3]- In isomerization reactions, adding specific aldehydes or epoxides can increase selectivity.[2]

Quantitative Data Summary

The following tables summarize reaction conditions and reported yields for different synthetic routes to 2,3-dihydrofuran and its derivatives.

Table 1: Palladium-Catalyzed Asymmetric Allylic Substitution

Starting Materials	Catalyst System	Solvent	Temperature (°C)	Time (h)	Yield (%)	Ref.
(E)-but-2-ene-1,4-diyl dimethyl dicarbonate, α-substituted cyano ketones	Pd₂(dba)₃·CHCl₃ / Ligand	Toluene	50	12	up to 98	[1]
(Z)-but-2-ene-1,4-diyl dimethyl dicarbonate, α-substituted cyano ketones	Pd₂(dba)₃·CHCl₃ / Ligand	Toluene	50	12	up to 99	[1]

Table 2: Copper-Catalyzed Synthesis from 1,4-Butanediol

Starting Material	Catalyst	Co:Cu Ratio	Temperature (°C)	Yield (%)	Ref.
1,4-Butanediol	Co-Cu on kaolin	5:1	320-350	81	[4]

Table 3: Isomerization of 2,5-Dihydrofuran

Starting Material	Catalyst	Temperature (°C)	Selectivity (%)	Ref.
2,5-Dihydrofuran	Supported Pd or Pt	30-200	>85	[2]

Key Experimental Protocols

Protocol 1: Molybdenum-Catalyzed Cycloisomerization of an Alkynyl Alcohol

This protocol describes the synthesis of 2-phenyl-2,3-dihydrofuran (B8783652) from 1-phenyl-3-butyn-1-ol.

Materials:

• 1-Phenyl-3-butyn-1-ol

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Triethylamine (Et₃N), anhydrous

• Dichloromethane (CH₂Cl₂), anhydrous

Procedure:

• In an oven-dried reaction flask under an argon atmosphere, charge molybdenum hexacarbonyl.

• Add anhydrous triethylamine, followed by anhydrous dichloromethane.

• Add 1-phenyl-3-butyn-1-ol to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent by rotary evaporation.

• The remaining liquid is purified by vacuum distillation to yield 2-phenyl-2,3-dihydrofuran.[7]

Protocol 2: Copper-Catalyzed Synthesis from a Diazo Compound and Enol Ether

This protocol outlines the general procedure for the synthesis of 2,3-dihydrofuran acetals.

Materials:

• α-Diazo-β-ketoester

• Enol ether

• Copper(II) hexafluoroacetylacetonate (Cu(hfacac)₂)

• Dichloromethane (CH₂Cl₂), anhydrous

Procedure:

• To a dry flask charged with a stir bar, add a solution of Cu(hfacac)₂ and the enol ether in anhydrous dichloromethane.

• Add the diazo compound to the solution.

• Stir the reaction vigorously under reflux. Monitor the reaction for completion by TLC.

• Once the starting diazo compound is consumed, dilute the mixture with ethyl acetate.

• Purify the product by silica gel column chromatography.[8]

Visualized Workflows and Pathways

The following diagrams illustrate the logical flow of troubleshooting and a general reaction pathway.

Caption: A flowchart for troubleshooting low yield in 2,3-dihydrofuran synthesis.

Caption: A generalized workflow for the synthesis and purification of 2,3-dihydrofuran.

References

• 1. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 2. US5536851A - Preparation of 2,3-dihydrofurans - Google Patents [patents.google.com]
• 3. US3828077A - Production of 2,3-dihydrofuran - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. 2,3-Dihydrofurans as Potential Cytotoxic and Antibacterial Agents: Tandem Knoevenagel-Michael Cyclization for the Synthesis of 2,3-Dihydrofurans by Using α-Tosyloxy Ketone Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2,3-Dihydrofuran - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. mdpi.com [mdpi.com]
• 9. rsc.org [rsc.org]
• 10. Tetrahydrofuran purification - Patent 0382384 [data.epo.org]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Isomerization of 2,5-Dihydrofuran to 2,3-Dihydrofuran

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the isomerization of 2,5-dihydrofuran (B41785) (2,5-DHF) to 2,3-dihydrofuran (B140613) (2,3-DHF).

Troubleshooting Guide & FAQs

Q1: My reaction shows low selectivity to 2,3-dihydrofuran, with significant amounts of furan (B31954) and tetrahydrofuran (B95107) being formed. What is the cause and how can I improve selectivity?

A: The formation of equimolar amounts of furan and tetrahydrofuran (THF) is a known side reaction in the isomerization of 2,5-DHF, particularly when using palladium or platinum-based catalysts.[1][2] This occurs through a disproportionation (or transfer hydrogenation) process on the catalyst surface.[1][2]

Troubleshooting Steps:

• Introduce Carbon Monoxide (CO): The most effective method to suppress the formation of furan and THF is to introduce a small amount of carbon monoxide into the reactant feed stream.[1] CO preferentially adsorbs on the catalyst sites responsible for the disproportionation reaction, thereby inhibiting this side pathway without significantly affecting the desired isomerization.[1]

• Optimize CO Concentration: A CO concentration of around 50 ppm is often sufficient to increase selectivity to over 94%.[1] Higher concentrations of CO may lead to a decrease in overall catalytic activity with only marginal gains in selectivity.[1]

• Catalyst Choice: While both palladium and platinum are active, palladium catalysts, particularly 1% Pd/SiO₂, have been shown to be highly selective when modified with CO.[1]

Q2: I am observing furan as a major byproduct, but not a corresponding amount of tetrahydrofuran. What could be the issue?

A: If furan is observed without a proportional amount of THF, the likely cause is a high reaction temperature. At elevated temperatures, 2,5-DHF can undergo dehydrogenation to form furan.[1] This is a distinct side reaction from the disproportionation pathway.

Troubleshooting Steps:

• Temperature Control: Ensure the reaction temperature is maintained within the optimal range for the chosen catalyst. For a 1% Pd/SiO₂ catalyst, the isomerization typically occurs at around 100°C.[1] For platinum catalysts, a higher temperature of approximately 150°C may be required.[1]

• Avoid Excessive Temperatures: Temperatures as high as 350°C on a silica (B1680970) support alone can lead to the conversion of 2,5-DHF to furan.[1]

Q3: My catalyst activity is decreasing over time. What are the potential causes of deactivation?

A: Catalyst deactivation can be caused by several factors in this reaction:

Troubleshooting Steps:

• Impure Reactant Feed: The 2,5-DHF feed may contain impurities that can poison the catalyst. Common poisons for noble metal catalysts like ruthenium and rhodium include 3,4-epoxy-1-butene, crotonaldehyde, oxides, and peroxides.[2] While palladium catalysts are also susceptible, the specific poisons should be identified and removed from the feed.

• High Boiling Point Byproducts: The formation of high boiling point byproducts, or "high boilers," can lead to coking and fouling of the catalyst surface.[2] A continuous process with a high boiler removal zone can mitigate this issue.[2]

• Carbon Deposition: At higher temperatures, decomposition of the dihydrofuran isomers can lead to the formation of carbonaceous deposits on the catalyst.

Q4: I have detected benzene (B151609) and other unexpected hydrocarbons in my product stream. Where are these coming from?

A: On certain catalyst surfaces, such as Pd(111), at elevated temperatures (around 520 K), C-C coupling reactions can occur, leading to the formation of benzene.[1] Additionally, decomposition of furan-producing intermediates can yield smaller hydrocarbon fragments (C₃Hₓ) and CO.[1]

Troubleshooting Steps:

• Lower Reaction Temperature: This is the most direct way to minimize these high-temperature side reactions.

• Catalyst Support and Morphology: The specific surface structure of the catalyst can influence these side reactions. The use of a well-defined catalyst may help to avoid sites that promote C-C coupling.

Quantitative Data Summary

The following table summarizes the effect of carbon monoxide on the selectivity of the isomerization of 2,5-DHF to 2,3-DHF over a 1% Pd/SiO₂ catalyst.

CO Concentration (ppm)	Selectivity to 2,3-DHF (%)	Major Side Products	Reference
0	~70	Furan and Tetrahydrofuran	[1]
50	>94	Minimal	[1]
>50	>94 (marginal improvement)	Minimal (overall activity decreases)	[1]

Experimental Protocols

Representative Protocol for Gas-Phase Isomerization of 2,5-DHF

This protocol is a representative example based on published data and is intended for guidance.[1] Researchers should adapt it to their specific experimental setup and safety procedures.

1. Catalyst Preparation and Activation:

• Use a 1% Pd/SiO₂ catalyst.
• The catalyst should be packed in a fixed-bed reactor.
• Prior to the reaction, the catalyst is typically reduced in a stream of hydrogen at an elevated temperature. The exact conditions for reduction should be optimized for the specific catalyst batch.

2. Reaction Setup:

• The reaction is carried out in a continuous flow, fixed-bed reactor system.
• 2,5-DHF is introduced into the gas phase by bubbling a carrier gas (e.g., nitrogen or helium) through liquid 2,5-DHF maintained at a constant temperature.
• A separate gas line for a mixture of carbon monoxide in an inert gas is required, connected to the main feed line via a mass flow controller to precisely control the CO concentration.

3. Reaction Conditions:

• Catalyst: 1% Pd/SiO₂
• Temperature: ~100°C
• Pressure: Atmospheric pressure
• Carrier Gas: Nitrogen or Helium
• CO Concentration: 50 ppm in the total feed stream
• Gas Hourly Space Velocity (GHSV): This should be optimized to achieve the desired conversion.

4. Product Analysis:

• The reactor effluent is analyzed by an online gas chromatograph (GC) equipped with a flame ionization detector (FID).
• A suitable capillary column (e.g., a polar column) should be used to separate 2,5-DHF, 2,3-DHF, furan, and THF.
• Products should be identified by comparison with authentic standards.
• Conversion and selectivity are calculated from the GC peak areas.

5. Safety Precautions:

• 2,5-Dihydrofuran is flammable and should be handled in a well-ventilated fume hood.
• Carbon monoxide is a toxic gas and requires appropriate handling and monitoring.
• The reaction should be conducted with appropriate safety measures for handling flammable gases and high temperatures.

Visualizations

Reaction Pathways

Caption: Main and side reaction pathways in the isomerization of 2,5-dihydrofuran.

Troubleshooting Logic

Caption: Troubleshooting workflow for low selectivity in 2,5-DHF isomerization.

References

• 1. researchgate.net [researchgate.net]
• 2. CN1103767C - Continuous process for conversion of 2,5-dihydrofuran to 2,3-dihydrofuran - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 2,3-Dihydrofuran

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2,3-dihydrofuran (B140613).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2,3-dihydrofuran?

A1: Common impurities in crude 2,3-dihydrofuran can originate from its synthesis route. Depending on the synthetic method, such as the isomerization of 2,5-dihydrofuran (B41785) or cyclization reactions, potential impurities may include:

• Starting materials and isomers: Unreacted 2,5-dihydrofuran.

• Solvents: Residual solvents from the reaction or extraction steps.

• Byproducts of synthesis: Furan, tetrahydrofuran (B95107) (THF), and cyclopropanecarboxaldehyde (B31225) can be byproducts of certain synthetic routes.[1][2]

• Water: Introduced during the workup or from atmospheric moisture.

• Peroxides: Formed upon exposure to air, especially during storage.[3]

• Polymers: 2,3-Dihydrofuran can polymerize, especially in the presence of acid or heat.

Q2: How can I detect the purity of my 2,3-dihydrofuran sample?

A2: The purity of 2,3-dihydrofuran can be assessed using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for identifying and quantifying volatile impurities.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can help identify impurities by comparing the spectrum of the sample to that of a pure standard.

• Peroxide Test Strips: These provide a quick and easy way to detect the presence of dangerous peroxides.

Q3: My 2,3-dihydrofuran is yellow. What causes the color and how can I remove it?

A3: A yellow color in 2,3-dihydrofuran can indicate the presence of impurities, often resulting from polymerization or degradation products. To remove the color, purification by fractional distillation or column chromatography is recommended. Performing the distillation under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidation and color formation.

Q4: How should I store purified 2,3-dihydrofuran to prevent degradation?

A4: Purified 2,3-dihydrofuran is susceptible to peroxide formation and polymerization. For safe storage:

• Store in a tightly sealed, amber glass bottle to protect from light and air.

• Store in a cool, dark place, preferably in a refrigerator rated for flammable materials.

• Store under an inert atmosphere (e.g., nitrogen or argon).

• Consider adding a polymerization inhibitor, such as butylated hydroxytoluene (BHT), for longer-term storage.

Troubleshooting Guides

Fractional Distillation

Issue 1: Poor separation of 2,3-dihydrofuran from impurities.

• Possible Cause: The distillation column has insufficient theoretical plates for the separation. The boiling points of 2,3-dihydrofuran (54.6 °C) and some impurities might be close.[1][3]

• Troubleshooting Steps:

  • Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge). Fractional distillation is necessary when boiling points differ by less than 25 °C.[5]

  • Optimize Distillation Rate: A slow and steady distillation rate allows for better equilibrium between the liquid and vapor phases in the column, leading to improved separation.[6]

  • Ensure Proper Insulation: Insulate the distillation column with glass wool or aluminum foil to maintain the temperature gradient.[6]

Issue 2: The product darkens or polymerizes in the distillation flask.

• Possible Cause: The distillation temperature is too high, or acidic impurities are present, catalyzing polymerization.

• Troubleshooting Steps:

  • Use Vacuum Distillation: Distilling under reduced pressure will lower the boiling point of 2,3-dihydrofuran, reducing the risk of thermal decomposition and polymerization.

  • Neutralize the Crude Product: Before distillation, wash the crude 2,3-dihydrofuran with a dilute sodium bicarbonate solution to remove any acidic impurities.

  • Add a Polymerization Inhibitor: Add a small amount of a radical scavenger like butylated hydroxytoluene (BHT) or hydroquinone (B1673460) to the distillation flask.

  • Work Under Inert Atmosphere: Perform the distillation under a nitrogen or argon atmosphere to prevent oxidation.

Peroxide Formation and Removal

Issue: My sample tests positive for peroxides.

• Possible Cause: Exposure to air during storage or handling has led to the formation of explosive peroxides.

• Troubleshooting Steps:

  • Do NOT distill a sample containing high levels of peroxides. This can lead to a violent explosion.

  • Chemical Removal: For water-insoluble ethers, peroxides can be removed by washing with an acidic solution of ferrous sulfate (B86663).[7][8]

  • Chromatographic Removal: Pass the crude 2,3-dihydrofuran through a column of activated alumina (B75360).[9][10] This is a highly effective method for removing peroxides. The alumina can then be safely deactivated.[7]

Experimental Protocols

Protocol 1: Purification of 2,3-Dihydrofuran by Fractional Distillation

• Pre-treatment:

  • Test the crude 2,3-dihydrofuran for peroxides using a peroxide test strip. If peroxides are present, remove them using the activated alumina column method (Protocol 3).

  • If the crude material is suspected to be acidic, wash it with a saturated solution of sodium bicarbonate, followed by water, and then dry it over anhydrous magnesium sulfate.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a Vigreux column (or a packed column for higher efficiency).

  • Use a heating mantle with a magnetic stirrer. Add a few boiling chips or a magnetic stir bar to the distillation flask.

  • Ensure all glass joints are well-sealed.

  • It is highly recommended to perform the distillation under a nitrogen or argon atmosphere.

• Distillation:

  • Add the crude 2,3-dihydrofuran to the distillation flask, filling it to no more than two-thirds of its volume.

  • Add a small amount of a polymerization inhibitor (e.g., a crystal of BHT).

  • Begin heating the flask gently.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 2,3-dihydrofuran (54.6 °C at atmospheric pressure).[1]

  • Do not distill to dryness; leave a small amount of residue in the flask.

• Storage:

  • Store the purified 2,3-dihydrofuran in a tightly sealed amber bottle under an inert atmosphere and in a refrigerator.

Protocol 2: Purification of 2,3-Dihydrofuran by Column Chromatography

• Stationary Phase and Mobile Phase Selection:

  • Stationary Phase: Silica gel or neutral alumina are commonly used.[11][12] Silica gel is slightly acidic, which could potentially cause polymerization of sensitive compounds. Neutral alumina is a good alternative.

  • Mobile Phase: The choice of eluent depends on the polarity of the impurities. A non-polar solvent system, such as a mixture of hexanes and ethyl acetate, is a good starting point. The optimal solvent system should be determined by thin-layer chromatography (TLC) to achieve good separation.[13]

• Column Packing:

  • Prepare a slurry of the chosen stationary phase in the initial mobile phase.

  • Pour the slurry into the column and allow it to pack evenly.

  • Add a layer of sand on top of the stationary phase to prevent disturbance during sample loading.

• Sample Loading and Elution:

  • Dissolve the crude 2,3-dihydrofuran in a minimal amount of the mobile phase.

  • Carefully load the sample onto the top of the column.

  • Begin eluting with the mobile phase, collecting fractions.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute compounds with higher polarity.

• Fraction Analysis:

  • Analyze the collected fractions by TLC or GC-MS to identify those containing the pure 2,3-dihydrofuran.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Removal of Peroxides using Activated Alumina

• Column Preparation:

  • Place a small plug of glass wool at the bottom of a chromatography column.

  • Add a layer of sand.

  • Fill the column with basic activated alumina (80-mesh is suitable).[9]

• Peroxide Removal:

  • Carefully pass the crude 2,3-dihydrofuran through the alumina column.

  • Collect the eluate.

• Testing and Deactivation:

  • Test the collected 2,3-dihydrofuran for peroxides to ensure their complete removal.

  • Decontaminate the alumina after use by slurrying it with a dilute acidic solution of ferrous sulfate before disposal.[9]

Data Presentation

Table 1: Physical Properties of 2,3-Dihydrofuran and Potential Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)
2,3-Dihydrofuran	70.09	54.6 [1]
2,5-Dihydrofuran	70.09	67
Furan	68.07	31.3
Tetrahydrofuran (THF)	72.11	66[14]
Cyclopropanecarboxaldehyde	70.09	99-101
Water	18.02	100

Note: This table provides a general guide. Actual boiling points may vary with pressure.

Visualizations

Caption: General workflow for the purification of crude 2,3-dihydrofuran.

Caption: Troubleshooting guide for fractional distillation of 2,3-dihydrofuran.

References

• 1. 2,3-Dihydrofuran - Wikipedia [en.wikipedia.org]
• 2. US5536851A - Preparation of 2,3-dihydrofurans - Google Patents [patents.google.com]
• 3. 2,3-dihydrofuran, 1191-99-7 [thegoodscentscompany.com]
• 4. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. Purification [chem.rochester.edu]
• 7. my.alfred.edu [my.alfred.edu]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. uwyo.edu [uwyo.edu]
• 10. column-chromatography.com [column-chromatography.com]
• 11. web.uvic.ca [web.uvic.ca]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. Column chromatography - Wikipedia [en.wikipedia.org]
• 14. Tetrahydrofuran | (CH2)3CH2O | CID 8028 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Peroxide Formation in 2,3-Dihydrofuran

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing, detecting, and managing peroxide formation in 2,3-dihydrofuran (B140613).

Frequently Asked Questions (FAQs)

Q1: Why is 2,3-dihydrofuran susceptible to peroxide formation?

A1: 2,3-Dihydrofuran, like other ethers, can undergo autoxidation in the presence of oxygen. This process is initiated by light, heat, or contaminants and involves a free radical chain reaction with atmospheric oxygen to form unstable and potentially explosive peroxide by-products.[1][2] The presence of the double bond in the dihydrofuran ring can further stabilize the radical intermediates, potentially influencing its reactivity.

Q2: What are the primary hazards associated with peroxides in 2,3-dihydrofuran?

A2: Peroxides in 2,3-dihydrofuran are highly unstable and can decompose explosively when subjected to heat, shock, friction, or static discharge.[1][3] This poses a significant safety risk, especially during processes like distillation or evaporation where the peroxides can become concentrated.[2] Even twisting the cap of a container with peroxide crystals can be sufficient to cause detonation.

Q3: How can I prevent peroxide formation in my 2,3-dihydrofuran samples?

A3: To minimize peroxide formation, you should:

• Store Properly: Keep 2,3-dihydrofuran in a cool, dark, and dry place, away from light and heat sources.[4][5] Storage in an air-impermeable, opaque container is recommended.[6] The recommended storage temperature is typically between 2-8°C.[7][8]

• Use Inhibitors: Purchase 2,3-dihydrofuran that contains an inhibitor, such as Butylated Hydroxytoluene (BHT).[1] BHT acts as a free-radical scavenger, interrupting the chain reaction of peroxide formation.[1]

• Inert Atmosphere: For uninhibited 2,3-dihydrofuran, storing under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce the rate of peroxide formation by excluding oxygen.[6]

• Manage Inventory: Purchase 2,3-dihydrofuran in small quantities that will be used within a short period. Always label containers with the date of receipt and the date of opening.[3][6]

Q4: What is the role of Butylated Hydroxytoluene (BHT) as an inhibitor?

A4: Butylated Hydroxytoluene (BHT) is a phenolic antioxidant that effectively prevents peroxide formation by donating a hydrogen atom to the peroxy radicals formed during autoxidation. This terminates the free-radical chain reaction, thus stabilizing the ether.

Q5: Can I distill 2,3-dihydrofuran that contains peroxides?

A5: Never distill 2,3-dihydrofuran without first testing for the presence of peroxides. Distillation concentrates the less volatile peroxides in the distillation pot, creating a highly explosive mixture. If peroxides are detected, they must be removed before distillation. Always leave at least 10-20% of the liquid volume in the distillation flask to prevent the residue from drying out completely.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Visible crystals or solid precipitate in the 2,3-dihydrofuran container.	High concentration of potentially explosive peroxides.	DO NOT MOVE OR OPEN THE CONTAINER. Cordon off the area and contact your institution's Environmental Health & Safety (EHS) department immediately for emergency disposal.[3]
A faint yellow color is observed in the peroxide test with potassium iodide.	Low to moderate levels of peroxides are present.	The 2,3-dihydrofuran should not be used for reactions sensitive to peroxides or for distillation without purification. Proceed with a peroxide removal protocol.[10]
The peroxide test strip indicates a concentration above the acceptable limit (e.g., >20 ppm).	Unsafe levels of peroxides have formed.	Do not use the solvent. Follow a recommended peroxide removal procedure or dispose of the solvent as hazardous waste.[11]
My uninhibited 2,3-dihydrofuran has been stored for an extended period.	High probability of significant peroxide formation.	Handle with extreme caution. Before moving the container, visually inspect for crystals. If none are visible, test for peroxides in a fume hood using appropriate personal protective equipment (PPE). If peroxides are present, proceed with a removal protocol.

Data on Peroxide Formation and Shelf Life

Condition	Typical Shelf Life (Opened Container)	Recommended Testing Frequency
2,3-Dihydrofuran with BHT inhibitor	6 - 12 months	Every 3-6 months
2,3-Dihydrofuran without inhibitor	Should be used immediately or within 24 hours. If stored, test before each use.	Before each use

Note: These are general guidelines. The actual rate of peroxide formation can vary depending on storage conditions and exposure to air and light. Regular testing is the most reliable way to ensure safety.

Experimental Protocols

Protocol 1: Qualitative and Semi-Quantitative Testing for Peroxides

Method A: Potassium Iodide (KI) Test (Qualitative)

• In a clean, dry test tube, add 1 mL of the 2,3-dihydrofuran sample.

• Add 1 mL of glacial acetic acid.

• Add a few drops of a freshly prepared 5% aqueous potassium iodide solution.

• Stopper the test tube and shake for 1 minute.

• Observation:

  • No color change: Peroxides are likely absent or at a very low level.

  • Pale yellow to yellow color: Indicates the presence of peroxides.

  • Brown color: Indicates a high and dangerous concentration of peroxides.[10]

Method B: Peroxide Test Strips (Semi-Quantitative)

• Dip a peroxide test strip into the 2,3-dihydrofuran sample for 1-2 seconds.

• Remove the strip and allow the solvent to evaporate.

• If the test pad remains white, peroxides are below the detection limit.

• If the test pad turns blue, compare the color to the colorimetric scale provided with the test strips to estimate the peroxide concentration in parts per million (ppm).[10][12]

Protocol 2: Removal of Peroxides using Activated Alumina (B75360)

• Set up a chromatography column in a fume hood.

• Prepare a slurry of activated alumina (basic or neutral) in a non-peroxidizable solvent (e.g., hexane) and pour it into the column to create a packed bed. The amount of alumina will depend on the volume of 2,3-dihydrofuran to be purified; a general guideline is to use about 100g of alumina per 500 mL of solvent.

• Allow the solvent to drain until it is level with the top of the alumina bed.

• Carefully add the 2,3-dihydrofuran containing peroxides to the top of the column.

• Collect the purified 2,3-dihydrofuran as it elutes from the column.

• Test the collected eluate for the presence of peroxides using one of the methods described in Protocol 1 to ensure successful removal.

• Important: The activated alumina will retain the peroxides and should be considered hazardous. Deactivate the alumina by slowly adding it to a solution of ferrous sulfate (B86663) before disposal.[13]

Visualizations

Caption: Mechanism of peroxide formation in 2,3-dihydrofuran.

Caption: Workflow for testing for peroxides in 2,3-dihydrofuran.

Caption: Action of BHT as a peroxide formation inhibitor.

References

• 1. louisville.edu [louisville.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. ndsu.edu [ndsu.edu]
• 4. 2,3-Dihydrofuran(1191-99-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. 2,3-Dihydrofuran | 1191-99-7 | TCI EUROPE N.V. [tcichemicals.com]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. chemicalbook.com [chemicalbook.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 10. Removal of peroxide from thf mfg of thf using activated alumina balls by Pharma Desiccants - Issuu [issuu.com]
• 11. ehs.mit.edu [ehs.mit.edu]
• 12. activatedaluminaballs.com [activatedaluminaballs.com]
• 13. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

troubleshooting low conversion rates in 2,3-dihydrofuran reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low conversion rates in 2,3-dihydrofuran (B140613) syntheses. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Catalyst-Related Issues

Question 1: My reaction shows low or no conversion. Could the catalyst be the problem?

Answer: Yes, catalyst inactivity is a primary cause of low conversion. Several factors can contribute to this:

• Catalyst Deactivation: Many catalysts are sensitive to air and moisture. For instance, Lewis acids like aluminum chloride (AlCl₃) are highly hygroscopic and will be deactivated by water. Similarly, palladium catalysts can be sensitive to various impurities.

• Improper Catalyst Activation/Preparation: Some catalysts require an activation step before use. For example, a palladium catalyst might need to be pre-treated and activated, often in a hydrogen/helium mixture, to be effective for reactions like the isomerization of 2,5-dihydrofuran (B41785).[1]

• Incorrect Catalyst Choice: The choice of catalyst is critical and reaction-specific. For palladium-catalyzed reactions, the precursor (e.g., Pd₂(dba)₃, Pd(acac)₂, [PdCl(allyl)]₂) can significantly impact conversion rates.

• Catalyst Poisoning: Certain functional groups or impurities in the starting materials or solvent can act as catalyst poisons, binding to the active sites and inhibiting the reaction. Common poisons for palladium catalysts include sulfur- and phosphorus-containing compounds.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Use freshly dried solvents and reagents. Handle hygroscopic catalysts, like many Lewis acids, in a glovebox or under an inert atmosphere.

• Verify Catalyst Activity: If possible, test the catalyst on a known, reliable reaction to confirm its activity.

• Optimize Catalyst Loading: While increasing catalyst loading might seem like a solution, it can sometimes lead to more side reactions. It is often better to screen different catalysts or ligands.

• Purify Starting Materials: Remove any potential catalyst poisons from your substrates and solvents through appropriate purification techniques like distillation or chromatography.

Question 2: I'm observing the formation of byproducts. How can I improve the selectivity for 2,3-dihydrofuran?

Answer: Byproduct formation is often related to the catalyst and reaction conditions. In the context of 2,3-dihydrofuran synthesis, common byproducts include isomers (like 2,5-dihydrofuran) and products from over-reduction or decomposition.

Troubleshooting Steps:

• Use of Additives/Modifiers: In some reactions, adding a specific agent can suppress side reactions. For example, in the palladium-catalyzed isomerization of 2,5-dihydrofuran to 2,3-dihydrofuran, the addition of a small amount of carbon monoxide (CO) can significantly improve selectivity by poisoning sites that lead to the formation of furan (B31954) and tetrahydrofuran.[1]

• Ligand Screening: In palladium-catalyzed reactions, the choice of ligand can dramatically influence selectivity. For instance, in the Heck reaction of 2,3-dihydrofuran, different phosphine (B1218219) ligands can control the regioselectivity.

• Controlled Reaction Time and Temperature: Monitor the reaction closely. Stopping the reaction at the optimal time can prevent the formation of thermodynamically more stable, but undesired, isomers or degradation products.

Category 2: Reaction Condition Optimization

Question 3: My reaction is sluggish or stalls before completion. How can I optimize the reaction conditions?

Answer: Suboptimal reaction conditions are a frequent cause of low conversion. Key parameters to investigate include temperature, solvent, and reactant concentration.

• Temperature: Many reactions for 2,3-dihydrofuran synthesis have a narrow optimal temperature range. For instance, in the isomerization of 2,5-dihydrofuran, temperatures are typically maintained between 50°C and 175°C.[1] Too low a temperature may lead to a slow reaction, while too high a temperature can cause decomposition of starting materials or products.

• Solvent: The solvent can influence catalyst solubility, reactant stability, and the overall reaction pathway. It is advisable to screen a range of anhydrous solvents to find the most suitable one for your specific reaction.

• Concentration: Running reactions at very high concentrations can sometimes lead to polymerization or other bimolecular side reactions. Conversely, very dilute conditions might slow down the desired reaction. Experiment with different concentrations to find the optimal balance.

Troubleshooting Workflow for Suboptimal Conditions

Caption: A logical workflow for troubleshooting suboptimal reaction conditions.

Category 3: Substrate and Reagent Issues

Question 4: Could the purity of my starting materials be affecting the conversion rate?

Answer: Absolutely. The purity of substrates, reagents, and solvents is paramount for a successful reaction.

• Substrate Purity: Impurities in the starting material can interfere with the reaction in several ways:

  • They can act as catalyst poisons.

  • They can lead to the formation of unexpected side products, complicating purification.

  • They can alter the stoichiometry of the reactants.

• Solvent Quality: The presence of water or other impurities in the solvent can deactivate sensitive catalysts and reagents. Always use appropriately dried, high-purity solvents.

• Reagent Stability: Some reagents may decompose upon storage. Ensure that your reagents are fresh or have been stored under the recommended conditions.

Troubleshooting Steps:

• Re-purify Starting Materials: If you suspect impurities, purify your starting materials using techniques like distillation, recrystallization, or column chromatography.

• Use Freshly Opened or Distilled Solvents: Avoid using solvents from bottles that have been open for a long time.

• Check Reagent Quality: If possible, verify the purity of your reagents (e.g., by NMR or titration) before use.

Quantitative Data Summary

Table 1: Effect of Palladium Precursor on Heck Arylation of 2,3-Dihydrofuran with Iodobenzene

Palladium Precursor	Conversion of Iodobenzene (%)	Yield of 2-phenyl-2,3-dihydrofuran (B8783652) (%)
[PdCl(allyl)]₂	High	Up to 59.2
Pd₂(dba)₃	Moderate to High	Not specified
Pd(acac)₂	Moderate	Not specified
PdCl₂(cod)	Moderate	Not specified
PdCl₂(PhCN)₂	Moderate	Not specified
PdCl₂(PPh₃)₂	Moderate	Up to 59.2

Data synthesized from a study on Heck arylation, illustrating the significant impact of the palladium source on reaction efficiency.

Table 2: Influence of CO on the Isomerization of 2,5-DHF to 2,3-DHF over 1% Pd/SiO₂

CO in Feedstream (ppm)	Selectivity for 2,3-DHF (%)
0	~70
50	>94

This table demonstrates how a process additive can dramatically improve selectivity by suppressing side reactions.

Experimental Protocols

Protocol 1: Molybdenum-Catalyzed Cycloisomerization of an Alkynyl Alcohol

This protocol describes the synthesis of 2-phenyl-2,3-dihydrofuran from 1-phenyl-3-butyn-1-ol.[2]

Reaction Scheme:

Caption: Molybdenum-catalyzed cycloisomerization to form a 2,3-dihydrofuran.

Procedure:

• Catalyst Solution Preparation: In a 500-mL, oven-dried Airfree® reaction flask containing a magnetic stir bar, charge molybdenum hexacarbonyl (Mo(CO)₆, 3.21 g, 12.2 mmol). Fit the flask with a rubber septum and establish an argon atmosphere. Add triethylamine (B128534) (Et₃N, 220 mL) followed by diethyl ether (Et₂O, 180 mL). Stir the mixture for 10-15 minutes until the molybdenum hexacarbonyl has completely dissolved.

• Photochemical Reaction: Place the solution in a Rayonet Photochemical Reactor Chamber equipped with 350-nm ultraviolet lamps. Irradiate the solution for 4 hours to generate the active catalyst.

• Substrate Addition: After 4 hours, remove the flask from the reactor. While maintaining an argon atmosphere, add a solution of 1-phenyl-3-butyn-1-ol (10.0 g, 68.4 mmol) in 40 mL of Et₂O dropwise over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, remove the solvent by rotary evaporation. This will leave a dark red liquid and a precipitate of molybdenum-containing by-products.

• Purification: Remove the by-products by sublimation under vacuum (35°C, 0.5 mm). Purify the remaining liquid by vacuum distillation through a short-path distillation column (45-47°C, 0.5 mm) to yield 2-phenyl-2,3-dihydrofuran as a clear liquid (typical yield: 76%).

Protocol 2: Copper-Catalyzed Synthesis of 2,3-Dihydrofurans from β-Alkoxy Enones

This protocol outlines a general procedure for the synthesis of 2,3-dihydrofurans via a copper-catalyzed reaction of β-alkoxy α,β-unsaturated compounds with dimethyl diazomalonate.[3]

Procedure:

• Reaction Setup: To a solution of the β-alkoxy or β-phenoxy α,β-unsaturated compound (1.0 mmol) in anhydrous dichloromethane (B109758) (5 mL) under an inert atmosphere, add Cu(acac)₂ (0.05 mmol, 5 mol%).

• Reagent Addition: Add a solution of dimethyl diazomalonate (1.2 mmol) in anhydrous dichloromethane (2 mL) dropwise to the reaction mixture at room temperature over 1 hour using a syringe pump.

• Reaction Execution: Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction time can vary depending on the substrate.

• Workup and Purification: Once the reaction is complete, concentrate the mixture under reduced pressure. Purify the residue by column chromatography on silica (B1680970) gel to afford the desired 2,3-dihydrofuran derivative.

References

• 1. US5536851A - Preparation of 2,3-dihydrofurans - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for 2,3-Dihydrofuran Functionalization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the functionalization of 2,3-dihydrofuran (B140613).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the functionalization of 2,3-dihydrofuran?

A1: The most prevalent methods for functionalizing 2,3-dihydrofuran include palladium-catalyzed cross-coupling reactions such as the Heck and Suzuki-Miyaura reactions, various cycloaddition reactions, and multicomponent reactions.[1][2] The choice of method often depends on the desired substituent and the required stereoselectivity.

Q2: How can I control the regioselectivity in the Heck arylation of 2,3-dihydrofuran?

A2: Regioselectivity in the Heck arylation of 2,3-dihydrofuran, leading to either 2-aryl-2,3-dihydrofurans or 2-aryl-2,5-dihydrofurans, can be influenced by the choice of catalyst and ligands.[1][3] For instance, using a P-containing palladacycle catalyst with diaryliodonium salts can selectively yield 2-aryl-2,5-dihydrofurans, while using aryl iodides with the same catalyst favors the formation of 2-aryl-2,3-dihydrofurans.[1] The ligand choice is also critical; for example, di-tert-butylneopentylphosphine (B1584642) (DTBNpP) as a ligand tends to promote isomerization to a greater extent than trineopentylphosphine (TNpP).[1][3]

Q3: What are common side reactions observed during the functionalization of 2,3-dihydrofuran?

A3: A common side reaction, particularly in palladium-catalyzed reactions, is the isomerization of the double bond in the dihydrofuran ring.[1][3] This can lead to the formation of undesired regioisomers. In some cases, catalyst decomposition, often indicated by the formation of palladium black, can occur, leading to a halt in the reaction.[4] Additionally, depending on the specific reaction, side products from homocoupling of reagents or reactions with the solvent can be observed.

Q4: Can you suggest a starting point for optimizing a multicomponent reaction involving 2,3-dihydrofuran?

A4: For multicomponent reactions, a good starting point is to screen different catalysts and solvents. For instance, in the synthesis of functionalized trans-2,3-dihydrofuro[3,2-c]coumarins, an imidazole (B134444) catalyst in water at 100°C was found to be highly effective, providing excellent yields.[2][5] Initial attempts with other catalysts like taurine (B1682933) or in different solvents such as MeCN, THF, or EtOH resulted in lower yields or undesired byproducts.[2] Therefore, a systematic screen of both catalyst and solvent is crucial for optimization.

Troubleshooting Guides

Issue 1: Low Yield in Heck Arylation of 2,3-Dihydrofuran

Symptoms:

• Low conversion of starting materials.

• Low isolated yield of the desired arylated dihydrofuran.

Possible Causes and Solutions:

Cause	Recommended Action
Inactive Catalyst	Ensure the palladium precursor and ligands are of high purity and handled under an inert atmosphere to prevent deactivation. Consider using a more robust catalyst system, such as one with a phosphine (B1218219) ligand like P(tBu)3 or a palladacycle.[1][6]
Suboptimal Base	The choice of base is critical. Screen a variety of inorganic and organic bases (e.g., K2CO3, NaOAc, Et3N). The optimal base can vary depending on the specific substrates and ligands used.
Incorrect Solvent	The reaction solvent can significantly impact yield. While DMF is commonly used, consider screening other polar aprotic solvents like DMAc or NMP.[7][8]
Low Reaction Temperature	Heck reactions often require elevated temperatures. If the reaction is sluggish, gradually increase the temperature, but be mindful of potential side reactions or catalyst decomposition at very high temperatures.[7][8]
Poor Quality Reagents	Ensure the aryl halide and 2,3-dihydrofuran are pure. Impurities can poison the catalyst.

Issue 2: Poor Regioselectivity or Formation of Isomerized Byproducts

Symptoms:

• A mixture of 2-substituted-2,3-dihydrofuran and 2-substituted-2,5-dihydrofuran is formed.

• Significant amounts of other isomerized products are observed.

Possible Causes and Solutions:

Cause	Recommended Action
Inappropriate Ligand Choice	The ligand plays a key role in controlling regioselectivity. For Heck reactions, bulky electron-rich phosphine ligands can influence the migratory insertion and β-hydride elimination steps. Experiment with different phosphine ligands (e.g., neopentyl phosphines) to find the optimal one for your desired regioisomer.[1][3]
Reaction Time and Temperature	Prolonged reaction times or high temperatures can sometimes lead to product isomerization. Try to run the reaction for the minimum time required for completion and at the lowest effective temperature.
Catalyst System	The choice of palladium precursor and additives can influence the reaction pathway. For example, some palladacycle catalysts have shown high regioselectivity.[1]

Data Presentation: Comparison of Reaction Conditions for Heck Arylation of 2,3-Dihydrofuran

The following table summarizes the effect of different palladium precursors on the conversion of iodobenzene (B50100) in the Heck arylation of 2,3-dihydrofuran.

Palladium Precursor	Additive	Conversion (%)	Yield of 2-phenyl-2,3-dihydrofuran (B8783652) (%)
Pd2(dba)3	None	Low	-
Pd(acac)2	None	Low	-
[PdCl(allyl)]2	[NBu4][L-LAC]	High	up to 59.2
PdCl2(PPh3)2	[NBu4][L-LAC]	High	up to 59.2

Data compiled from Morel et al., Molecules 2014, 19, 8402-8413.[7][9]

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Heck Arylation of 2,3-Dihydrofuran

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Palladium precursor (e.g., [PdCl(allyl)]2)

• Ligand (if required)

• Base (e.g., K2CO3)

• Aryl halide (e.g., iodobenzene)

• 2,3-Dihydrofuran

• Anhydrous solvent (e.g., DMF)

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line equipment

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add the palladium precursor (e.g., 0.01 mmol), ligand (if applicable), and base (e.g., 2.0 mmol).

• Add the anhydrous solvent (e.g., 5 mL).

• Add the aryl halide (1.0 mmol) and 2,3-dihydrofuran (1.5 mmol) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 70-100 °C) and stir for the required time (e.g., 2-24 hours), monitoring the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Troubleshooting workflow for low yield in Heck arylation.

Caption: Strategy for controlling regioselectivity.

References

• 1. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 2. Effective Synthesis and Biological Evaluation of Functionalized 2,3-Dihydrofuro[3,2-c]coumarins via an Imidazole-Catalyzed Green Multicomponent Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,5-Dihydrofuran synthesis [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

how to prevent polymerization of 2,3-dihydrofuran during storage

Welcome to the technical support center for 2,3-Dihydrofuran (B140613) (DHF). This resource is designed to assist researchers, scientists, and drug development professionals in the proper storage, handling, and use of 2,3-Dihydrofuran, with a primary focus on preventing its polymerization during storage.

Frequently Asked Questions (FAQs)

Q1: Why did my 2,3-Dihydrofuran polymerize during storage?

A1: Polymerization of 2,3-Dihydrofuran (DHF) can be initiated by several factors:

• Peroxide Formation: Prolonged exposure to air can lead to the formation of explosive peroxides, which can initiate polymerization.[1][2]

• Exposure to Heat and Light: Elevated temperatures and UV light can provide the energy needed to initiate polymerization.

• Presence of Acids: DHF is susceptible to acid-catalyzed cationic polymerization.[3][4][5]

• Absence of Inhibitors: If the inhibitor present in the DHF has been consumed over time or was removed, the monomer is highly prone to polymerization.

Q2: What are the ideal storage conditions for 2,3-Dihydrofuran?

A2: To minimize the risk of polymerization, 2,3-Dihydrofuran should be stored under the following conditions:

• Temperature: 2-8°C.[1][6]

• Atmosphere: Under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation.

• Container: In a tightly sealed, opaque container to protect from light and air.[1]

• Location: In a cool, dry, well-ventilated area away from heat, sparks, and sources of ignition.[7]

Q3: How can I tell if my 2,3-Dihydrofuran has started to polymerize?

A3: Signs of polymerization include:

• An increase in viscosity.

• The presence of a solid precipitate or a gel-like substance.

• Discoloration of the liquid.

If you observe any of these signs, it is recommended not to use the material and to dispose of it according to your institution's safety guidelines.

Q4: What is the shelf-life of 2,3-Dihydrofuran?

A4: The shelf life of 2,3-Dihydrofuran is highly dependent on storage conditions and the presence of an inhibitor. For specific expiration dates, always refer to the Certificate of Analysis (COA) provided by the supplier.[8] Unopened containers stored under ideal conditions will have the longest shelf life. Once opened, the material should be used relatively quickly, and it is good practice to test for peroxides periodically.

Q5: Are there inhibitors added to commercial 2,3-Dihydrofuran?

A5: Yes, commercial grades of 2,3-Dihydrofuran are typically supplied with a polymerization inhibitor. While the specific inhibitor and its concentration can be proprietary, common inhibitors for unsaturated ethers include butylated hydroxytoluene (BHT) or hydroquinone (B1673460) (HQ).

Troubleshooting Guide

Problem	Possible Causes	Recommended Actions
Increased viscosity or presence of solids in DHF container.	Polymerization has initiated.	1. Do not attempt to use the material. 2. Do not heat the container as this could accelerate a runaway polymerization. 3. Consult your institution's safety officer for proper disposal procedures for reactive chemicals.
DHF fails to perform as expected in a reaction.	1. The DHF may contain peroxides which can interfere with certain reactions. 2. The inhibitor present in the DHF may be interfering with your reaction chemistry.	1. Test for the presence of peroxides using the protocol provided below. If peroxides are present, they should be removed. 2. If your reaction is sensitive to inhibitors, remove the inhibitor using the provided protocol.
Discoloration of DHF (yellowing).	This can be an early sign of degradation or peroxide formation.	1. Test for peroxides immediately. 2. If peroxides are within an acceptable limit for your application, you may consider purifying the DHF by distillation (with extreme caution and after ensuring the absence of high levels of peroxides).

Quantitative Data Summary

Parameter	Recommended Value/Action
Storage Temperature	2-8°C
Peroxide Testing Frequency (Opened Container)	Every 3-6 months
Peroxide Action Level	> 25 ppm: Use with caution, consider peroxide removal. > 100 ppm: Do not use. Dispose of safely.
Typical Inhibitor Concentration (e.g., BHT)	50-250 ppm (This is a general range for similar monomers and should be confirmed with the supplier's documentation if possible)

Experimental Protocols

Protocol 1: Qualitative and Semi-Quantitative Peroxide Detection in 2,3-Dihydrofuran

Objective: To detect the presence and estimate the concentration of peroxides in a sample of 2,3-Dihydrofuran.

Materials:

• 2,3-Dihydrofuran sample

• Test tube

• Glacial acetic acid

• Potassium iodide (KI), 5% aqueous solution

• Starch indicator solution (optional)

• Commercial peroxide test strips (e.g., Quantofix®)

Procedure A: Potassium Iodide Test

• In a clean, dry test tube, add 1 mL of the 2,3-Dihydrofuran sample.

• Add 1 mL of glacial acetic acid.

• Add 3 drops of a 5% aqueous potassium iodide solution.

• Gently swirl the test tube and observe any color change.

  • No color change: Peroxides are likely absent or in very low concentration.

  • Pale yellow color: Indicates the presence of peroxides (approximately 40-100 ppm).[9]

  • Brown color: Indicates a high concentration of peroxides.[9]

• For a more sensitive test, a few drops of a starch indicator solution can be added after step 3. A blue or purple color indicates the presence of peroxides.

Procedure B: Commercial Test Strips

• Follow the manufacturer's instructions for the specific test strips being used.

• Typically, this involves dipping the test strip into the 2,3-Dihydrofuran sample for a specified time.

• Compare the color change on the strip to the provided color chart to determine the peroxide concentration in ppm.[10]

Protocol 2: Removal of Phenolic Inhibitors (e.g., BHT) from 2,3-Dihydrofuran

Objective: To remove polymerization inhibitors from 2,3-Dihydrofuran prior to use in sensitive applications.

Materials:

• 2,3-Dihydrofuran containing inhibitor

• Separatory funnel

• 5% Sodium hydroxide (B78521) (NaOH) solution, cold

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) or calcium chloride

• Distillation apparatus (if high purity is required)

Procedure:

• Place the 2,3-Dihydrofuran in a separatory funnel.

• Add an equal volume of cold 5% NaOH solution.

• Stopper the funnel and shake gently, periodically venting to release any pressure.

• Allow the layers to separate. The aqueous (bottom) layer, containing the deprotonated phenolic inhibitor, can be drained and discarded.

• Repeat the wash with 5% NaOH solution two more times.

• Wash the 2,3-Dihydrofuran layer with a saturated brine solution to remove any residual NaOH.

• Drain the 2,3-Dihydrofuran into a clean, dry flask and add a drying agent (e.g., anhydrous magnesium sulfate).

• Allow the DHF to dry for at least one hour, swirling occasionally.

• Carefully decant or filter the dry 2,3-Dihydrofuran.

• Important: Uninhibited 2,3-Dihydrofuran is highly susceptible to polymerization and peroxide formation. It should be used immediately or stored under an inert atmosphere in a refrigerator for a very short period.

Caution: If high purity is required, distillation can be performed. NEVER distill 2,3-Dihydrofuran to dryness , as this can concentrate explosive peroxides. Always ensure that the starting material has a very low peroxide content before attempting distillation.

Visualizations

Caption: Polymerization pathways of 2,3-Dihydrofuran.

Caption: General mechanism of radical polymerization inhibition.

Caption: Troubleshooting workflow for 2,3-dihydrofuran storage.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 2,3-dihydrofuran, 1191-99-7 [thegoodscentscompany.com]
• 3. Cationic polymerization of 2,3-dihydrofuran. Study on the relationship between glass transition temperature and tacticity of the polymer | Semantic Scholar [semanticscholar.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Poly(2,3-Dihydrofuran): A Strong, Biorenewable, and Degradable Thermoplastic Synthesized via Room Temperature Cationic Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2,3-ジヒドロフラン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. 2,3-Dihydrofuran 2,3-DHF [sigmaaldrich.com]
• 9. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Characterization of Substituted 2,3-Dihydrofurans

Welcome to the technical support center for the characterization of substituted 2,3-dihydrofurans. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the analytical challenges encountered during the study of this important class of heterocyclic compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues and questions that may arise during the characterization of substituted 2,3-dihydrofurans.

NMR Spectroscopy

Q1: I'm having trouble distinguishing between cis and trans isomers of a 2,3-disubstituted-2,3-dihydrofuran using ¹H NMR. What should I look for?

A1: Differentiating cis and trans isomers of 2,3-disubstituted-2,3-dihydrofurans can be challenging, but ¹H NMR spectroscopy is a powerful tool for this purpose. The key is to analyze the coupling constants (J-values) between the protons at the C2 and C3 positions.

• Coupling Constants (³J₂-₃): The magnitude of the vicinal coupling constant between the protons at C2 and C3 is dependent on the dihedral angle between them, as described by the Karplus equation.

  • Generally, the coupling constant for trans isomers is larger than for cis isomers. However, the flexible nature of the five-membered dihydrofuran ring can sometimes make this distinction less straightforward.

• Nuclear Overhauser Effect (NOE) Spectroscopy: A 2D NOESY or ROESY experiment is a more definitive method.

  • For a cis isomer, you would expect to see a cross-peak between the protons at C2 and C3, indicating that they are close in space.

  • For a trans isomer, this cross-peak will be absent or very weak.

Q2: The peaks in my ¹H NMR spectrum for my 2,3-dihydrofuran (B140613) derivative are broad. What could be the cause?

A2: Broad peaks in an NMR spectrum can arise from several factors:

• Poor Shimming: The magnetic field homogeneity may not be optimal. Try re-shimming the instrument.

• Sample Concentration: A sample that is too concentrated can lead to increased viscosity and peak broadening. Diluting your sample may help.

• Incomplete Solubility: If your compound is not fully dissolved, this can lead to a non-homogenous sample and broad lines. Ensure your compound is completely soluble in the chosen NMR solvent.

• Presence of Paramagnetic Impurities: Paramagnetic substances, even in trace amounts, can cause significant line broadening. Ensure your sample and NMR tube are clean.

• Chemical Exchange or Conformational Dynamics: If the molecule is undergoing conformational changes or chemical exchange on the NMR timescale, this can lead to broadened signals. Running the NMR experiment at a different temperature (either higher or lower) can sometimes resolve these individual signals.

Q3: My ¹H NMR spectrum is very complex, and I'm struggling with signal assignment.

A3: For complex spectra of substituted 2,3-dihydrofurans, a combination of 2D NMR experiments is highly recommended:

• COSY (Correlation Spectroscopy): This experiment will show correlations between protons that are coupled to each other, helping to identify adjacent protons in the dihydrofuran ring and its substituents.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with the carbons to which they are directly attached, allowing you to assign the protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for identifying quaternary carbons and for confirming the overall connectivity of the molecule.

Mass Spectrometry

Q1: I am not observing the molecular ion peak for my substituted 2,3-dihydrofuran in the mass spectrum. What should I do?

A1: The absence of a molecular ion peak can be due to the instability of the molecule under the ionization conditions.

• Ionization Technique: Electron Ionization (EI) can be a "hard" ionization technique that causes extensive fragmentation and may not show a molecular ion for less stable compounds. Consider using a "softer" ionization method such as:

  • Electrospray Ionization (ESI): This is a very gentle technique, ideal for polar and thermally labile molecules.

  • Chemical Ionization (CI): This method uses a reagent gas to ionize the analyte more gently than EI.

• Sample Purity: Impurities in your sample can interfere with ionization or suppress the signal of your compound of interest. Ensure your sample is as pure as possible.

• Instrument Tuning: The mass spectrometer may need to be tuned and calibrated to ensure optimal performance.

Q2: What are the common fragmentation patterns for 2,3-dihydrofurans in mass spectrometry?

A2: The fragmentation of substituted 2,3-dihydrofurans is highly dependent on the nature and position of the substituents. However, some general fragmentation pathways can be expected:

• Retro-Diels-Alder (RDA) Reaction: The dihydrofuran ring can undergo a retro-Diels-Alder reaction, leading to the loss of a neutral molecule. For example, a common fragmentation is the loss of ethylene (B1197577) (C₂H₄) from the dihydrofuran ring.

• Cleavage of Substituents: The bonds between the dihydrofuran ring and its substituents are often labile and can cleave to form stable carbocations or radicals.

• Ring Opening: The ether linkage can be cleaved, leading to a variety of ring-opened fragments.

Chromatography

Q1: I need to separate the enantiomers of my chiral substituted 2,3-dihydrofuran. What is the best approach?

A1: The most direct and widely used method for separating enantiomers is chiral High-Performance Liquid Chromatography (HPLC).

• Chiral Stationary Phases (CSPs): A variety of CSPs are commercially available. Polysaccharide-based columns (e.g., cellulose (B213188) or amylose (B160209) derivatives) are often a good starting point for screening.

• Mobile Phase Selection: The choice of mobile phase is crucial for achieving separation.

  • Normal Phase: Typically consists of a non-polar solvent like hexane (B92381) or heptane (B126788) with a polar modifier such as isopropanol (B130326) or ethanol.

  • Reversed Phase: Uses a polar mobile phase, such as a mixture of water or buffer with acetonitrile (B52724) or methanol.

• Method Development: A systematic approach to method development involves screening different CSPs and mobile phase compositions to find the optimal conditions for separation.

Q2: My substituted 2,3-dihydrofuran is unstable on the silica (B1680970) gel column during purification. What are my options?

A2: The acidic nature of silica gel can sometimes cause degradation of sensitive compounds like 2,3-dihydrofurans.

• Deactivated Silica Gel: You can try using silica gel that has been deactivated by adding a small amount of a base, such as triethylamine (B128534) (typically 0.1-1%), to the eluent.

• Alumina (B75360) Chromatography: Alumina is available in neutral, acidic, and basic forms. Neutral or basic alumina can be a good alternative to silica gel for acid-sensitive compounds.

• Reversed-Phase Chromatography: If your compound is sufficiently non-polar, reversed-phase flash chromatography using a C18-functionalized stationary phase can be an effective purification method.

Compound Stability

Q1: My substituted 2,3-dihydrofuran appears to be degrading over time. How can I improve its stability?

A1: Substituted 2,3-dihydrofurans can be susceptible to degradation, particularly under acidic or basic conditions.

• pH Control: The stability of these compounds is often pH-dependent. They are generally more stable in neutral or slightly acidic conditions. Avoid strongly acidic or basic environments.

• Storage Conditions:

  • Temperature: Store your compound at low temperatures (e.g., in a refrigerator or freezer) to slow down degradation.

  • Atmosphere: If your compound is sensitive to oxidation, store it under an inert atmosphere (e.g., nitrogen or argon).

  • Light: Protect your compound from light, as some dihydrofurans can be light-sensitive.

• Solvent Choice: Be mindful of the solvents used for storage and analysis. Protic solvents may participate in degradation pathways. Aprotic solvents are often a better choice for long-term storage.

Data Presentation

The following tables summarize typical quantitative data for the characterization of 2,3-dihydrofurans.

Table 1: Typical ¹H and ¹³C NMR Chemical Shifts for Unsubstituted 2,3-Dihydrofuran

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
C2	~6.3	~145
C3	~4.9	~100
C4	~2.5	~30
C5	~4.3	~72

Note: Chemical shifts are approximate and can vary depending on the solvent and substituents.

Table 2: Common Mass Spectral Fragments for 2,3-Dihydrofuran (EI-MS)

m/z	Proposed Fragment
70	[M]⁺ (Molecular Ion)
42	[C₃H₆]⁺ or [C₂H₂O]⁺
41	[C₃H₅]⁺
39	[C₃H₃]⁺

Experimental Protocols

Protocol 1: General Procedure for ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified substituted 2,3-dihydrofuran in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean, dry NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • Process the data (Fourier transform, phase correction, baseline correction).

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds.

  • Process and reference the spectrum similarly to the ¹H spectrum.

• 2D NMR (if necessary): Acquire COSY, HSQC, and HMBC spectra using standard instrument parameters to aid in structure elucidation.

Protocol 2: General Procedure for GC-MS Analysis (EI)

• Sample Preparation: Prepare a dilute solution of the substituted 2,3-dihydrofuran (approximately 1 mg/mL) in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• GC Method:

  • Column: Use a standard non-polar capillary column (e.g., DB-5ms or HP-5ms).

  • Injection: Inject 1 µL of the sample solution.

  • Temperature Program: A typical program would be to hold at 50 °C for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes. This may need to be optimized for your specific compound.

  • Carrier Gas: Use helium at a constant flow rate of 1 mL/min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: Set the mass scan range to cover the expected molecular weight of your compound and its fragments (e.g., m/z 40-500).

  • Data Analysis: Analyze the resulting chromatogram and the mass spectrum of the peak corresponding to your compound.

Protocol 3: General Procedure for Chiral HPLC Method Development

• Column Selection: Start with a polysaccharide-based chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H).

• Mobile Phase Screening (Normal Phase):

  • Prepare mobile phases consisting of hexane or heptane with varying percentages of an alcohol modifier (e.g., isopropanol or ethanol). A good starting point is to screen 5%, 10%, 15%, and 20% alcohol.

  • For basic compounds, add 0.1% diethylamine (B46881) or another suitable amine to the mobile phase.

  • For acidic compounds, add 0.1% trifluoroacetic acid or acetic acid.

• Analysis:

  • Equilibrate the column with the initial mobile phase.

  • Inject a small volume of a solution of your racemic compound.

  • Monitor the elution profile with a UV detector at an appropriate wavelength.

• Optimization:

  • If partial separation is observed, optimize the mobile phase composition by making smaller changes to the percentage of the alcohol modifier.

  • Adjusting the flow rate can also impact the resolution.

  • If no separation is achieved, screen a different chiral column.

Mandatory Visualizations

Caption: A general workflow for the synthesis and characterization of substituted 2,3-dihydrofurans.

Caption: A logical workflow for troubleshooting complex ¹H NMR spectra of 2,3-dihydrofurans.

scale-up considerations for the synthesis of 2,3-dihydrofuran derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,3-dihydrofuran (B140613) derivatives. Our aim is to address common challenges encountered during laboratory-scale experiments and to provide considerations for successful scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for synthesizing 2,3-dihydrofuran derivatives?

A1: A variety of catalytic systems are employed for the synthesis of 2,3-dihydrofuran derivatives, with the choice depending on the specific starting materials and desired product. Common catalysts include those based on transition metals like palladium, copper, gold, and molybdenum.[1] Organocatalysts, such as bifunctional quinine (B1679958)/squaramide, are also utilized for enantioselective syntheses.[2][3] For instance, molybdenum-catalyzed cycloisomerization of alkynyl alcohols is an effective method.[1] Copper-catalyzed reactions of β-alkoxy/phenoxy enones with dimethyl diazomalonate also yield 2,3-dihydrofurans in high yields.[4]

Q2: What are the key safety concerns when scaling up the synthesis of 2,3-dihydrofuran derivatives?

A2: Scaling up any chemical synthesis introduces new safety challenges that must be carefully managed. For 2,3-dihydrofuran synthesis, key considerations include:

• Thermal Management: Many synthetic routes involve exothermic reactions. Inadequate heat dissipation in larger reactors can lead to thermal runaways.[5]

• Mixing Efficiency: Inconsistent mixing in large vessels can create localized "hot spots" or areas of high reactant concentration, leading to side reactions and impurity formation.[5]

• Gas Evolution: Some reactions may evolve gas, which can lead to pressure buildup if not properly vented in a larger reactor.[5]

• Handling of Flammable and Hazardous Materials: Many organic solvents and some reagents are flammable. Large quantities pose a greater fire risk. Additionally, the toxicity and reactivity of all chemicals must be reassessed at scale.

Q3: How can I improve the enantioselectivity of my 2,3-dihydrofuran synthesis?

A3: Achieving high enantioselectivity often requires the use of chiral catalysts. Bifunctional organocatalysts, such as those derived from quinine and squaramide, have been successfully used in asymmetric domino Michael-SN2 reactions to produce enantiomerically enriched 2,3-dihydrofuran derivatives with up to 97% ee.[2][3] The choice of catalyst, solvent, temperature, and the specific substrates all play a crucial role in determining the enantiomeric excess.

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Step
Inactive Catalyst	Ensure the catalyst is fresh and has been stored under appropriate conditions (e.g., inert atmosphere). For metal catalysts, pre-activation may be necessary.
Sub-optimal Reaction Temperature	Screen a range of temperatures. Some reactions may require elevated temperatures to overcome the activation energy, while others may need cooling to prevent decomposition.[6]
Incorrect Solvent	The choice of solvent can significantly impact reaction rates and yields. Experiment with different solvents of varying polarity. THF has been shown to be effective in some cases.[6]
Presence of Water or Oxygen	Many organometallic catalysts and intermediates are sensitive to air and moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Steric Hindrance	Bulky substituents on the starting materials can hinder the reaction. If possible, consider a less sterically demanding substrate or a more reactive catalyst.[7]

Problem 2: Formation of Significant Side Products (e.g., Isomerization to 2,5-dihydrofuran)

Possible Cause	Troubleshooting Step
Isomerization of the Double Bond	The 2,3-dihydrofuran product can isomerize to the more thermodynamically stable 2,5-dihydrofuran (B41785) isomer, especially at higher temperatures or in the presence of acid/base.[7] Lowering the reaction temperature may favor the kinetic 2,3-dihydrofuran product.[7]
Side Reactions of Starting Materials	Decomposition of starting materials can be a significant issue. Lowering the reaction temperature and adjusting the concentration can have a positive effect on the yield.[6]
Incorrect Stoichiometry	Carefully control the stoichiometry of the reactants. An excess of one reactant may lead to undesired side reactions.

Problem 3: Difficulty in Product Purification

Possible Cause	Troubleshooting Step
Co-elution of Product and Impurities	If impurities have similar polarity to the desired product, separation by column chromatography can be challenging. Try a different eluent system or consider an alternative purification technique such as distillation or recrystallization.
Thermal Decomposition during Purification	2,3-Dihydrofuran derivatives can be thermally sensitive. If using distillation, perform it under reduced pressure to lower the boiling point and minimize decomposition.
Product Instability on Silica (B1680970) Gel	Some furan (B31954) derivatives can be unstable on silica gel. Consider using a different stationary phase, such as alumina, or minimizing the time the product is on the column.

Data Presentation

Table 1: Comparison of Catalytic Systems for 2,3-Dihydrofuran Synthesis

Catalyst System	Starting Materials	Reaction Type	Yield	Reference
Molybdenum Carbonyl Complexes	Alkynyl alcohol precursors	Cycloisomerization	Good	[1]
Cu(acac)₂	β-alkoxy/phenoxy enones and dimethyl diazomalonate	1,5-Electrocyclization	High	[4]
Bifunctional quinine/squaramide	α-bromonitroalkenes and 1,3-dicarbonyl compounds	Domino Michael-SN2	Up to 92% (and up to 97% ee)	[2]
Palladium-based catalysts	2,3-dihydrofuran and aryl iodides	Heck reaction	Good	[8]
Iron catalyst	α-allenic alcohols	Intramolecular hydroalkoxylation	Good	[8]

Table 2: Optimization of Reaction Conditions for a Domino Reaction [6]

Entry	Base	Solvent	Temperature (°C)	Time	Yield (%)
1	K₂CO₃	THF	Room Temp	18 h	10
2	Pyridine	THF	Room Temp	18 h	No Reaction
3	DBU	THF	Room Temp	10 min	61
4	DBU	CH₂Cl₂	Room Temp	10 min	Moderate
5	DBU	Toluene	Room Temp	10 min	Moderate
6	DBU	Acetonitrile	Room Temp	10 min	Moderate
7	DBU	Dioxane	Room Temp	10 min	Moderate
8	DBU	THF	0	10 min	82

Experimental Protocols

Protocol 1: General Procedure for Asymmetric Domino Michael-SN2 Addition [3]

• To a solution of the α-bromonitroalkene derivative (0.10 mmol) in DCM (0.2 mL) in a dried reaction vial, add the bifunctional quinine/squaramide organocatalyst (0.01 mmol) and Na₂CO₃ (0.05 mmol).

• Add the 1,3-dicarbonyl compound derivative (0.18 mmol) to the mixture.

• Stir the reaction at room temperature.

• Monitor the reaction progress by GC-MS.

• Upon completion, directly load the reaction mixture onto a flash chromatography column.

• Elute with an appropriate mixture of ethyl acetate (B1210297) and n-hexane to obtain the pure 2,3-dihydrofuran derivative.

• Determine the enantiomeric excess using chiral HPLC.

Protocol 2: Molybdenum-Catalyzed Cycloisomerization of an Alkynyl Alcohol [9]

• In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic stir bar.

• Under an inert atmosphere, add the alkynyl alcohol (e.g., 1-phenyl-3-butyn-1-ol), a trialkylamine-molybdenum pentacarbonyl catalyst, and an appropriate solvent (e.g., toluene).

• Heat the reaction mixture to reflux and monitor the reaction by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent by rotary evaporation.

• The crude product, a dark red liquid containing molybdenum by-products, can be purified by sublimation to remove the metal-containing solids.

• Further purify the remaining liquid by vacuum distillation to yield the 2,3-dihydrofuran derivative.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 3. Enantioselective synthesis of 2,3-dihydrofurans using a bifunctional quinine/squaramide organocatalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. 2,3-Dihydrofuran synthesis [organic-chemistry.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

minimizing byproducts in the Feist-Benary synthesis of 2,3-dihydrofurans

Welcome to the technical support center for the Feist-Benary synthesis of 2,3-dihydrofurans. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to help minimize byproducts and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the "interrupted" Feist-Benary synthesis and how does it yield 2,3-dihydrofurans?

The classical Feist-Benary synthesis is a reaction between an α-halo ketone and a β-dicarbonyl compound to produce a substituted furan (B31954).[1][2] The "interrupted" Feist-Benary (IFB) reaction is a modification that isolates the hydroxydihydrofuran intermediate, which is a precursor to the 2,3-dihydrofuran.[2][3] This is typically achieved by carefully controlling the reaction conditions to prevent the final dehydration step that leads to the aromatic furan.

Q2: What are the most common byproducts in the synthesis of 2,3-dihydrofurans via the Feist-Benary reaction?

The most common byproducts include:

• Fully aromatized furans: Over-aromatization is a primary side reaction, leading to the formation of the thermodynamically more stable furan.[4]

• Paal-Knorr type isomers: Under certain conditions, a 1,4-dicarbonyl intermediate can form, which can then cyclize via an acid-catalyzed Paal-Knorr pathway to yield a different furan isomer.[5][6]

• Products of ester hydrolysis: If a β-ketoester is used as the starting material, strong bases can cause hydrolysis of the ester group.[3][7]

• C-alkylation products: Competing C-alkylation of the dicarbonyl compound can occur, leading to undesired side products.[8]

• Pyrrole (B145914) derivatives: If ammonia (B1221849) or an amine is used as the base, pyrrole derivatives can form as byproducts.[2]

Q3: How does the choice of base affect the reaction outcome?

The choice of base is critical in minimizing byproducts. Mild, non-nucleophilic bases are generally preferred.

• Mild bases (e.g., pyridine (B92270), triethylamine): These are optimal for promoting the reaction while minimizing side reactions like ester hydrolysis.[3]

• Strong bases (e.g., sodium hydroxide, sodium ethoxide): These can lead to the hydrolysis of ester substrates and may promote other side reactions.[3][7]

• Proton sponges: These can be used to trap the acid generated during the reaction, which can help to prevent the formation of fully aromatized furan byproducts.[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of 2,3-dihydrofuran	1. Incomplete reaction. 2. Formation of multiple byproducts. 3. Decomposition of starting materials or product.[3] 4. Steric hindrance from bulky substituents.[3]	1. Increase reaction time or temperature moderately. Monitor the reaction by TLC. 2. Optimize reaction conditions (see table below). Use a mild base. 3. Avoid prolonged heating.[3] Use freshly distilled solvents and reagents. 4. Consider a different synthetic route if steric hindrance is significant.
High percentage of furan byproduct	1. Dehydration of the hydroxydihydrofuran intermediate. 2. Reaction temperature is too high. 3. Presence of acidic impurities.	1. Use a "proton sponge" to scavenge any generated acid.[3] 2. Lower the reaction temperature. The reaction can often be run at room temperature.[9] 3. Ensure all reagents and solvents are free of acidic impurities.
Formation of an unexpected isomer	Rearrangement of the 1,4-dicarbonyl intermediate via a Paal-Knorr pathway.[5]	This is often promoted by acidic conditions. Ensure the reaction is maintained under basic conditions. The use of a non-protic solvent may also be beneficial.
Ester group hydrolysis	Use of a strong, nucleophilic base (e.g., NaOH, NaOEt).[7]	Switch to a milder, non-nucleophilic base such as pyridine or triethylamine.[3]
Reaction is sluggish or does not proceed	1. Poor quality of reagents. 2. Inappropriate solvent. 3. Halide in the α-halo ketone is not reactive enough.	1. Use freshly purified reagents and anhydrous solvents. 2. Common solvents include ethanol, THF, and DMF.[3] Consider solvent screening to find the optimal one for your specific substrates. 3. The reactivity of the halide follows the order I > Br > Cl.[7] If using a chloro-ketone, consider switching to the bromo- or iodo-analogue.

Data Presentation: Influence of Reaction Conditions

The following table summarizes the general effects of different reaction parameters on the yield of 2,3-dihydrofurans and the formation of byproducts. Specific quantitative yields are highly substrate-dependent.

Parameter	Condition	Effect on 2,3-Dihydrofuran Yield	Effect on Byproduct Formation	Reference(s)
Base	Mild (Pyridine, Triethylamine)	Generally high	Minimizes ester hydrolysis and other side reactions	[3]
Strong (NaOH, NaOEt)	Can be lower due to side reactions	Increased risk of ester hydrolysis	[3][7]
Proton Sponge	Can be high	Reduces formation of furan byproduct by trapping acid	[3]
Solvent	Polar aprotic (DMF, THF)	Generally good	Can influence reaction rate and selectivity	[3]
Alcoholic (Ethanol)	Commonly used, good yields	Can participate in side reactions in some cases	[3]
Temperature	Room Temperature	Often sufficient, minimizes byproducts	Lower temperature reduces the rate of dehydration to the furan	[9]
50-100 °C	Increased reaction rate	Higher risk of furan formation and decomposition	[3]
α-Haloketone	α-Iodoketone	High reactivity	May lead to unwanted side reactions	[3]
α-Bromoketone	Good balance of reactivity and stability	Generally a good choice	[3]
α-Chloroketone	Lower reactivity	May require harsher conditions, increasing byproduct risk	[7]

Experimental Protocols

Optimized Protocol for the Synthesis of 2,3-Dihydrofurans via Interrupted Feist-Benary Reaction

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• α-Halo ketone (1.0 eq)

• β-Dicarbonyl compound (1.0 eq)

• Mild base (e.g., triethylamine, 1.2 eq)

• Anhydrous solvent (e.g., THF or DCM)

• Proton sponge (optional, 1.1 eq)

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the β-dicarbonyl compound and the anhydrous solvent.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add the mild base (and proton sponge, if used) to the stirred solution.

• After 15 minutes of stirring, add a solution of the α-halo ketone in the anhydrous solvent dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired 2,3-dihydrofuran.

Visualizations

Caption: Reaction pathway of the Feist-Benary synthesis.

Caption: Troubleshooting workflow for low yield.

References

• 1. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 2. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. Catalytic, Asymmetric, Interrupted Feist-Bénary Reactions of α-Tosyloxyacetophenones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2,3-Dihydrofuran and 2,5-Dihydrofuran for Researchers and Drug Development Professionals

An objective analysis of the chemical behavior of two key heterocyclic isomers, supported by experimental data and detailed protocols.

In the landscape of heterocyclic chemistry, dihydrofurans serve as versatile building blocks in the synthesis of a wide array of chemical entities, including pharmaceuticals and other biologically active molecules. Among these, the isomers 2,3-dihydrofuran (B140613) (2,3-DHF) and 2,5-dihydrofuran (B41785) (2,5-DHF) exhibit distinct reactivity profiles owing to the placement of the double bond within the furan (B31954) ring. Understanding these differences is paramount for chemists aiming to leverage their unique properties in synthetic strategies. This guide provides a comprehensive comparison of the reactivity of 2,3-DHF and 2,5-DHF, supported by experimental findings and detailed methodologies.

Structural and Electronic Properties: The Basis of Differential Reactivity

The fundamental difference between 2,3-DHF and 2,5-DHF lies in the electronic nature of their double bonds. 2,3-Dihydrofuran is classified as an enol ether, where the double bond is directly conjugated with the oxygen atom's lone pairs. This conjugation significantly increases the electron density of the double bond, making it highly nucleophilic and susceptible to attack by electrophiles.

In contrast, 2,5-dihydrofuran possesses an isolated double bond, electronically similar to that of a typical acyclic alkene. The oxygen atom's influence is primarily inductive, leading to a less electron-rich π-system compared to its 2,3-isomer. This structural variance dictates the distinct chemical behaviors observed in various reactions.

Comparative Reactivity in Key Organic Transformations

The differential reactivity of these isomers is evident in a range of chemical transformations, from thermal rearrangements to metal-catalyzed cross-coupling and cycloaddition reactions.

Thermal Stability and Isomerization

Under thermal conditions, the two isomers follow divergent reaction pathways, highlighting their difference in stability. The primary thermal reaction for 2,5-dihydrofuran is the elimination of molecular hydrogen (H₂) to yield the aromatic and highly stable furan.[1] Conversely, 2,3-dihydrofuran undergoes ring-opening followed by isomerization, indicating a lower activation barrier for ring cleavage compared to dehydrogenation.[1]

A notable synthetic transformation is the selective isomerization of 2,5-DHF to the more reactive 2,3-DHF. This process is often catalyzed by transition metals, such as palladium, and can be influenced by additives like carbon monoxide, which can suppress side reactions.[2]

Electrophilic Addition

The electron-rich double bond of 2,3-DHF makes it significantly more reactive towards electrophiles than 2,5-DHF. For instance, 2,3-dihydrofuran derivatives can undergo unexpected ring-opening reactions when treated with electrophilic bromine sources like N-bromosuccinimide (NBS).[3]

Table 1: Comparison of Reactivity in Electrophilic Bromination

Isomer	Reagent	Conditions	Product(s)	Observations
2,3-Dihydrofuran	NBS, DABCO	Not specified	Ring-opened 1,2-diketo building block	Unexpected ring opening at the C(4)-C(5) bond.[3]
2,5-Dihydrofuran	Not specified	Not specified	Expected dibromo-adduct	Reactivity is typical of an alkene.

Cycloaddition Reactions: The Diels-Alder Reaction

In the context of the Diels-Alder reaction, both dihydrofurans can act as dienophiles. However, the enol ether character of 2,3-DHF enhances its reactivity towards electron-deficient dienes.[4] While direct comparative kinetic data for the two isomers in the same Diels-Alder reaction is scarce, the general principles of cycloaddition suggest that the more electron-rich 2,3-DHF would react faster with electron-poor dienes.

2,5-Dihydrofuran, on the other hand, behaves as a typical alkene dienophile. Its reactivity can be influenced by substituents on the furan ring.

Palladium-Catalyzed Heck Reaction

The Heck reaction provides a powerful tool for C-C bond formation. 2,3-Dihydrofuran has been extensively studied as a substrate in asymmetric Heck reactions, yielding arylated dihydrofurans.[5] The regioselectivity of the arylation is influenced by the choice of ligands and palladium precursors.[6] While 2,5-dihydrofurans can also be synthesized via Heck reactions, direct comparative studies on their reactivity as substrates in this reaction are less common.

Table 2: Heck Reaction of 2,3-Dihydrofuran with Aryl Triflates

Ligand	Aryl Triflates	Product	Enantioselectivity	Reference
(P,N) ligand	Electron-rich	2,5-dihydrofurans	Excellent	[5]
(P,P) ligand	Electron-deficient	2,3-dihydrofurans	Excellent	[5]

Ring-Opening Reactions

The propensity for ring-opening also differs significantly between the two isomers. As an enol ether, 2,3-dihydrofuran is susceptible to acid-catalyzed ring-opening. Lewis acid-catalyzed intramolecular ring-opening benzannulation of 5-(indolyl)2,3-dihydrofuran acetals has been shown to produce 1-hydroxycarbazole-2-carboxylates in high yields.[7]

2,5-Dihydrofuran can undergo catalytic ring-opening reactions, for instance, through the use of cobalt vinylidenes, to generate acyclic organozinc compounds.[8] This highlights a different mode of ring-opening compared to its 2,3-isomer.

Experimental Protocols

To facilitate further research and application, detailed experimental protocols for key reactions are provided below.

Experimental Protocol: Diels-Alder Reaction of Furan with Maleic Anhydride (B1165640)

This protocol serves as a foundational method that can be adapted for dihydrofuran isomers.

Materials:

• Furan

• Maleic anhydride

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Acetone

• NMR tube

• Standard laboratory glassware

Procedure:

• Dissolve 400 mg of maleic anhydride in 2 mL of ethyl acetate in a vial.

• Add 0.4 mL of furan to the solution.

• Seal the vial and store it in a refrigerator to allow for crystallization.

• After crystallization, carefully remove the excess liquid using a pipette.

• Dissolve the crystals in a minimal amount of acetone.

• Add hexane dropwise until the solution becomes cloudy, then allow it to recrystallize.

• Isolate the crystals and dry them.

• Prepare a sample for NMR analysis by dissolving the crystals in a suitable deuterated solvent.

Experimental Protocol: Electrophilic Bromination of an Aromatic Compound (for comparison)

This general protocol for electrophilic aromatic bromination can be adapted to investigate the reactivity of dihydrofurans.

Materials:

• Phenol (B47542) (as a model substrate)

• 20% Bromine in acetic acid solution

• Aqueous NaHSO₃ solution

• Water

• Standard laboratory glassware

Procedure:

• Dissolve 50 mg of phenol in 5 mL of water in a test tube.

• Add the 20% bromine in acetic acid solution dropwise while mixing thoroughly. Continue addition until a persistent red/brown color is observed.

• Quench the excess bromine by adding 5-10 drops of aqueous NaHSO₃ solution with thorough mixing.

• Collect the solid product by filtration and wash with cold water.

Visualizing Reaction Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate key reaction pathways and experimental workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. google.com [google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Understanding the reactivity and selectivity of Diels-Alder reactions involving furans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. studylib.net [studylib.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Catalysts for 2,3-Dihydrofuran Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2,3-dihydrofuran (B140613), a pivotal heterocyclic motif in numerous natural products and pharmaceuticals, has been the subject of extensive research. The efficiency and selectivity of this synthesis are critically dependent on the choice of catalyst. This guide provides an objective comparison of various catalytic systems, supported by experimental data, to aid researchers in selecting the optimal catalyst for their specific needs.

Performance Comparison of Catalytic Systems

The efficacy of different catalysts in synthesizing 2,3-dihydrofuran and its derivatives varies significantly in terms of yield, selectivity, and reaction conditions. The following tables summarize the performance of prominent catalytic systems based on reported experimental data.

Homogeneous Catalysis

Homogeneous catalysts, being in the same phase as the reactants, often exhibit high activity and selectivity under mild conditions.

Catalyst System	Substrates	Product	Yield (%)	Selectivity/Enantioselectivity	Reaction Conditions	Reference
Palladium
Pd₂(dba)₃ / [BA][L-PRO]	2,3-Dihydrofuran, Iodobenzene (B50100)	2-Phenyl-2,3-dihydrofuran	up to 59.2	10-13.3% ee for the main product	70°C, 2 h, DMF	[1][2]
[PdCl(allyl)]₂	2,3-Dihydrofuran, Iodobenzene	2-Phenyl-2,3-dihydrofuran	High conversion	-	70°C, 2 h, DMF	[1][2]
Copper
Cu(OTf)₂ / Chiral P,N,N ligand	β-Ketoesters, Propargylic esters	2,3-Dihydrofurans	Good	Good to high enantioselectivities	Room temp., MeOH	[3][4]
Iron
Iron Complex	α-Allenols	Substituted 2,3-dihydrofurans	up to 92	High diastereoselectivity (up to 98:2 dr)	Mild conditions	[5]
Rhodium
Rh₂(OAc)₄	1-Sulfonyl-1,2,3-triazoles	Dihydrofuran-3-imines	High	High diastereoselectivity	Elevated temperatures	[6]
Organocatalyst
Quinine/Squaramide	α-Bromonitroalkenes, 1,3-Dicarbonyl compounds	Functionalized 2,3-dihydrofurans	up to 96	up to 97% ee	Room temp., 1-6 h, DCM	[7][8]

Heterogeneous Catalysis

Heterogeneous catalysts offer the significant advantage of easy separation and recyclability, which is crucial for industrial applications.

Catalyst System	Substrates	Product	Yield (%)	Selectivity	Reaction Conditions	Reference
Cobalt-Copper
Co-Cu on Kaolin (5:1 ratio)	1,4-Butanediol (B3395766)	2,3-Dihydrofuran	81	High	320-350°C (pretreatment), liquid phase	[9]
Cobalt
Co on Kaolin	1,4-Butanediol	2,3-Dihydrofuran	-	Favorable selectivity with hexagonal metallic cobalt	-	[10]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the reproduction and adaptation of these synthetic routes.

Palladium-Catalyzed Heck Arylation of 2,3-Dihydrofuran

This protocol describes a typical Heck arylation reaction to form 2-phenyl-2,3-dihydrofuran.[1][2]

Materials:

• Palladium precursor (e.g., Pd₂(dba)₃, [PdCl(allyl)]₂)

• Chiral ionic liquid (e.g., [BA][L-PRO])

• Base (e.g., K₂CO₃)

• 2,3-Dihydrofuran (DHF)

• Iodobenzene

• Dimethylformamide (DMF, solvent)

• Standard Schlenk line equipment

Procedure:

• To a 50 mL Schlenk tube under a nitrogen atmosphere, add the base (4.34 mmol), palladium precursor (0.0356 mmol, 1 mol%), and the chiral ionic liquid in an appropriate, weighed amount.

• Add DMF (6 mL) to the tube, followed by iodobenzene (0.4 mL, 3.57 mmol) and 2,3-dihydrofuran (0.7 mL, 8.59 mmol).

• Place the reaction mixture in an oil bath preheated to 70°C and stir for 2 hours.

• After the reaction is complete, quench the mixture with water (5 mL).

• Extract the organic products with diethyl ether (3 x 5 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Iron-Catalyzed Cycloisomerization of α-Allenols

This method provides access to substituted 2,3-dihydrofurans under mild conditions.[5]

Materials:

• Iron catalyst (e.g., a specified iron complex)

• α-Allenol substrate

• Anhydrous solvent (e.g., Dichloromethane)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Inside a glovebox or under an inert atmosphere, dissolve the α-allenol (1.0 equiv) in the anhydrous solvent.

• Add the iron catalyst (typically 1-5 mol%) to the solution.

• Stir the reaction mixture at the specified temperature (often room temperature) for the time indicated in the literature until the starting material is consumed (monitored by TLC or GC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired 2,3-dihydrofuran derivative.

Copper-Promoted Cobalt-Catalyzed Dehydrogenation of 1,4-Butanediol

This heterogeneous catalysis approach is suitable for the large-scale production of 2,3-dihydrofuran.[9]

Materials:

• Kaolin-supported Co-Cu catalyst

• 1,4-Butanediol

• High-temperature reactor system

Procedure:

• Prepare the kaolin-supported Co-Cu catalyst via a mechanochemical method.

• Load the catalyst into the reactor.

• Pre-treat the catalyst by reduction at 320-350°C under a hydrogen flow.

• Introduce the 1,4-butanediol feed into the reactor in the liquid phase at the optimized reaction temperature and pressure.

• Collect the product stream, which will contain 2,3-dihydrofuran, unreacted starting material, and byproducts.

• Separate and purify the 2,3-dihydrofuran from the product mixture by distillation.

Organocatalytic Asymmetric Synthesis of 2,3-Dihydrofurans

This protocol outlines an enantioselective synthesis using a bifunctional organocatalyst.[7][8]

Materials:

• Quinine/squaramide organocatalyst

• α-Bromonitroalkene

• 1,3-Dicarbonyl compound

• Base (e.g., Na₂CO₃)

• Dichloromethane (DCM, solvent)

Procedure:

• In a reaction vial, dissolve the quinine/squaramide organocatalyst (typically 10 mol%) and the base (0.05 mmol) in DCM (0.2 mL).

• Add the α-bromonitroalkene (0.10 mmol) to the solution.

• Finally, add the 1,3-dicarbonyl compound (0.18 mmol) to the mixture.

• Stir the reaction at room temperature for 1-6 hours, monitoring the progress by TLC or GC-MS.

• Once the reaction is complete, directly load the reaction mixture onto a silica gel column for flash chromatography.

• Elute with a suitable solvent system (e.g., ethyl acetate/n-hexane) to isolate the pure, enantiomerically enriched 2,3-dihydrofuran product.

Visualizing the Synthesis and Catalytic Relationships

To better understand the experimental processes and the interplay between different catalytic approaches, the following diagrams are provided.

Caption: General experimental workflow for the synthesis of 2,3-dihydrofuran.

Caption: Logical relationship between catalyst type and performance metrics.

References

• 1. researchgate.net [researchgate.net]
• 2. Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioselective synthesis of highly functionalized dihydrofurans through copper-catalyzed asymmetric formal [3+2] cycloaddition of β-ketoesters with propargylic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asym.dicp.ac.cn [asym.dicp.ac.cn]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 8. Enantioselective synthesis of 2,3-dihydrofurans using a bifunctional quinine/squaramide organocatalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Unraveling the Isomerization of 2,3-Dihydrofuran: A DFT-Based Mechanistic Comparison

A deep dive into the reaction mechanisms of 2,3-dihydrofuran (B140613), supported by Density Functional Theory (DFT) calculations, reveals intricate isomerization pathways and provides a basis for comparison with alternative catalyzed and ring-opening reactions. This guide offers researchers, scientists, and drug development professionals a comparative analysis of these mechanisms, featuring quantitative energetic data, detailed computational protocols, and visual pathway representations.

The thermal unimolecular isomerization of 2,3-dihydrofuran (2,3-DHF) has been a subject of theoretical investigation to elucidate its potential energy surfaces and reaction kinetics. DFT calculations have been instrumental in mapping the various reaction channels, identifying transition states, and determining the activation energies that govern the transformation of 2,3-DHF into its various isomers.

Comparison of Unimolecular Isomerization Pathways

DFT studies, specifically using the B3LYP functional and QCISD(T) for energy calculations, have identified several competing pathways for the isomerization of 2,3-dihydrofuran.[1] These pathways involve hydrogen shifts and ring-opening reactions, leading to the formation of cyclopropanecarboxaldehyde (B31225), but-3-enal, and other intermediates. The viability of each pathway is assessed by the calculated activation energies, with lower barriers indicating more favorable routes.

For context, while the focus here is on the intrinsic reactivity of 2,3-dihydrofuran, it is noteworthy that its formation and subsequent reactions can be influenced by catalysts. For instance, iron-catalyzed cycloisomerization of α-allenols provides an efficient route to substituted 2,3-dihydrofurans, with DFT studies helping to rationalize the observed chemo- and diastereoselectivity.[2] Similarly, Lewis acid-catalyzed ring-opening benzannulations of 5-(indolyl)-2,3-dihydrofuran acetals demonstrate an alternative reaction manifold for this heterocyclic system.[3]

The primary unimolecular isomerization pathways of 2,3-dihydrofuran are summarized below.

Quantitative Data Summary

The following table presents the calculated activation energies (Ea) and reaction enthalpies (ΔH) for the key isomerization steps of 2,3-dihydrofuran, providing a quantitative comparison of the competing reaction channels.[1]

Reaction Step	Transition State	Activation Energy (Ea) (kcal/mol)	Reaction Enthalpy (ΔH) (kcal/mol)
2,3-Dihydrofuran → Cyclopropanecarboxaldehyde	TS1	56.9	-24.4
2,3-Dihydrofuran → But-3-enal	TS2	60.5	-14.1
2,3-Dihydrofuran → 2-Hydroxybuta-1,3-diene (enol)	TS3	67.5	11.2
Cyclopropanecarboxaldehyde → But-3-enal	TS4	51.5	10.3

Experimental and Computational Protocols

The data presented in this guide is based on high-level quantum chemical calculations. The general workflow for such a DFT study is outlined below. The specific methodologies employed in the key cited study[1] are as follows:

• Geometry Optimization: Equilibrium and transition state structures were optimized using the B3LYP (Becke, three-parameter, Lee-Yang-Parr) density functional theory method.

• Basis Set: The Dunning correlation consistent polarized double ζ basis set (cc-pVDZ) was used for these optimizations.

• Energy Calculations: Single-point energy calculations were performed at a higher level of theory, QCISD(T) (Quadratic Configuration Interaction with Single and Double excitations and a perturbative treatment of Triple excitations), to obtain more accurate energy values for the critical points on the potential energy surface.

• Rate Constant Calculation: Isomerization rate constants were calculated using transition state theory to allow for comparison with experimental results.

Caption: A flowchart illustrating the typical computational workflow for studying a reaction mechanism using Density Functional Theory (DFT).

Reaction Pathway Diagrams

The isomerization of 2,3-dihydrofuran proceeds through several competing pathways, with the formation of cyclopropanecarboxaldehyde being the most kinetically favorable route.[1] The diagram below visualizes these key transformations.

Caption: A diagram showing the primary isomerization pathways of 2,3-dihydrofuran, including the key transition states and their activation energies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Performance of 2,3-Dihydrofuran and Other Enol Ethers in Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, cycloaddition reactions are a cornerstone for the construction of complex cyclic molecules, which form the backbone of many pharmaceuticals and biologically active compounds. Enol ethers, with their electron-rich double bonds, are privileged reactants in these transformations. Among them, 2,3-dihydrofuran (B140613) stands out as a versatile building block. This guide provides an objective comparison of 2,3-dihydrofuran's performance against other enol ethers in various cycloaddition reactions, supported by experimental data, detailed protocols, and visual aids to inform reaction design and optimization.

Data Presentation: A Comparative Analysis of Enol Ethers in Cycloadditions

The following tables summarize quantitative data from various studies, offering a direct comparison of 2,3-dihydrofuran with other cyclic and acyclic enol ethers in different types of cycloaddition reactions. The data highlights key performance indicators such as yield, diastereoselectivity, and enantioselectivity under specific experimental conditions.

Table 1: Performance in [3+2] Cycloaddition Reactions

Enol Ether	Dipole/Electrophile	Catalyst/Conditions	Yield (%)	d.r. (diastereomeric ratio)	e.e. (%)	Reference
2,3-Dihydrofuran	Gold α-carbonylcarbenoid	[AuCl{P(o-biphenyl)(tBu)₂}]/AgNTf₂	88	-	-
3,4-Dihydro-2H-pyran	Gold α-carbonylcarbenoid	[AuCl{P(o-biphenyl)(tBu)₂}]/AgNTf₂	78	-	-
Exocyclic Enol Ether (2-methylenechromane)	1,4-Quinone	Chiral N,N'-dioxides/Tm(OTf)₃	up to 99	-	up to 98	[1][2]
Silyl (B83357) Enol Ether (cyclic)	Bicyclo[1.1.0]butane	Yb(OTf)₃	16-35	>20:1	-	[3]
Silyl Enol Ether (acyclic)	Bicyclo[1.1.0]butane	Yb(OTf)₃	41-83	-	-	[3]

Table 2: Performance in [4+2] Cycloaddition Reactions

Enol Ether (Diene)	Dienophile	Catalyst/Conditions	Yield (%)	endo:exo ratio	Reference
3-Alkoxyfuran	N-Methylmaleimide	DMC, RT	up to 96	65:35 to >95:5	[4]
3-Alkoxyfuran	Dimethyl maleate	No catalyst, RT	70	12:1	[4]
3-Alkoxyfuran	Diethyl fumarate	No catalyst, RT	77	15:85 (exo selective)	[4]

Table 3: Performance in [2+2] Cycloaddition Reactions

Enol Ether	Alkene	Catalyst/Conditions	Yield (%)	trans:cis ratio	Reference
Silyl Enol Ether (cyclic, 6-membered ring)	HFIP acrylate	Me₂AlCl	82	80:20	[5]
Silyl Enol Ether (cyclic, 7-membered ring)	HFIP acrylate	Me₂AlCl	75	>99:1	[5]
Silyl Enol Ether (cyclic, 8-membered ring)	HFIP acrylate	Me₂AlCl	88	>99:1	[5]
Methyl Enol Ether	HFIP acrylate	Me₂AlCl	83	91:9	[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and adaptation of synthetic procedures. Below are representative experimental protocols for key cycloaddition reactions involving enol ethers.

Protocol 1: Gold-Catalyzed [3+2] Cycloaddition of 2,3-Dihydrofuran

This protocol is adapted from the synthesis of 2,3-dihydrofuran cores through the [3+2] cycloaddition of gold α-carbonylcarbenoids with alkenes.

• Reaction Setup: To a solution of the 2-epoxy-1-alkynylbenzene substrate (0.1 mmol) in dichloromethane (B109758) (CH₂Cl₂, 1.0 mL) is added the enol ether (e.g., 2,3-dihydrofuran, 0.2 mmol).

• Catalyst Addition: The gold catalyst [AuCl{P(o-biphenyl)(tBu)₂}] (5 mol%) and silver triflimide (AgNTf₂, 2 mol%) are added to the reaction mixture.

• Reaction Conditions: The mixture is stirred at 40 °C. The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired 2,3-dihydrofuran cycloadduct.

Protocol 2: Lewis Acid-Promoted [2π+2σ] Cycloaddition of a Silyl Enol Ether

This procedure is based on the intermolecular formal [2π+2σ] cycloaddition of enol silyl ethers with bicyclo[1.1.0]butanes.[3]

• Reaction Setup: In a glovebox, a solution of the bicyclo[1.1.0]butane (0.10 mmol) and the cyclic silyl enol ether (0.15 mmol) in chlorobenzene (B131634) (0.50 mL) is prepared in a sealed tube.

• Catalyst Addition: Ytterbium triflate (Yb(OTf)₃, 20 mol%) is added to the solution.

• Reaction Conditions: The reaction mixture is stirred at 25 °C for the time indicated in the specific procedure.

• Work-up and Purification: The reaction is quenched with saturated aqueous sodium bicarbonate solution. The aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate (B86663), filtered, and concentrated. The crude product is purified by flash chromatography on silica gel.

Protocol 3: Asymmetric [3+2] Cycloaddition of an Exocyclic Enol Ether

This protocol describes the catalytic asymmetric [3+2] cycloaddition of exocyclic enol ethers with 1,4-quinones.[1][2]

• Reaction Setup: The reaction is carried out under a nitrogen atmosphere. To a solution of the chiral N,N'-dioxide ligand (12 mol%) and the metal salt (e.g., Tm(OTf)₃, 10 mol%) in dichloromethane (1.0 mL) is added the 1,4-quinone (0.10 mmol) and the exocyclic enol ether (0.12 mmol) at -78 °C.

• Additives: In some cases, additives like sodium sulfate (Na₂SO₄) and ethyl acetate (B1210297) (AcOEt) are used to enhance yield and enantioselectivity.[1]

• Reaction Conditions: The reaction mixture is stirred at -78 °C for 12 hours.

• Work-up and Purification: The reaction is quenched, and the product is isolated and purified by column chromatography. The enantiomeric excess is determined by high-performance liquid chromatography (HPLC) analysis.

Visualizing Reaction Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) provide clear visual representations of complex chemical processes and experimental designs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Irreversible endo-Selective Diels–Alder Reactions of Substituted Alkoxyfurans: A General Synthesis of endo-Cantharimides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Kinetic Showdown: Unraveling 2,3-Dihydrofuran's Fleeting Bond with Metal Centers

A comparative guide for researchers, scientists, and drug development professionals on the kinetic studies of 2,3-dihydrofuran (B140613) displacement from transition metal centers, providing a synthesis of available experimental data and methodologies.

The displacement of ligands from metal centers is a fundamental process in organometallic chemistry, with profound implications for catalysis, synthesis, and the design of novel therapeutics. Among the vast array of ligands, the partially saturated heterocyclic ether 2,3-dihydrofuran (DHF) presents an interesting case study due to its η²-coordination to metal centers. Understanding the kinetics of its displacement is crucial for predicting reactivity and designing metal complexes with tailored properties. This guide provides a comparative analysis of the available kinetic data for the displacement of 2,3-dihydrofuran from different metal centers, supported by detailed experimental protocols and mechanistic insights.

Comparative Kinetic Data

Kinetic studies on the displacement of 2,3-dihydrofuran have provided valuable insights into the strength of the metal-DHF bond. The most comprehensive comparative data available to date focuses on manganese (Mn) and chromium (Cr) metal centers. In these studies, the displacement of η²-coordinated DHF from photolytically generated CpMn(CO)₂L and BzCr(CO)₂L (where Cp = η⁵-C₅H₅, Bz = η⁶-C₆H₆, and L = 2,3-dihydrofuran) by an incoming ligand, pyridine, was investigated.

The substitution reactions were found to proceed via a dissociative pathway, a mechanism where the rate-determining step is the cleavage of the metal-ligand bond.[1][2] The activation enthalpies (ΔH‡) derived from these studies provide a direct measure of the metal-DHF bond strength.

Metal Complex	Incoming Ligand	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)	Reference
CpMn(CO)₂(η²-DHF)	Pyridine	28 ± 1	13 ± 3	[3]
BzCr(CO)₂(η²-DHF)	Pyridine	21 ± 1	10 ± 2	[3]

Key Observations:

• Metal Identity: The manganese center exhibits a significantly stronger bond with 2,3-dihydrofuran compared to the chromium center, as evidenced by the higher activation enthalpy for its displacement.[3] This difference of approximately 7 kcal/mol highlights the substantial influence of the metal's identity on the stability of the complex.

• Comparison with Furan (B31954): The same study also investigated the displacement of furan, the aromatic analogue of DHF. The metal-furan bond was found to be weaker than the metal-DHF bond by 6-10 kcal/mol for both metals.[3][4] This is attributed to the partial loss of aromatic resonance energy in furan upon coordination to the metal center.[4]

• Dissociative Mechanism: The positive values for the entropy of activation (ΔS‡) are consistent with a dissociative mechanism, indicating an increase in disorder in the transition state as the DHF ligand dissociates from the metal center.[1][3]

Mechanistic Insights: The Dissociative Pathway

The displacement of 2,3-dihydrofuran from the studied manganese and chromium complexes follows a classic dissociative (D) mechanism.[1][3] This two-step process is initiated by the rate-determining dissociation of the DHF ligand to form a coordinatively unsaturated intermediate. This intermediate is then rapidly trapped by the incoming ligand (e.g., pyridine) to form the final product.

Caption: Dissociative mechanism for 2,3-dihydrofuran displacement.

Experimental Protocols

The kinetic data presented in this guide were primarily obtained using time-resolved infrared (TRIR) spectroscopy.[3] This powerful technique allows for the direct observation of short-lived intermediates and the determination of reaction rates on timescales ranging from picoseconds to hours.

General Experimental Workflow for Time-Resolved Infrared Spectroscopy:

• Sample Preparation: A solution of the precursor metal complex (e.g., CpMn(CO)₃ or BzCr(CO)₃) and a high concentration of 2,3-dihydrofuran in a suitable solvent (e.g., cyclohexane) is prepared. The solution is continuously flowed through a sample cell to prevent the buildup of photoproducts.

• Photolysis (Pump): A short, intense laser pulse (the "pump" beam) is used to photolytically eject a ligand (typically CO) from the precursor complex. This generates the reactive intermediate, which then coordinates with the solvent or, in this case, the abundant 2,3-dihydrofuran to form the [M]-(η²-DHF) complex.

• Probing: A broadband infrared (IR) pulse (the "probe" beam) is passed through the sample at a specific time delay after the pump pulse. The changes in the IR spectrum are recorded as a function of time.

• Kinetic Analysis: The decay of the IR bands corresponding to the [M]-(η²-DHF) complex and the growth of the bands corresponding to the product are monitored at various concentrations of the incoming ligand (e.g., pyridine). The observed rate constants are then fitted to a kinetic model to extract the rate constants for the individual steps of the reaction and the activation parameters.

Caption: General workflow for time-resolved IR spectroscopy.

Conclusion

The kinetic studies of 2,3-dihydrofuran displacement from metal centers, though currently limited to manganese and chromium, provide a solid foundation for understanding the factors that govern the stability of the metal-DHF bond. The established dissociative mechanism and the quantitative data on the influence of the metal center offer valuable benchmarks for future research. The application of advanced techniques like time-resolved infrared spectroscopy is indispensable for elucidating the intricate details of these rapid ligand exchange reactions. Further investigations into a broader range of metal centers are warranted to develop a more comprehensive picture of 2,3-dihydrofuran's coordination chemistry, which will undoubtedly aid in the rational design of novel catalysts and metallodrugs.

References

• 1. Dissociative substitution - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Spectroscopic Showdown: Differentiating 2,3-Dihydrofuran and Its Isomers

A detailed comparative analysis of the spectroscopic signatures of 2,3-dihydrofuran (B140613), 2,5-dihydrofuran (B41785), and furan (B31954) is presented for researchers, scientists, and professionals in drug development. This guide provides a comprehensive overview of their distinguishing features in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), supported by experimental data and protocols.

The subtle differences in the atomic arrangement of 2,3-dihydrofuran and its isomers, 2,5-dihydrofuran and the aromatic furan, lead to distinct spectroscopic properties. Understanding these differences is crucial for unambiguous identification in complex chemical environments. This guide offers a side-by-side comparison of their ¹H NMR, ¹³C NMR, IR, and MS data to facilitate their differentiation.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for 2,3-dihydrofuran, 2,5-dihydrofuran, and furan.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Compound	Proton	Chemical Shift (ppm)	Multiplicity
2,3-Dihydrofuran	H2	~6.3	Triplet
H3	~4.9	Triplet
H4	~2.6	Quintet
H5	~4.3	Triplet
2,5-Dihydrofuran	H2, H5	~4.63	Singlet
H3, H4	~5.89	Singlet
Furan	H2, H5	~7.4	Multiplet
H3, H4	~6.4	Multiplet

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Compound	Carbon	Chemical Shift (ppm)
2,3-Dihydrofuran	C2	~145
C3	~100
C4	~30
C5	~70
2,5-Dihydrofuran	C2, C5	~77
C3, C4	~128
Furan	C2, C5	~143
C3, C4	~110

Infrared (IR) Spectroscopy Data

Compound	Functional Group	Wavenumber (cm⁻¹)
2,3-Dihydrofuran	C=C Stretch	~1620
C-O Stretch	~1100
=C-H Stretch	~3100
2,5-Dihydrofuran	C=C Stretch	~1610
C-O Stretch	~1070
=C-H Stretch	~3050
Furan	C=C Stretch (aromatic)	~1580, ~1500
C-O Stretch	~1150
=C-H Stretch (aromatic)	~3130

Mass Spectrometry (MS) Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2,3-Dihydrofuran	70	42, 41, 39
2,5-Dihydrofuran	70	69, 41, 39
Furan	68	39, 38, 37

Experimental Protocols

The following are generalized experimental methodologies for the spectroscopic techniques cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Samples are typically prepared by dissolving approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: One-dimensional proton spectra are acquired on a 300 or 400 MHz spectrometer. Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: One-dimensional carbon spectra are acquired with proton decoupling. Typical parameters include a spectral width of 200-220 ppm, a relaxation delay of 2-5 seconds, and 1024-4096 scans.

• Data Processing: The acquired free induction decay (FID) is processed using Fourier transformation, followed by phase and baseline correction.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film is prepared between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Spectra are typically recorded using a Fourier-transform infrared (FTIR) spectrometer over a range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates is recorded and subtracted from the sample spectrum.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final infrared spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Samples are introduced into the mass spectrometer via direct infusion or, more commonly, through a gas chromatograph (GC-MS) for separation prior to analysis.

• Ionization: Electron ionization (EI) at 70 eV is a standard method for these compounds.

• Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Data Acquisition: The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Comparison Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of 2,3-dihydrofuran and its isomers.

Caption: Workflow for the spectroscopic comparison of furan isomers.

Isomeric Relationships and Key Differentiating Features

The structural differences between the isomers directly influence their spectroscopic output. The following diagram highlights these relationships and the key features that allow for their differentiation.

Caption: Key differentiating spectroscopic features of furan isomers.

Assessing the Purity of Synthesized 2,3-Dihydrofuran: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, establishing the purity of synthesized intermediates like 2,3-dihydrofuran (B140613) is a cornerstone of quality control, ensuring the reliability and reproducibility of subsequent reactions and the safety of final products. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted technique for this purpose, offering high sensitivity and specificity for volatile compounds.

This guide provides an objective comparison of GC-MS with other analytical methods for assessing the purity of 2,3-dihydrofuran. It includes detailed experimental protocols and illustrative data to support methodological choices in a research and development setting.

Comparison of Analytical Methodologies

The selection of an analytical technique for purity assessment hinges on the specific requirements of the analysis, including the nature of potential impurities, required accuracy, and the intended application of the synthesized compound. While GC-MS is a primary choice for volatile compounds like 2,3-dihydrofuran, other methods provide complementary and, in some cases, more direct information.

Table 1: Comparison of Key Analytical Methods for Purity Assessment

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)	Karl Fischer Titration
Principle	Chromatographic separation based on volatility and polarity, followed by mass-based identification and quantification.[1]	Direct quantification based on the ratio of an analyte's NMR signal integral to that of a certified internal standard.[2]	Titrimetric method based on a stoichiometric reaction between iodine and water.[3]
Best Suited For	Identifying and quantifying volatile and semi-volatile organic impurities; high sensitivity for trace contaminants.[4]	Absolute purity determination of the main component without needing a specific reference standard; structural confirmation.[5]	Accurate quantification of water content.[6][7]
Key Advantages	High separation efficiency, high sensitivity, and definitive identification of impurities through mass spectral libraries.[1]	High precision, provides structural information, and is a primary ratio method traceable to SI units.[2]	High accuracy and precision specifically for water; recognized as a standard method for moisture analysis.[8]
Limitations	Requires a reference standard for accurate quantification; not suitable for non-volatile impurities or water.	Lower sensitivity compared to chromatographic methods; requires a relatively pure sample for accurate quantification of the main component.[5]	Only measures water content; does not provide information on other impurities.

Quantitative Performance of GC-MS

The performance of a GC-MS method is characterized by several key validation parameters. The following table presents illustrative data for a hypothetical validated GC-MS method for the purity assessment of 2,3-dihydrofuran. These values are representative of what can be expected from a well-optimized method for a volatile organic compound.

Table 2: Illustrative GC-MS Method Performance for 2,3-Dihydrofuran Analysis

Performance Parameter	Illustrative Value	Typical Acceptance Criteria (ICH Q2(R1))
Linearity (Correlation Coefficient, R²)	0.9995	≥ 0.999
Limit of Detection (LOD)	0.005% (area/area)	S/N ratio ≥ 3:1[9]
Limit of Quantitation (LOQ)	0.015% (area/area)	S/N ratio ≥ 10:1; acceptable precision and accuracy.[9]
Precision (%RSD for replicate injections)	< 1.0%	≤ 2% for the main component.[10]
Accuracy (% Recovery)	99.5% - 100.8%	98.0% - 102.0% for the main component.[10]

Experimental Protocols

A comprehensive purity assessment of synthesized 2,3-dihydrofuran involves multiple analytical techniques. Below are detailed protocols for GC-MS analysis, qNMR, and Karl Fischer titration.

Protocol 1: Purity Assessment by GC-MS

This protocol outlines the determination of organic impurities and the calculation of purity by area percent.

1. Materials and Reagents

• Synthesized 2,3-dihydrofuran

• High-purity solvent (e.g., Dichloromethane or Hexane, GC-grade)

• Helium (99.999% purity)

• 2 mL autosampler vials with PTFE-lined caps

2. Instrumentation and Conditions

• GC System: Agilent 7890B or equivalent

• MS System: Agilent 5977B MSD or equivalent

• Column: Rxi-624Sil MS (30 m x 0.25 mm ID, 1.40 µm film thickness) or equivalent non-polar column.[11]

• Injector: Split/Splitless, 250°C, Split ratio 50:1

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Program: Initial temperature 40°C (hold for 5 min), ramp to 240°C at 15°C/min, hold for 5 min.[11]

• MS Transfer Line: 280°C

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C

• Acquisition Mode: Full Scan (m/z 35-350)

3. Sample Preparation

• Accurately prepare a solution of the synthesized 2,3-dihydrofuran in the chosen solvent at a concentration of approximately 1 mg/mL.

• Transfer the solution to an autosampler vial for injection.

4. Data Analysis and Purity Calculation

• Identification: The primary peak in the chromatogram is identified as 2,3-dihydrofuran by its retention time and comparison of its mass spectrum with a reference library (e.g., NIST).

• Impurity Identification: Tentatively identify impurity peaks by searching their mass spectra against the reference library. Common impurities may include unreacted starting materials from synthesis (e.g., from Feist-Bénary synthesis) or isomers like 2,5-dihydrofuran.[12][13]

• Purity Calculation: Calculate the purity using the area percent method from the Total Ion Chromatogram (TIC):

  • Purity (%) = (Area of 2,3-DHF Peak / Total Area of All Peaks) x 100

Workflow for purity assessment of 2,3-dihydrofuran by GC-MS.

Protocol 2: Absolute Purity by Quantitative NMR (qNMR)

This protocol provides an orthogonal, primary method for purity determination.

1. Materials and Reagents

• Synthesized 2,3-dihydrofuran (approx. 10 mg)

• Certified Internal Standard (e.g., Maleic Anhydride, accurately weighed, approx. 5 mg)

• Deuterated Solvent (e.g., Chloroform-d, CDCl₃)

• NMR tubes

2. Instrumentation

• NMR Spectrometer (≥400 MHz)

3. Sample Preparation

• Accurately weigh the synthesized 2,3-dihydrofuran and the internal standard into a vial.

• Dissolve the mixture in a known volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

4. Data Acquisition and Processing

• Acquire a ¹H NMR spectrum with parameters suitable for quantification (e.g., long relaxation delay, sufficient number of scans).

• Carefully integrate a well-resolved signal from 2,3-dihydrofuran and a signal from the internal standard.

5. Purity Calculation

• Calculate the purity using the following formula:

  • Purity (% w/w) = (I_analyte / I_std) x (N_std / N_analyte) x (MW_analyte / MW_std) x (m_std / m_analyte) x P_std

  • Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, m = mass, P = purity of the standard.

Protocol 3: Water Content by Karl Fischer Titration

This protocol is essential for determining the water content, a non-volatile impurity not detected by GC.

1. Instrumentation

• Volumetric or Coulometric Karl Fischer Titrator

2. Reagents

• Karl Fischer reagent (e.g., CombiTitrant)

• Anhydrous methanol (B129727) or appropriate solvent

3. Procedure

• Titrate the solvent to dryness.

• Accurately add a known mass of the synthesized 2,3-dihydrofuran to the titration vessel.

• Start the titration and record the volume of titrant required to reach the endpoint.

• Calculate the water content based on the titrant consumption and its previously determined titer.[6]

Conclusion

A comprehensive assessment of the purity of synthesized 2,3-dihydrofuran requires a multi-faceted analytical approach. GC-MS serves as the primary tool for identifying and quantifying volatile organic impurities with high sensitivity.[14] However, for an accurate and complete purity profile, it should be complemented by orthogonal techniques. Quantitative NMR provides a robust, absolute measure of the main component's purity, while Karl Fischer titration is indispensable for the accurate determination of water content.[3][5] By employing these methods in concert, researchers can ensure the quality and integrity of their synthesized materials, which is a critical requirement for successful drug development and scientific research.

References

• 1. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. Detection & Quantification Limits – Pharma Validation [pharmavalidation.in]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Analysis of Furans and Alkylfurans in Food Samples (Part 1): Choosing GC-MS Conditions and a Sample Preparation Technique [restek.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 14. Analysis of Furan in Heat-processed Foods by Gas Chromatography-Mass Spectrometry (GC-MS) - STEMart [ste-mart.com]

A Comparative Guide to the Synthesis of 2,3-Dihydrofurans: Metal-Free vs. Metal-Catalyzed Approaches

The 2,3-dihydrofuran (B140613) scaffold is a privileged structural motif found in a wide array of biologically active natural products and pharmaceuticals. Consequently, the development of efficient and selective synthetic routes to this heterocyclic core is of paramount importance to researchers in organic synthesis and drug discovery. This guide provides a comparative analysis of contemporary metal-free and metal-catalyzed methods for the synthesis of 2,3-dihydrofurans, offering insights into their respective advantages, limitations, and practical applications. Experimental data is presented to support the comparison, and detailed protocols for key reactions are provided.

At a Glance: Performance Comparison

The choice between a metal-free and a metal-catalyzed approach for the synthesis of 2,3-dihydrofurans often depends on the desired substrate scope, stereochemical outcome, and tolerance of functional groups. Below is a summary of key performance indicators for representative methods.

Method Type	Catalyst	Typical Reaction Conditions	Yield (%)	Enantioselectivity (% ee)	Key Advantages	Key Disadvantages
Metal-Free
Organocatalysis	Quinine/Squaramide	Room temperature, 1-6 h	76-97	70-97	Mild conditions, high enantioselectivity, avoids toxic metals.	Can require higher catalyst loading, substrate scope may be limited.
Photocatalysis	Organic Dye (e.g., 4CzIPN)	Visible light, room temperature	59-95	N/A	Utilizes light energy, mild conditions, redox-neutral.	May require specific light sources, can be sensitive to oxygen.
Metal-Catalyzed
Copper-Catalyzed	Cu(OAc)₂	100 °C, 6 h	56-93	N/A	Good functional group tolerance, utilizes an inexpensive metal.	Higher temperatures often required, may not be enantioselective.
Palladium-Catalyzed	Pd₂(dba)₃ / Ligand	65 °C, 12-24 h	up to 83	up to >99	Broad substrate scope, high enantioselectivity achievable with chiral ligands.	Catalyst can be expensive and sensitive to air/moisture.
Rhodium-Catalyzed	Rh₂(OAc)₄	Room temperature to reflux	up to 94	N/A	Efficient for specific transformations (e.g., with diazo compounds).	Catalyst is expensive, may have a limited substrate scope.

Metal-Free Synthesis of 2,3-Dihydrofurans

Metal-free strategies for the synthesis of 2,3-dihydrofurans have gained significant traction due to their cost-effectiveness, reduced toxicity, and alignment with the principles of green chemistry. Organocatalysis and photocatalysis are two prominent approaches in this category.

Organocatalytic Asymmetric Synthesis

A powerful metal-free approach involves the use of chiral organocatalysts to induce high stereoselectivity. A notable example is the domino Michael/SN2 reaction between α-bromonitroalkenes and 1,3-dicarbonyl compounds, catalyzed by a bifunctional quinine-derived squaramide organocatalyst.[1] This method provides access to enantioenriched 2,3-dihydrofurans under mild conditions.[1]

The proposed mechanism involves a dual activation model where the squaramide moiety activates the electrophile through hydrogen bonding, while the quinuclidine (B89598) base activates the nucleophile.[1] This orchestrated interaction in the transition state leads to high levels of stereocontrol.

Figure 1: Proposed mechanism for organocatalytic synthesis.

To a solution of the α-bromonitroalkene (0.10 mmol) and the quinine-squaramide organocatalyst (0.01 mmol, 10 mol%) in dichloromethane (B109758) (0.2 mL) at room temperature, sodium carbonate (0.05 mmol) is added.[1] The 1,3-dicarbonyl compound (0.18 mmol) is then added, and the mixture is stirred at room temperature for 1-6 hours.[1] The reaction progress is monitored by TLC. Upon completion, the reaction mixture is directly purified by flash column chromatography on silica (B1680970) gel (eluent: ethyl acetate/n-hexane) to afford the desired 2,3-dihydrofuran.[1]

Metal-Free Photocatalytic Synthesis

Visible-light photocatalysis offers an environmentally benign platform for the synthesis of 2,3-dihydrofurans. In a representative example, an organic photocatalyst, such as 4CzIPN, can mediate the reaction between α-halo ketones and alkenes.[2] This process is typically redox-neutral and proceeds under mild conditions.[2]

The reaction is initiated by the photoexcitation of the catalyst, which then engages in a single-electron transfer with one of the reactants to generate a radical intermediate. This radical then participates in a cascade of events, including addition to the alkene and subsequent cyclization, to form the dihydrofuran ring.

Figure 2: Generalized workflow for photocatalytic synthesis.

Metal-Catalyzed Synthesis of 2,3-Dihydrofurans

Transition metal catalysis provides a versatile and powerful toolkit for the construction of 2,3-dihydrofurans, often with high efficiency and control over selectivity. Copper, palladium, and rhodium are among the most commonly employed metals for these transformations.

Copper-Catalyzed Synthesis

The proposed mechanism likely involves the generation of a trifluoromethyl radical from a suitable CF₃ source, which then adds to the olefin. The resulting radical intermediate undergoes a 5-endo-trig cyclization onto the carbonyl group, followed by a final trapping step to afford the product.

Figure 3: Proposed catalytic cycle for copper-catalyzed synthesis.

A mixture of the olefinic carbonyl (0.2 mmol), the trifluoromethyl source (e.g., Togni's reagent, 0.3 mmol), and Cu(OAc)₂ (0.04 mmol, 20 mol%) in a suitable solvent (e.g., DMSO/H₂O) is heated at 100 °C for 6 hours in a sealed tube. After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography to give the trifluoromethylated 2,3-dihydrofuran.

Palladium-Catalyzed Synthesis

Palladium catalysis is renowned for its broad applicability in cross-coupling reactions, and it has been successfully applied to the synthesis of 2,3-dihydrofurans. The Heck reaction of 2,3-dihydrofuran with aryl halides is a classic example.[5] By employing chiral ligands, highly enantioselective versions of these reactions have been developed.[6][7]

The catalytic cycle typically begins with the oxidative addition of the aryl halide to a Pd(0) species. This is followed by coordination and insertion of the 2,3-dihydrofuran olefin into the Pd-aryl bond. Subsequent β-hydride elimination and reductive elimination steps regenerate the Pd(0) catalyst and furnish the arylated dihydrofuran product.

Figure 4: Generalized catalytic cycle for the Heck arylation.

In an oven-dried Schlenk tube under an inert atmosphere, Pd₂(dba)₃ (0.005 mmol, 1 mol%), a suitable phosphine (B1218219) ligand (e.g., 0.01 mmol, 2 mol%), and a base (e.g., K₂CO₃, 1.0 mmol) are added.[5] Anhydrous solvent (e.g., DMF, 2 mL) is added, followed by 2,3-dihydrofuran (0.5 mmol) and the aryl iodide (0.6 mmol). The reaction mixture is heated to 65 °C and stirred for 12-24 hours. After cooling, the mixture is quenched with water and extracted with an organic solvent. The combined organic extracts are washed with brine, dried, and concentrated. The crude product is purified by flash chromatography.

Rhodium-Catalyzed Synthesis

Rhodium catalysts are particularly effective for transformations involving diazo compounds. For instance, the rhodium(II)-catalyzed reaction of α-diazo carbonyl compounds with alkenes can proceed via a carbonyl ylide intermediate, which undergoes a [3+2] cycloaddition to form the 2,3-dihydrofuran ring.[8]

The catalytic cycle is initiated by the reaction of the rhodium(II) catalyst with the diazo compound to form a rhodium carbene intermediate. This intermediate then reacts with the carbonyl group of a second molecule to generate a carbonyl ylide, which subsequently undergoes a 1,3-dipolar cycloaddition with an alkene.

Conclusion

Both metal-free and metal-catalyzed methods offer powerful and complementary strategies for the synthesis of 2,3-dihydrofurans. Metal-free approaches, particularly organocatalysis, excel in providing highly enantioenriched products under mild conditions, making them attractive for the synthesis of chiral building blocks. Photocatalysis represents a green and emerging alternative. Metal-catalyzed methods, with catalysts based on copper, palladium, and rhodium, offer broad substrate scope and high efficiency for a variety of transformations. The choice of a specific method will ultimately be guided by the target molecule's complexity, desired stereochemistry, and the practical considerations of cost and environmental impact. The continued development of novel catalytic systems in both domains promises to further expand the synthetic chemist's toolbox for accessing this important class of heterocyclic compounds.

References

• 1. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 2. cris.unibo.it [cris.unibo.it]
• 3. Copper-catalyzed tandem trifluoromethylation–cyclization of olefinic carbonyls: synthesis of trifluoromethylated 2,3-dihydrofurans and 3,4-dihydropyrans - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. [PDF] Copper-catalyzed tandem trifluoromethylation–cyclization of olefinic carbonyls: synthesis of trifluoromethylated 2,3-dihydrofurans and 3,4-dihydropyrans | Semantic Scholar [semanticscholar.org]
• 5. Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Palladium-catalyzed asymmetric Heck arylation of 2,3-dihydrofuran – effect of prolinate salts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis of furo[3,4-c]furans using a rhodium(II)-catalyzed cyclization/Diels-Alder cycloaddition sequence - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2,3-Dihydrofuran: A Procedural Guide

The proper disposal of 2,3-Dihydrofuran is critical for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to safely manage and dispose of this hazardous chemical. Adherence to these protocols is imperative to mitigate risks associated with its flammability and potential for peroxide formation.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all safety measures are in place. 2,3-Dihydrofuran is a highly flammable liquid and vapor that can form explosive peroxides upon exposure to air and light.[1][2]

• Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing, and eye/face protection when handling 2,3-Dihydrofuran.[3][4]

• Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of vapors.[4]

• Ignition Sources: Keep 2,3-Dihydrofuran away from heat, sparks, open flames, and other ignition sources.[3][5] Grounding and bonding of containers and receiving equipment is necessary to prevent static discharge.[3][5]

• Peroxide Formation: Be aware of the potential for explosive peroxide formation.[1][2] Containers of 2,3-Dihydrofuran should be dated upon receipt and upon opening.[1] It is recommended to test for the presence of peroxides periodically.[2][3] If peroxides are suspected, do not handle the container and contact your institution's Environmental Health and Safety (EHS) department immediately.[1]

Step-by-Step Disposal Protocol

The primary method for the disposal of 2,3-Dihydrofuran is through a licensed professional hazardous waste disposal service.[4][6] Never dispose of this chemical down the drain or in regular trash.[7][8]

• Waste Collection:

  • Collect all 2,3-Dihydrofuran waste, including contaminated materials and residues, in a designated, sturdy, and leak-proof container.[4][9]

  • The waste container must be compatible with the chemical.[9] Glass or Teflon-lined containers are often suitable.[7]

  • Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes the full chemical name, "2,3-Dihydrofuran".[2][9] Do not use abbreviations.[2]

• Container Management:

  • Keep the waste container tightly sealed except when adding waste.[3][9]

  • Store the sealed container in a cool, well-ventilated, and designated hazardous waste storage area away from incompatible materials.[3][5]

  • The storage area should have secondary containment to prevent spills.[9]

• Arranging for Disposal:

  • Contact your institution's EHS department or a certified hazardous waste disposal company to schedule a pickup.[6]

  • Provide them with accurate information about the waste, including its composition and volume.

• Spill Management:

  • In the event of a spill, evacuate the area and ensure adequate ventilation.[3][6]

  • For small spills, use an inert absorbent material like sand, vermiculite, or a commercial sorbent to contain and clean up the spill.[6][8]

  • All materials used for spill cleanup must be collected and disposed of as hazardous waste.[1][4]

  • For large spills, contact your EHS department immediately.[1]

Quantitative Data Summary

While specific concentration limits for disposal are determined by local regulations and disposal facilities, the following time-based guidelines are critical for the safe management of ethers like 2,3-Dihydrofuran to prevent the formation of explosive peroxides.

Parameter	Guideline	Citation
Opened Container Disposal	Within 6 months of opening	[1]
Unopened Container Disposal	Within 1 year of receipt	[1]
Waste Container Fill Level	Do not fill beyond 90% of capacity	[4]

Experimental Protocols

Peroxide Detection in 2,3-Dihydrofuran:

A common qualitative test for the presence of peroxides in ethers involves the use of an acidified potassium iodide solution.

• Preparation of Test Solution: Prepare a fresh 10% solution of potassium iodide (KI) in deionized water. Acidify the solution by adding a few drops of glacial acetic acid.

• Testing Procedure:

  • In a fume hood, add 1 mL of the 2,3-Dihydrofuran sample to a test tube.

  • Add 1 mL of the acidified potassium iodide solution to the test tube.

  • Stopper the test tube and shake vigorously for one minute.

• Observation:

  • A yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the concentration of peroxides.

  • If a red color appears, it signifies a high and dangerous concentration of peroxides. In this case, do not handle the container further and immediately contact your EHS department or a bomb disposal unit.[7]

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of 2,3-Dihydrofuran.

References

• 1. vumc.org [vumc.org]
• 2. dev25.webster.edu [dev25.webster.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. 2,3-Dihydrofuran | 1191-99-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. solvent-recyclers.com [solvent-recyclers.com]
• 7. Hazardous Waste Disposal [cool.culturalheritage.org]
• 8. fishersci.com [fishersci.com]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]